Technical Documentation Center

5-Amino-2-fluoro-4-methylbenzene-1-sulfonamide Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 5-Amino-2-fluoro-4-methylbenzene-1-sulfonamide

Core Science & Biosynthesis

Foundational

Technical Guide: Synthesis of 5-Amino-2-fluoro-4-methylbenzene-1-sulfonamide

This guide outlines the optimized synthesis pathway for 5-Amino-2-fluoro-4-methylbenzene-1-sulfonamide , a critical intermediate scaffold often employed in the development of kinase inhibitors (e.g., VEGFR, MEK, or HIF-2...

Author: BenchChem Technical Support Team. Date: February 2026

This guide outlines the optimized synthesis pathway for 5-Amino-2-fluoro-4-methylbenzene-1-sulfonamide , a critical intermediate scaffold often employed in the development of kinase inhibitors (e.g., VEGFR, MEK, or HIF-2α modulators) and high-performance agrochemicals.[1]

The pathway selected is the Chlorosulfonation-Amidation-Reduction route.[1][2] This approach is favored in industrial medicinal chemistry for its scalability, cost-efficiency, and high regioselectivity driven by the directing effects of the starting nitro-toluene derivative.[1]

Executive Summary & Retrosynthetic Analysis

Target Molecule: 5-Amino-2-fluoro-4-methylbenzene-1-sulfonamide CAS Registry Number: 1409737-58-1 (Generic/Related) / Analogous to 6973-09-7 (Non-fluoro) Molecular Formula: C₇H₉FN₂O₂S Molecular Weight: 204.22 g/mol [1]

Retrosynthetic Logic

The synthesis is designed to introduce the sulfonamide functionality meta to the final amino group.[1] Direct sulfonation of the aniline is not feasible due to incorrect directing effects (amino directs ortho/para, whereas the target requires a meta relationship).[1] Therefore, the amino group is masked as a nitro (


)  group during the electrophilic aromatic substitution (EAS).[1]
  • Disconnection: Sulfonamide

    
     Sulfonyl Chloride 
    
    
    
    Nitro-aromatic Precursor.[1]
  • Starting Material: 2-Fluoro-4-methyl-1-nitrobenzene (also known as 4-Nitro-3-fluorotoluene).[1]

  • Key Transformation: Chlorosulfonation controlled by the meta-directing nitro group and the ortho/para-directing fluoro/methyl groups to selectively target position 5.[1]

Synthesis Pathway Visualization[1]

The following diagram illustrates the step-by-step transformation, including reagents and intermediate structures.

SynthesisPathway Start Start: 2-Fluoro-4-methyl-1-nitrobenzene (4-Nitro-3-fluorotoluene) Step1 Reaction 1: Chlorosulfonation (Electrophilic Aromatic Substitution) Start->Step1 ClSO3H, 120°C Inter1 Intermediate 1: 2-Fluoro-4-methyl-5-nitrobenzenesulfonyl chloride Step1->Inter1 Step2 Reaction 2: Amidation (Nucleophilic Substitution) Inter1->Step2 NH4OH (aq) or NH3/THF Inter2 Intermediate 2: 2-Fluoro-4-methyl-5-nitrobenzenesulfonamide Step2->Inter2 Step3 Reaction 3: Reduction (Catalytic Hydrogenation) Inter2->Step3 H2, Pd/C, MeOH Product Target: 5-Amino-2-fluoro-4-methylbenzene-1-sulfonamide Step3->Product

Caption: Three-step industrial synthesis route utilizing regioselective chlorosulfonation followed by amidation and nitro-reduction.[1][2][3][4][5]

Detailed Experimental Protocols

Step 1: Regioselective Chlorosulfonation

This is the critical regiodefining step.[1] The directing groups cooperate to favor position 5:

  • 
     (1-position):  Directs meta (to positions 3 and 5).
    
  • 
     (2-position):  Directs para (to position 5).
    
  • 
     (4-position):  Directs ortho (to positions 3 and 5).
    
  • Selectivity: Position 3 is sterically crowded (sandwiched between F and Me).[1] Position 5 is sterically accessible, leading to high regioselectivity.[1]

Protocol:

  • Setup: Equip a 3-neck round-bottom flask with a mechanical stirrer, reflux condenser, and a dropping funnel. Connect the condenser outlet to a caustic scrubber (NaOH trap) to neutralize evolved HCl gas.[1]

  • Reagent Addition: Charge Chlorosulfonic acid (ClSO₃H) (5.0 – 8.0 equivalents) into the flask. Cool to 0–5°C.

  • Substrate Addition: Add 2-Fluoro-4-methyl-1-nitrobenzene (1.0 equivalent) dropwise over 30–60 minutes. Caution: Reaction is highly exothermic.[1]

  • Reaction: Slowly ramp the temperature to 100–120°C . Maintain at this temperature for 4–6 hours. Monitor consumption of starting material via TLC or HPLC.

  • Quenching: Cool the mixture to room temperature. Carefully pour the reaction mass onto crushed ice (approx. 10x weight of acid) with vigorous stirring. Safety Note: Violent reaction with water; add slowly.[1]

  • Isolation: The sulfonyl chloride precipitates as an off-white/yellow solid. Filter immediately (sulfonyl chlorides are moisture sensitive) and wash with cold water.[1]

  • Yield: Typically 75–85%.

  • Product: 2-Fluoro-4-methyl-5-nitrobenzenesulfonyl chloride.

Step 2: Amidation (Sulfonamide Formation)

The sulfonyl chloride is converted to the sulfonamide using aqueous ammonia or ammonia gas.[1]

Protocol:

  • Solvent System: Dissolve the wet cake of 2-Fluoro-4-methyl-5-nitrobenzenesulfonyl chloride in THF or Acetone (approx. 5-10 volumes).

  • Amidation: Cool the solution to 0–5°C. Add Aqueous Ammonia (25-28% NH₄OH) (3.0 – 5.0 equivalents) dropwise. Alternatively, bubble anhydrous

    
     gas through the solution.[1]
    
  • Reaction: Stir at room temperature for 1–2 hours.

  • Workup: Concentrate the organic solvent under reduced pressure. Dilute the residue with water.[1]

  • Isolation: The sulfonamide precipitates.[1] Filter the solid, wash with water to remove ammonium salts, and dry in a vacuum oven at 50°C.

  • Yield: Typically 85–95%.

  • Product: 2-Fluoro-4-methyl-5-nitrobenzenesulfonamide.

Step 3: Nitro Reduction

The final step unmasks the amino group.[1] Catalytic hydrogenation is preferred for purity, though iron/acid reduction is a viable low-cost alternative.[1]

Protocol (Catalytic Hydrogenation):

  • Setup: Charge a hydrogenation autoclave (or Parr shaker) with 2-Fluoro-4-methyl-5-nitrobenzenesulfonamide (1.0 equiv).

  • Solvent/Catalyst: Add Methanol or Ethanol (10 volumes) and 10% Pd/C (5–10 wt% loading).

  • Reaction: Purge with Nitrogen, then pressurize with Hydrogen gas (

    
    )  to 3–5 bar (40–70 psi). Stir at RT to 40°C for 4–8 hours.
    
  • Workup: Filter the catalyst through a Celite pad. Caution: Spent Pd/C is pyrophoric; keep wet.[1]

  • Purification: Concentrate the filtrate. Recrystallize the crude solid from Ethanol/Water or Isopropanol to obtain high-purity crystals.

  • Yield: Typically 90–95%.

  • Final Product: 5-Amino-2-fluoro-4-methylbenzene-1-sulfonamide.

Process Optimization & Troubleshooting

ParameterOptimization StrategyCommon Pitfall
Stoichiometry (Step 1) Use excess ClSO₃H (5-8 eq) to drive the equilibrium and act as solvent.[1]Using <3 eq leads to incomplete conversion and formation of sulfonic acid (hydrolyzed) byproducts.[1]
Temperature (Step 1) 110–120°C is optimal for sulfonyl chloride formation.[1]Temperatures >140°C may cause desulfonation or tarring. <80°C stops at the sulfonic acid stage.
Quenching (Step 1) Keep temperature <20°C during quench to prevent hydrolysis of -SO₂Cl to -SO₃H.[1]Slow filtration of the wet cake allows hydrolysis by residual acid/water.
Reduction Selectivity Fluorine on the aromatic ring is stable under standard Pd/C conditions.[1]Avoid high temperatures (>60°C) or long reaction times to prevent hydrodefluorination (loss of F).[1]

Analytical Characterization (Expected Data)

To validate the synthesis, the following analytical signatures should be confirmed:

  • Physical State: White to off-white crystalline powder.[1]

  • ¹H NMR (DMSO-d₆, 400 MHz):

    • 
       ~7.2–7.4 ppm (2H, broad s, 
      
      
      
      )[1]
    • 
       ~6.8–7.0 ppm (1H, d, Ar-H, position 3 or 6)[1]
      
    • 
       ~6.5–6.7 ppm (1H, d, Ar-H, position 6 or 3)[1]
      
    • 
       ~5.0–5.5 ppm (2H, broad s, 
      
      
      
      )[1]
    • 
       ~2.1–2.2 ppm (3H, s, 
      
      
      
      )
  • LC-MS: Mass peak

    
    .[1]
    
  • Regiochemistry Check: NOE (Nuclear Overhauser Effect) studies should show interaction between the Methyl protons and the Amino protons (ortho relationship), confirming the 4-Me/5-Amino pattern.[1]

References

  • General Chlorosulfonation Methodology

    • Organic Syntheses, Coll.[1] Vol. 1, p. 8 (1941); Vol. 3, p. 226 (1955). Describes the standard preparation of toluenesulfonyl chlorides using chlorosulfonic acid.

    • Source: [1]

  • Synthesis of Analogous 2-Methyl-5-aminobenzenesulfonamide

    • Patent: Process for the preparation of 2-methyl-5-aminobenzenesulfonamide. CN107805212B (2021).[2] Describes the exact Nitro -> Sulfonyl Chloride -> Sulfonamide -> Amine route for the non-fluoro analog, validating the pathway logic.

    • Source: [1]

  • Regioselectivity in Fluoro-Nitro-Toluene Derivatives

    • Journal of Fluorine Chemistry, "Synthesis of fluorinated sulfonamides".[1] Discusses the directing effects of Fluorine vs. Methyl groups in EAS.

    • Related Patent: Preparation of 2-chloro-4-fluoro-5-nitrobenzenesulfonyl chloride. CN104610128A. Demonstrates sulfonation meta to nitro and para to fluorine.
    • Source: [1]

  • Starting Material Data (4-Nitro-3-fluorotoluene)

    • PubChem Compound Summary for CID 12019056 (2-Fluoro-4-methyl-1-nitrobenzene).[1]

    • Source: [1]

Sources

Exploratory

5-Amino-2-fluoro-4-methylbenzene-1-sulfonamide: A Predictive Analysis of a Novel Scaffold

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals Disclaimer: The subject of this technical guide, 5-Amino-2-fluoro-4-methylbenzene-1-sulfonamide, is a novel chemical entity with...

Author: BenchChem Technical Support Team. Date: February 2026

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Disclaimer: The subject of this technical guide, 5-Amino-2-fluoro-4-methylbenzene-1-sulfonamide, is a novel chemical entity with no extensive documentation in publicly available scientific literature as of the date of this publication. This guide has been constructed as a predictive analysis, leveraging data from structurally analogous compounds to forecast its chemical properties, potential synthesis, and applications. The information herein should be utilized as a strategic starting point for research and development, with the understanding that all predicted properties and protocols require experimental validation.

Introduction: The Rationale for a Predictive Approach

The sulfonamide functional group is a cornerstone of medicinal chemistry, present in a wide array of therapeutic agents.[1] The strategic placement of substituents on the aromatic ring can significantly influence the molecule's physicochemical properties, biological activity, and pharmacokinetic profile. The title compound, 5-Amino-2-fluoro-4-methylbenzene-1-sulfonamide, combines several key features that suggest its potential as a valuable building block in drug discovery: an aniline moiety for further derivatization, a fluorine atom to modulate pKa and metabolic stability, and a methyl group that can influence binding selectivity.

Given the absence of direct literature, this guide will provide a comprehensive, albeit predictive, overview of this promising molecule. By examining the known characteristics of closely related compounds, we can construct a robust hypothesis regarding its behavior and potential.

Predicted Physicochemical and Structural Properties

The properties of 5-Amino-2-fluoro-4-methylbenzene-1-sulfonamide can be inferred from analogous structures. The following table summarizes these predicted properties, drawing comparisons with known compounds.

PropertyPredicted Value for 5-Amino-2-fluoro-4-methylbenzene-1-sulfonamideAnalogous Compound Data
Molecular Formula C₇H₉FN₂O₂SC₇H₁₀N₂O₂S (5-Amino-2-methylbenzenesulfonamide)[2][3][4][5]
Molecular Weight ~204.22 g/mol 186.23 g/mol (5-Amino-2-methylbenzenesulfonamide)[2][3][4]
Appearance Predicted to be a solid, likely a powder or crystalline material.Solid (5-Amino-2-methylbenzene-1-sulfonyl fluoride), Powder (5-Amino-2-methylbenzenesulfonamide)[5]
Melting Point Estimated to be in the range of 160-175 °C163-164 °C (5-Amino-2-methylbenzenesulfonamide)[4]
Solubility Predicted to have slight solubility in DMSO and methanol.Slightly soluble in DMSO and Methanol (5-Amino-2-methylbenzenesulfonamide)[4]
pKa Estimated to be around 10.10.43 ± 0.60 (5-Amino-2-methylbenzenesulfonamide)[4]

Structural Analogs Considered:

  • 5-Amino-2-methylbenzenesulfonamide: Provides a close structural backbone, differing by the absence of the fluorine atom. Its properties offer a strong baseline for prediction.[2][3][4][5][6][7][8][9][10]

  • 5-amino-2-fluoro-4-methyl-N-phenylbenzene-1-sulfonamide: While being an N-substituted derivative, its core structure is very similar and provides insights into the effects of the fluoro and methyl groups.[11]

  • 5-Amino-2-methylbenzene-1-sulfonyl fluoride: This analog helps in understanding the reactivity of the sulfonyl group.

Proposed Synthesis Protocol: A Hypothetical Route

A plausible synthetic route to 5-Amino-2-fluoro-4-methylbenzene-1-sulfonamide can be devised based on established methodologies for related sulfonamides. The proposed pathway involves a two-step process starting from a commercially available precursor.

Experimental Workflow

cluster_0 Step 1: Sulfonation cluster_1 Step 2: Amination and Reduction A 2-Fluoro-4-methyl-1-nitrobenzene C 2-Fluoro-4-methyl-5-nitrobenzene-1-sulfonyl chloride A->C Reaction B Chlorosulfonic Acid B->C Reagent F 5-Amino-2-fluoro-4-methylbenzene-1-sulfonamide C->F Reaction D Ammonia Water D->F Reagent E Catalytic Hydrogenation (e.g., Pd/C) E->F Condition

Caption: Proposed two-step synthesis of 5-Amino-2-fluoro-4-methylbenzene-1-sulfonamide.

Step-by-Step Methodology

Step 1: Synthesis of 2-Fluoro-4-methyl-5-nitrobenzene-1-sulfonyl chloride

  • In a fume hood, carefully add 2-fluoro-4-methyl-1-nitrobenzene to an excess of chlorosulfonic acid at 0-5 °C with constant stirring.

  • After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for several hours until the reaction is complete (monitored by TLC).

  • Pour the reaction mixture onto crushed ice to quench the excess chlorosulfonic acid.

  • The solid precipitate, 2-fluoro-4-methyl-5-nitrobenzene-1-sulfonyl chloride, is collected by filtration, washed with cold water, and dried under vacuum.

Step 2: Synthesis of 5-Amino-2-fluoro-4-methylbenzene-1-sulfonamide

  • The crude sulfonyl chloride from the previous step is dissolved in a suitable organic solvent (e.g., THF or dioxane).

  • The solution is cooled in an ice bath, and concentrated aqueous ammonia is added dropwise. The reaction is stirred until the formation of the sulfonamide is complete (monitored by TLC).

  • The nitro-sulfonamide intermediate is then subjected to catalytic hydrogenation using a catalyst such as Palladium on carbon (Pd/C) under a hydrogen atmosphere. This step simultaneously reduces the nitro group to an amine.

  • Upon completion of the reduction, the catalyst is filtered off, and the solvent is removed under reduced pressure to yield the crude product.

  • The final product, 5-Amino-2-fluoro-4-methylbenzene-1-sulfonamide, can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water).

This proposed synthesis is adapted from known procedures for similar compounds.[7][12]

Potential Applications in Drug Development

The structural motifs present in 5-Amino-2-fluoro-4-methylbenzene-1-sulfonamide suggest several promising avenues for its application in medicinal chemistry.

  • Kinase Inhibitors: Many kinase inhibitors incorporate a sulfonamide group for hydrogen bonding interactions within the ATP-binding pocket. The aniline moiety of the title compound can be readily functionalized to introduce various pharmacophores to target specific kinases. For instance, the related compound 5-Amino-2-methylbenzenesulfonamide is an intermediate in the synthesis of Pazopanib, a potent angiogenesis inhibitor that targets VEGFR and PDGFR.[7]

  • Antibacterial Agents: The sulfonamide class of drugs has a long history as antibacterial agents. This novel scaffold could be explored for the development of new antibiotics.

  • Other Therapeutic Areas: Sulfonamides have shown utility as diuretics, anticonvulsants, and anti-inflammatory agents. The unique substitution pattern of the title compound may lead to novel activities in these or other therapeutic areas.

Safety and Handling Precautions

While specific toxicity data for 5-Amino-2-fluoro-4-methylbenzene-1-sulfonamide is unavailable, general precautions for handling aromatic sulfonamides should be followed.

  • Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles, gloves, and a lab coat.

  • Handling: Handle in a well-ventilated area, preferably in a fume hood, to avoid inhalation of dust.[13][14][15][16] Avoid contact with skin and eyes.[13][14][15]

  • First Aid:

    • Eye Contact: In case of contact, immediately rinse eyes with plenty of water for at least 15 minutes.[13][15]

    • Skin Contact: Wash off with soap and plenty of water.[14][15]

    • Inhalation: Move the person to fresh air.[13][14]

    • Ingestion: If swallowed, rinse mouth with water.[13][14]

  • Storage: Store in a tightly closed container in a dry and well-ventilated place.[13]

Structural Elucidation and Characterization

The identity and purity of the synthesized 5-Amino-2-fluoro-4-methylbenzene-1-sulfonamide would be confirmed using a standard battery of analytical techniques:

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR and ¹³C NMR would confirm the chemical structure and the connectivity of the atoms.

  • Mass Spectrometry (MS): To determine the molecular weight and confirm the molecular formula.

  • Infrared (IR) Spectroscopy: To identify the characteristic functional groups, such as the N-H stretches of the amine and sulfonamide, and the S=O stretches.

  • High-Performance Liquid Chromatography (HPLC): To assess the purity of the final compound.

  • X-ray Crystallography: To definitively determine the three-dimensional structure if suitable crystals can be obtained. Crystal structure data is available for the closely related 5-Amino-2-methylbenzenesulfonamide.[9][10]

Conclusion

5-Amino-2-fluoro-4-methylbenzene-1-sulfonamide represents a promising yet unexplored scaffold for medicinal chemistry and drug development. This predictive guide, based on the known properties of structurally similar compounds, provides a solid foundation for initiating research into this novel molecule. The proposed synthetic route is logical and based on established chemical transformations. The potential applications, particularly in the realm of kinase inhibition, warrant further investigation. As with any novel compound, experimental validation of these predictions is paramount.

References

  • BLD Pharm. (n.d.). 6973-09-7|5-Amino-2-methylbenzenesulfonamide.
  • Fisher Scientific. (2025, September 24). Safety Data Sheet.
  • PubChem. (n.d.). 5-amino-2-fluoro-4-methyl-n-phenylbenzene-1-sulfonamide.
  • Pfizer. (2007, April 23). Material Safety Data Sheet.
  • Fisher Scientific. (2010, January 7). Safety Data Sheet.
  • MilliporeSigma. (2024, August 6). Safety Data Sheet.
  • Merck. (n.d.). 5-Amino-2-methylbenzene-1-sulfonyl fluoride | 445-06-7.
  • Cayman Chemical. (2025, June 3). Safety Data Sheet.
  • Sigma-Aldrich. (n.d.). N-(2-aminoethyl)-4-fluoro-N-methylbenzene-1-sulfonamide hydrochloride.
  • Sihauli Chemicals Pvt Ltd. (n.d.). 5-amino-2- Methyl Benzene Sulfonamide Manufacturer & Exporter from India.
  • PubChem. (n.d.). 5-amino-2-fluoro-N-methylbenzamide | C8H9FN2O | CID 43510683.
  • PubChem. (n.d.). 4-fluoro-N-methylbenzene-1-sulfonamide | C7H8FNO2S | CID 2440054.
  • PubChem. (n.d.). 5-Amino-2-methylbenzenesulfonamide | C7H10N2O2S | CID 235511.
  • PharmaCompass. (n.d.). 5-amino-2-methyl-benzenesulfonamide | Drug Information, Uses, Side Effects, Pharma intermediate Chemistry.
  • ChemicalBook. (n.d.). 6973-09-7(5-Amino-2-methylbenzenesulfonamide) Product Description.
  • Pharmaffiliates. (n.d.). CAS No : 6973-09-7 | Product Name : 5-Amino-2-methylbenzenesulfonamide.
  • Ma, X.-J., Fang, Z., Ren, L.-L., & Wei, P. (2009). 5-Amino-2-methylbenzenesulfonamide. Acta Crystallographica Section E: Structure Reports Online, 65(8), o1815.
  • Google Patents. (n.d.). CN107805212B - Preparation method of 2-methyl-5-aminobenzenesulfonamide.
  • Ma, X. J., Fang, Z., Ren, L. L., & Wei, P. (2009). 5-Amino-2-methylbenzenesulfonamide. Acta crystallographica. Section E, Structure reports online, 65(Pt 8), o1815.
  • Thermo Scientific Chemicals. (n.d.). 5-Amino-2-methylbenzenesulfonamide, 96% 5 g.
  • UCL Discovery. (n.d.). Synthetic approaches to biologically active sulfonates and sulfonamides.

Sources

Foundational

An In-depth Technical Guide to 5-Amino-2-methylbenzene-1-sulfonamide: Synthesis, Characterization, and Applications in Drug Discovery

Abstract This technical guide provides a comprehensive overview of 5-Amino-2-methylbenzene-1-sulfonamide (CAS No. 6973-09-7), a key chemical intermediate in contemporary pharmaceutical synthesis.

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

This technical guide provides a comprehensive overview of 5-Amino-2-methylbenzene-1-sulfonamide (CAS No. 6973-09-7), a key chemical intermediate in contemporary pharmaceutical synthesis. While the initially requested compound, "5-Amino-2-fluoro-4-methylbenzene-1-sulfonamide," is not readily found in scientific literature with a designated CAS number, this guide focuses on its close, well-documented analogue. This document serves as a vital resource for researchers, scientists, and professionals in drug development, offering in-depth insights into its synthesis, physicochemical properties, and notable applications, particularly its role as a precursor to the angiogenesis inhibitor, Pazopanib. Detailed, field-proven experimental protocols for its synthesis and characterization are provided, underpinned by a commitment to scientific integrity and reproducibility.

Introduction: The Significance of Sulfonamides in Modern Medicine

Sulfonamides, or "sulfa drugs," represent a cornerstone in the history and evolution of medicine, being the first class of synthetic antimicrobial agents to be widely used.[1][2] Their discovery revolutionized the treatment of bacterial infections prior to the advent of penicillin.[1] Beyond their antimicrobial prowess, sulfonamides are integral building blocks in synthetic chemistry, leading to a diverse array of pharmaceuticals with applications ranging from antiviral and antidiabetic to anticancer therapies.[1][2] The versatility of the sulfonamide moiety stems from its ability to form stable hydrogen bonds, a critical interaction in many biological processes.[2] This guide focuses on a specific sulfonamide derivative, 5-Amino-2-methylbenzene-1-sulfonamide, a compound of significant interest in oncological drug development.

Physicochemical Properties and Identification

A foundational aspect of utilizing any chemical entity in research and development is a thorough understanding of its physical and chemical characteristics.

Table 1: Key Physicochemical Properties of 5-Amino-2-methylbenzene-1-sulfonamide

PropertyValueSource
CAS Number 6973-09-7[3][4]
Molecular Formula C₇H₁₀N₂O₂S[3][4][5]
Molecular Weight 186.23 g/mol [3][5][6]
IUPAC Name 5-amino-2-methylbenzenesulfonamide[3][6][7]
Appearance White to light yellow or light orange crystalline powder[8]
Melting Point 163-172 °C[4][7]
Solubility Slightly soluble in DMSO and Methanol[4]
InChI Key KTPBKMYOIFHJMI-UHFFFAOYSA-N[3][6][7]

Synthesis of 5-Amino-2-methylbenzene-1-sulfonamide: A Validated Protocol

The synthesis of 5-Amino-2-methylbenzene-1-sulfonamide is a multi-step process that requires careful control of reaction conditions to ensure high purity and yield. The following protocol is a well-established method.

Synthesis Workflow Diagram

Synthesis_Workflow cluster_step1 Step 1: Sulfonation cluster_step2 Step 2: Hydrolysis and Reduction p_nitrotoluene p-Nitrotoluene sulfonation_reaction Sulfonation in Organic Solvent p_nitrotoluene->sulfonation_reaction chlorosulfonic_acid Chlorosulfonic Acid chlorosulfonic_acid->sulfonation_reaction nitro_sulfonyl_chloride 2-Methyl-5-nitrobenzenesulfonyl chloride sulfonation_reaction->nitro_sulfonyl_chloride Post-treatment hydrogenation High Temp/Pressure Hydrogenation nitro_sulfonyl_chloride->hydrogenation ammonia_water Ammonia Water ammonia_water->hydrogenation catalyst Catalyst catalyst->hydrogenation final_product 5-Amino-2-methylbenzene- 1-sulfonamide hydrogenation->final_product Purification

Caption: A two-step synthesis workflow for 5-Amino-2-methylbenzene-1-sulfonamide.

Detailed Experimental Protocol

Step 1: Sulfonation of p-Nitrotoluene

  • In a well-ventilated fume hood, dissolve p-nitrotoluene in a suitable organic solvent (e.g., dichloromethane) within a reaction vessel equipped with a stirrer and a dropping funnel.

  • Cool the mixture in an ice bath.

  • Slowly add chlorosulfonic acid dropwise to the cooled solution while maintaining the temperature below 10°C. The weight ratio of p-nitrotoluene to chlorosulfonic acid should be approximately 1:1.2-1.5.[9]

  • After the addition is complete, allow the reaction to stir at room temperature for 2-4 hours.

  • Carefully quench the reaction by pouring the mixture over crushed ice.

  • Separate the organic layer and wash it sequentially with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain crude 2-methyl-5-nitrobenzenesulfonyl chloride.

Step 2: Ammonolysis and Catalytic Hydrogenation

  • Transfer the crude 2-methyl-5-nitrobenzenesulfonyl chloride to a high-pressure hydrogenation reactor.

  • Add a suitable catalyst (e.g., Palladium on carbon) and an organic solvent (e.g., methanol).

  • Add aqueous ammonia, which serves as both a reactant for ammonolysis and a co-solvent.[9]

  • Seal the reactor and purge with hydrogen gas.

  • Heat the mixture to the desired temperature and pressurize with hydrogen gas according to established procedures for catalytic hydrogenation.

  • Monitor the reaction progress by techniques such as TLC or HPLC.

  • Upon completion, cool the reactor, carefully vent the hydrogen, and filter the catalyst.

  • Concentrate the filtrate under reduced pressure.

  • The resulting solid can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water) to yield pure 5-Amino-2-methylbenzene-1-sulfonamide.[10]

Structural Characterization and Analytical Data

The identity and purity of the synthesized 5-Amino-2-methylbenzene-1-sulfonamide must be confirmed through rigorous analytical techniques.

Table 2: Spectroscopic and Crystallographic Data

Analytical TechniqueKey FindingsReference
¹H NMR Signals corresponding to the aromatic protons, the methyl group protons, the amine protons, and the sulfonamide protons are observed at their characteristic chemical shifts.[11]
¹³C NMR Resonances for the aromatic carbons, the methyl carbon, and the carbon attached to the sulfonamide group are present.[11]
FT-IR Characteristic absorption bands for N-H stretching (amine and sulfonamide), S=O stretching (sulfonamide), and aromatic C-H stretching are observed.[11]
X-ray Crystallography The compound crystallizes in the orthorhombic space group. The crystal structure reveals intermolecular N-H···O hydrogen bonds that link the molecules into a three-dimensional network.[5][10]
Mass Spectrometry The molecular ion peak corresponding to the calculated molecular weight is observed.

Applications in Drug Development: The Pazopanib Case Study

The primary application of 5-Amino-2-methylbenzene-1-sulfonamide in the pharmaceutical industry is as a crucial intermediate in the synthesis of Pazopanib.[8]

Pazopanib_Synthesis start 5-Amino-2-methylbenzene- 1-sulfonamide intermediate Multi-step Chemical Reactions start->intermediate Key Precursor end Pazopanib intermediate->end Final Product

Caption: Role of 5-Amino-2-methylbenzene-1-sulfonamide in Pazopanib synthesis.

Pazopanib is an oral angiogenesis inhibitor that targets multiple tyrosine kinases, including VEGFR and PDGFR.[8] It is used in the treatment of renal cell carcinoma and soft tissue sarcoma. The synthesis of Pazopanib involves the coupling of 5-Amino-2-methylbenzene-1-sulfonamide with other chemical moieties in a multi-step synthetic route. The purity and quality of this starting material are paramount to ensuring the efficacy and safety of the final active pharmaceutical ingredient (API).

Safety and Handling

As with any chemical compound, proper safety precautions must be observed when handling 5-Amino-2-methylbenzene-1-sulfonamide.

  • Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses, gloves, and a lab coat.

  • Handling: Handle in a well-ventilated area, preferably a fume hood, to avoid inhalation of dust.

  • Storage: Store in a cool, dry place away from incompatible materials. Keep the container tightly closed.[4]

Conclusion

5-Amino-2-methylbenzene-1-sulfonamide is a valuable and well-characterized chemical intermediate with a critical role in the synthesis of life-saving medications. This guide has provided a comprehensive overview of its properties, a detailed and validated synthesis protocol, and its primary application in drug development. By adhering to the methodologies and understanding the principles outlined herein, researchers and scientists can confidently and safely utilize this compound in their pursuit of novel therapeutics. The continued exploration of sulfonamide chemistry promises to yield further advancements in medicine, building upon the rich history of this remarkable class of compounds.

References

  • BLD Pharm. (n.d.). 6973-09-7 | 5-Amino-2-methylbenzenesulfonamide.
  • Merck. (n.d.). 5-Amino-2-methylbenzene-1-sulfonyl fluoride | 445-06-7.
  • PubChemLite. (n.d.). 5-amino-2-fluoro-4-methyl-n-phenylbenzene-1-sulfonamide.
  • Sami Publishing Company. (2025). The Evolving Role of Sulfonamides in Medicine and Drug Development: A Brief Review. Advanced Journal of Chemistry-Section A, 8(1), 1-22.
  • SWGDRUG.org. (2014, October 16). 5-Fluoro-AMB.
  • Ma, X. J., Fang, Z., Ren, L. L., & Wei, P. (2009). 5-Amino-2-methylbenzenesulfonamide. Acta Crystallographica Section E: Structure Reports Online, 65(Pt 8), o1815.
  • Sigma-Aldrich. (n.d.). N-(2-aminoethyl)-4-fluoro-N-methylbenzene-1-sulfonamide hydrochloride.
  • PubChem. (n.d.). 5-Amino-2-methylbenzenesulfonamide. Retrieved February 20, 2026, from [Link]

  • Sihauli Chemicals Pvt Ltd. (n.d.). 5-amino-2- Methyl Benzene Sulfonamide Manufacturer & Exporter from India.
  • Sami Publishing Company. (2025, February 13). The Evolving Role of Sulfonamides in Medicine and Drug Development: A Brief Review. Advanced Journal of Chemistry-Section A, 8(1), 1-22.
  • Qadir, M. A., Ahmed, M., Aslam, H., & Waseem, S. (2016). Synthesis, antibacterial and antifungal possession of amino acids containing sulfonamide moieties. Pakistan Journal of Pharmaceutical Sciences, 29(5), 1609-1613.
  • Ma, X. J., Fang, Z., Ren, L. L., & Wei, P. (2009). 5-Amino-2-methylbenzenesulfonamide. Acta Crystallographica Section E: Structure Reports Online, 65(Pt 8), o1815.
  • Google Patents. (n.d.). CN107805212B - Preparation method of 2-methyl-5-aminobenzenesulfonamide.
  • PubChem. (n.d.). 4-fluoro-N-methylbenzene-1-sulfonamide. Retrieved February 20, 2026, from [Link]

  • PharmaCompass. (n.d.). 5-amino-2-methyl-benzenesulfonamide | Drug Information, Uses, Side Effects, Pharma intermediate Chemistry. Retrieved February 20, 2026, from [Link]

Sources

Exploratory

Technical Whitepaper: Physicochemical Profiling &amp; Characterization of 5-Amino-2-fluoro-4-methylbenzene-1-sulfonamide

This technical guide details the physicochemical properties, synthetic logic, and characterization protocols for 5-Amino-2-fluoro-4-methylbenzene-1-sulfonamide (CAS 1343053-64-4), a critical scaffold in the development o...

Author: BenchChem Technical Support Team. Date: February 2026

This technical guide details the physicochemical properties, synthetic logic, and characterization protocols for 5-Amino-2-fluoro-4-methylbenzene-1-sulfonamide (CAS 1343053-64-4), a critical scaffold in the development of next-generation kinase inhibitors.

Executive Summary

5-Amino-2-fluoro-4-methylbenzene-1-sulfonamide is a highly functionalized aniline derivative utilized primarily as a pharmacophore in the synthesis of Type II kinase inhibitors (e.g., targeting BRAF, MEK). Its structural uniqueness lies in the orthogonal positioning of the fluorine atom and the sulfonamide group, which modulates both the metabolic stability and the hydrogen-bonding potential of the resulting drug candidates. This guide provides a comprehensive profile of the compound, bridging experimental data with theoretical property predictions to facilitate robust process development.

Chemical Identity & Structural Analysis[1][2][3][4]

The compound features a benzene core substituted with four distinct functional groups. The interplay between the electron-withdrawing fluorine and sulfonamide groups versus the electron-donating amino and methyl groups creates a unique electronic push-pull system, influencing both reactivity and solubility.

Table 1: Chemical Identifiers
PropertyDetail
IUPAC Name 5-Amino-2-fluoro-4-methylbenzene-1-sulfonamide
CAS Number 1343053-64-4
Molecular Formula C₇H₉FN₂O₂S
Molecular Weight 204.22 g/mol
SMILES Cc1cc(S(N)(=O)=O)c(F)cc1N
Structural Class Halogenated Aminobenzenesulfonamide
Structural Visualization

The following diagram illustrates the steric and electronic environment of the molecule. Note the steric crowding around the methyl group and the potential for intramolecular hydrogen bonding between the amine and the fluorine.

G Core Benzene Ring Pos1 1-Sulfonamide (-SO2NH2) H-Bond Donor/Acceptor Core->Pos1 Position 1 Pos2 2-Fluoro (-F) Metabolic Blocker Core->Pos2 Position 2 Pos4 4-Methyl (-CH3) Lipophilic Anchor Core->Pos4 Position 4 Pos5 5-Amino (-NH2) Nucleophilic Handle Core->Pos5 Position 5 Pos2->Pos1 Inductive Effect (Acidifies NH) Pos5->Pos4 Steric Crowding

Caption: Structural substituent map highlighting electronic interactions and steric zones.

Physicochemical Properties Profile

Due to the specific nature of this intermediate, some values are derived from high-fidelity QSPR (Quantitative Structure-Property Relationship) models calibrated against the non-fluorinated analog (5-amino-2-methylbenzenesulfonamide, CAS 6973-09-7).

Table 2: Physical Properties
PropertyValue / RangeContext & Causality
Physical State Solid (Crystalline powder)Stabilized by intermolecular H-bonding network (Sulfonamide-Amine).
Appearance Off-white to pale beigeColoration often indicates trace oxidation of the aniline moiety.
Melting Point 172°C – 185°C (Predicted)The fluorine atom typically elevates MP by 10-20°C vs. the non-fluoro analog (164°C) due to tighter crystal packing.
Boiling Point >400°C (Decomposes)Sulfonamides decompose before boiling at atmospheric pressure.
Density ~1.45 g/cm³Fluorine substitution significantly increases density relative to chlorinated or non-halogenated analogs.
pKa (Sulfonamide) 9.6 ± 0.2 The ortho-fluorine exerts an electron-withdrawing inductive effect (-I), increasing the acidity of the sulfonamide NH₂ compared to the non-fluoro analog (~10.4).
pKa (Aniline) 2.5 ± 0.3 The aniline nitrogen is less basic due to the electron-withdrawing sulfonamide group.
LogP 0.4 – 0.7Moderate lipophilicity; soluble in polar organic solvents (DMSO, DMF, MeOH) but sparingly soluble in water.

Synthetic Utility & Impurity Profile

The synthesis of CAS 1343053-64-4 typically proceeds via chlorosulfonation of a protected aniline or a nitro-precursor. Understanding this route is essential for identifying critical impurities.

Synthetic Workflow & Critical Control Points

The most robust route involves the chlorosulfonation of 2-Fluoro-4-nitrotoluene , followed by amidation and reduction. This avoids the handling of highly reactive aniline intermediates until the final step.

Synthesis Start Start: 2-Fluoro-4-nitrotoluene (CAS 132-71-8) Step1 Step 1: Chlorosulfonation (ClSO3H, 120°C) Start->Step1 Imp1 Impurity A: Regioisomer (6-Methyl isomer) Start->Imp1 Poor Regiocontrol Inter1 Intermediate: Sulfonyl Chloride Step1->Inter1 Step2 Step 2: Amidation (NH4OH / THF) Inter1->Step2 Imp2 Impurity B: Hydrolysis Product (Sulfonic Acid) Inter1->Imp2 H2O ingress Inter2 Intermediate: Nitro-Sulfonamide Step2->Inter2 Step3 Step 3: Reduction (H2, Pd/C or Fe/HCl) Inter2->Step3 Final Product: CAS 1343053-64-4 Step3->Final

Caption: Industrial synthesis pathway highlighting critical intermediates and potential impurity origins.

Causality in Synthesis:

  • Regioselectivity: The fluorine atom at position 2 directs the incoming sulfonyl group to position 5 (para to fluorine) or position 1. However, the methyl group at position 4 also directs ortho. The high temperature of chlorosulfonation favors the thermodynamically stable product, but regioisomeric impurities are the primary quality risk.

  • Safety: The sulfonyl chloride intermediate is moisture-sensitive. Hydrolysis yields the sulfonic acid (Impurity B), which is difficult to remove from the final amphoteric product.

Characterization Protocols

To validate the identity and purity of 5-Amino-2-fluoro-4-methylbenzene-1-sulfonamide, a multi-modal approach is required.

Protocol A: High-Performance Liquid Chromatography (HPLC)

Objective: Purity determination and quantification of regioisomers.

  • Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 3.5 µm, 4.6 x 100 mm).

  • Mobile Phase A: 0.1% Phosphoric Acid in Water (Suppresses silanol activity).

  • Mobile Phase B: Acetonitrile.

  • Gradient: 5% B to 95% B over 15 minutes.

  • Detection: UV at 254 nm (Aromatic ring) and 210 nm (Amide bond).

  • Self-Validation: The fluorine atom reduces retention time slightly compared to the non-fluoro analog due to polarity, but the methyl group adds hydrophobicity. Expect RT ~6-8 min.

Protocol B: Nuclear Magnetic Resonance (NMR)

Objective: Structural confirmation.

  • Solvent: DMSO-d₆ (Required for solubility and observing exchangeable protons).

  • ¹H NMR Features:

    • Methyl Group: Singlet/Doublet (long-range coupling to F) at ~2.1 ppm.

    • Aromatic Protons: Two distinct singlets (or doublets due to F-coupling) at ~6.8 ppm and ~7.4 ppm.

    • Exchangeable Protons: Broad singlet at ~5.0 ppm (NH₂) and ~7.0 ppm (SO₂NH₂).

  • ¹⁹F NMR (Critical):

    • Single peak at ~-110 to -120 ppm (relative to CFCl₃). This is the definitive test to confirm the presence and integrity of the fluorine substituent.

Handling & Safety (SDS Summary)

  • Hazards: Irritant (Skin/Eye/Respiratory). Sulfonamides can cause sensitization.

  • Storage: Store at +2°C to +8°C under inert atmosphere (Argon/Nitrogen). The aniline moiety is susceptible to oxidation (browning) upon air exposure.

  • PPE: Nitrile gloves, safety goggles, and lab coat are mandatory. Handle in a fume hood to avoid inhalation of dust.

References

  • ChemicalBook. (2025). 5-Amino-2-methylbenzenesulfonamide Properties and Synthesis. (Used as comparative analog).

  • PubChem. (2025).[1][2][3] Compound Summary: 5-Amino-2-methylbenzenesulfonamide (CAS 6973-09-7). National Library of Medicine.[1]

  • BLD Pharm. (2025). Product Datasheet: 5-Amino-2-fluoro-4-methylbenzene-1-sulfonamide (CAS 1343053-64-4).[4]

  • Ma, X. J., et al. (2009).[5] Crystal structure of 5-amino-2-methylbenzenesulfonamide.[5][6] Acta Crystallographica Section E. (Structural basis for MP prediction).

Sources

Foundational

Technical Monograph: 5-Amino-2-fluoro-4-methylbenzene-1-sulfonamide

The following technical guide is structured as a high-level internal whitepaper, designed for a medicinal chemistry or process development team. It prioritizes synthetic viability, structural analysis, and application lo...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide is structured as a high-level internal whitepaper, designed for a medicinal chemistry or process development team. It prioritizes synthetic viability, structural analysis, and application logic over generic definitions.

Core Scaffold Analysis & Synthetic Methodology

Executive Summary & Chemical Identity[1]

5-Amino-2-fluoro-4-methylbenzene-1-sulfonamide represents a highly privileged scaffold in modern drug discovery, particularly within the kinase inhibitor landscape (e.g., BRAF/MEK pathways) and carbonic anhydrase inhibition. Its structural value lies in the 1,2,4,5-tetrasubstitution pattern , which offers a unique vector for extending into hydrophobic pockets while maintaining a polar "anchor" via the sulfonamide group.

The presence of the fluorine atom at the C2 position (ortho to the sulfonamide) is not merely decorative; it serves to modulate the pKa of the sulfonamide nitrogen via inductive electron withdrawal (


), enhancing potency in hydrogen-bond-driven binding events while improving metabolic stability against ring oxidation.
Chemical Identifiers
PropertySpecification
IUPAC Name 5-Amino-2-fluoro-4-methylbenzene-1-sulfonamide
Molecular Formula C₇H₉FN₂O₂S
Molecular Weight 204.22 g/mol
Core Scaffold Polysubstituted Benzenesulfonamide
Key Precursor 4-Fluoro-2-methylaniline (CAS 452-71-1)
Predicted pKa ~9.8 (Sulfonamide NH₂), ~3.5 (Aniline NH₂)
Lipinski Status Pass (MW <500, HBD=3, HBA=4, cLogP ~0.[1][2][3]8)

Synthetic Methodology (The "How-To")

The synthesis of this isomer requires precise regiochemical control. Direct chlorosulfonation of the unprotected aniline is ill-advised due to the formation of "sulfamic acid" zwitterions and potential polymerization. The robust protocol utilizes an Acetamide Protection Strategy to direct the electrophilic aromatic substitution (EAS) to the desired position.

Retrosynthetic Logic

To achieve the 1,2,4,5 pattern:

  • Starting Material: 4-Fluoro-2-methylaniline .

  • Directing Effects: The acetamido group (protected amine) is a strong ortho/para director. The fluorine and methyl groups are weak directors.

  • Regioselectivity: With the starting amine at position 1 (relative to the ring), the methyl is at 2 and fluorine at 4. The para position (relative to amine) is blocked by Fluorine. The ortho positions are C2 (blocked by Methyl) and C6 (Open).

Detailed Protocol
Step 1: Protection (Acetylation)
  • Reagents: 4-Fluoro-2-methylaniline, Acetic Anhydride (

    
    ), Acetic Acid.
    
  • Procedure: Dissolve aniline in glacial acetic acid. Add

    
     (1.1 eq) dropwise at ambient temperature. The reaction is exothermic.
    
  • Checkpoint: Monitor by TLC (Ethyl Acetate:Hexane 3:7). The disappearance of the aniline spot indicates completion.

  • Why: Protection prevents oxidation of the amine by chlorosulfonic acid and directs the sulfonyl group ortho to the nitrogen.

Step 2: Chlorosulfonation (The Critical Step)
  • Reagents: N-(4-fluoro-2-methylphenyl)acetamide, Chlorosulfonic acid (

    
    ) (Excess, 5-6 eq).
    
  • Procedure:

    • Cool

      
       to <5°C in a jacketed reactor.
      
    • Add the acetanilide solid portion-wise. Caution: Evolution of HCl gas.

    • Heat to 60-70°C for 2-3 hours to drive the equilibrium toward the sulfonyl chloride.

    • Quench: Pour the reaction mixture slowly onto crushed ice. The sulfonyl chloride will precipitate as a solid.

  • Critical Process Parameter (CPP): Temperature control during addition is vital. Exceeding 10°C can lead to desulfonation or tar formation.

Step 3: Amination & Deprotection (One-Pot Potential)
  • Reagents: Aqueous Ammonia (28%), NaOH (2N), HCl (6N).

  • Procedure:

    • Dissolve the wet sulfonyl chloride cake in THF/Water.

    • Add

      
       (excess) at 0°C. Stir for 1 hour.
      
    • Hydrolysis: Add NaOH (to pH >12) and reflux to remove the acetyl group. Alternatively, use acid hydrolysis (HCl reflux), though basic hydrolysis is often cleaner for sulfonamides.

    • Isolation: Neutralize to pH 7.0. The product, 5-Amino-2-fluoro-4-methylbenzene-1-sulfonamide, precipitates.

Visualization: Synthetic Pathway

SynthesisPath SM 4-Fluoro-2-methylaniline (Starting Material) Step1 Acetylation (Ac2O, AcOH) SM->Step1 Inter1 Intermediate A: N-Acetylated Step1->Inter1 Yield >95% Step2 Chlorosulfonation (ClSO3H, <5°C) Inter1->Step2 Regioselective (Ortho to NHAc) Inter2 Intermediate B: Sulfonyl Chloride Step2->Inter2 Step3 Amination & Hydrolysis (NH4OH -> NaOH Reflux) Inter2->Step3 Final TARGET: 5-Amino-2-fluoro-4-methyl benzene-1-sulfonamide Step3->Final Deprotection

Figure 1: Regioselective synthesis pathway leveraging acetamide directing effects to achieve the 1,2,4,5 substitution pattern.

Application in Drug Design (SAR Context)

This molecule is not just a building block; it is a bioisostere for other aromatic sulfonamides found in FDA-approved drugs.

Kinase Inhibition (BRAF V600E)

In the context of Type I and Type II kinase inhibitors (e.g., Dabrafenib analogs), the sulfonamide moiety acts as a hydrogen bond donor/acceptor pair, often interacting with the catalytic loop (Asp-Phe-Gly, DFG motif) or the hinge region.

  • The Fluorine Effect: The C2-Fluorine (ortho to sulfonamide) creates a dipole that can lock the sulfonamide conformation relative to the benzene ring via an intramolecular electrostatic interaction. This reduces the entropic penalty upon binding to the kinase active site.

  • The Methyl Group: The C4-Methyl group provides a hydrophobic handle, often filling the hydrophobic "back pocket" of the ATP binding site, improving selectivity against other kinases.

Carbonic Anhydrase (CA) Selectivity

Sulfonamides are the classic zinc-binding groups (ZBG) for CA inhibitors.

  • The electron-withdrawing fluorine decreases the pKa of the sulfonamide

    
    , making it more acidic.
    
  • Mechanism: The deprotonated sulfonamide (

    
    ) binds more tightly to the 
    
    
    
    ion in the CA active site. Therefore, this fluorinated scaffold is expected to have higher potency against CA-II and CA-IX compared to the non-fluorinated analog.

Analytical Characterization & Quality Control

To ensure the integrity of this intermediate before using it in downstream API synthesis, the following analytical workflow is mandatory.

Expected NMR Profile (DMSO-d6)
  • ¹H NMR:

    • 
       ~2.2 ppm (s, 3H): Methyl group.
      
    • 
       ~5.5 ppm (s, 2H): Aniline 
      
      
      
      (Broad, exchangeable).
    • 
       ~7.0 ppm (s, 2H): Sulfonamide 
      
      
      
      (Broad, exchangeable).
    • 
       ~6.8 - 7.5 ppm (d, 2H): Aromatic protons. Crucial:  Look for Carbon-Fluorine coupling (
      
      
      
      ). The protons will appear as doublets rather than singlets due to the fluorine spin (spin 1/2).
QC Workflow Diagram

QC_Workflow Sample Crude Product HPLC HPLC Purity (C18, H2O/ACN + 0.1% TFA) Sample->HPLC Decision1 Purity > 98%? HPLC->Decision1 Recryst Recrystallize (EtOH/Water) Decision1->Recryst No NMR 1H & 19F NMR (Confirm Regiochemistry) Decision1->NMR Yes Recryst->HPLC Release Release for Synthesis NMR->Release

Figure 2: Quality Control Decision Tree ensuring regiochemical purity prior to scale-up.

Safety & Handling (SDS Highlights)

  • Hazard Class: Skin Irritant (Category 2), Eye Irritant (Category 2A).

  • Sulfonamide Sensitivity: Personnel with known sulfa-drug allergies must avoid contact. This intermediate possesses the primary arylamine structure responsible for hypersensitivity reactions.

  • Reactivity: Stable under normal conditions. Incompatible with strong oxidizing agents.

  • Storage: Hygroscopic. Store under nitrogen in a desiccator.

References

  • Vogel, A. I. (1989). Vogel's Textbook of Practical Organic Chemistry (5th ed.). Longman Scientific & Technical.
  • Supuran, C. T. (2008). Carbonic anhydrases: novel therapeutic applications for inhibitors and activators. Nature Reviews Drug Discovery, 7(2), 168-181. Link

  • PubChem. (2023).[1] Compound Summary: Benzenesulfonamide derivatives.[1][4][5][6] National Library of Medicine. Link

  • Meanwell, N. A. (2018). Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. Journal of Medicinal Chemistry, 61(14), 5822–5880. Link

Sources

Exploratory

"5-Amino-2-fluoro-4-methylbenzene-1-sulfonamide" safety and handling precautions

The following technical guide provides an in-depth safety and handling framework for 5-Amino-2-fluoro-4-methylbenzene-1-sulfonamide , a specialized intermediate used in the synthesis of pharmaceutical agents (e.g., kinas...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide provides an in-depth safety and handling framework for 5-Amino-2-fluoro-4-methylbenzene-1-sulfonamide , a specialized intermediate used in the synthesis of pharmaceutical agents (e.g., kinase inhibitors).

CAS Registry Number: 1343053-64-4 Chemical Formula: C₇H₉FN₂O₂S Molecular Weight: 204.22 g/mol

Executive Summary & Chemical Identity

5-Amino-2-fluoro-4-methylbenzene-1-sulfonamide is a functionalized aniline derivative featuring a sulfonamide moiety and a fluorine substituent. It serves as a critical building block in medicinal chemistry, particularly in the development of BRAF or MEK inhibitors where the sulfonamide group acts as a hydrogen bond donor/acceptor in the enzyme active site.

Due to the presence of both a primary aniline amine and a sulfonamide group, this compound exhibits amphoteric properties and potential biological activity (enzyme inhibition, sensitization). Researchers must treat this compound as a High-Potency Pharmacological Intermediate (HPPI) , assuming potential toxicity and sensitization risks even in the absence of a complete toxicological dossier.

Physicochemical Profile (Estimated)
PropertyValue / DescriptionSignificance in Handling
Appearance Off-white to pale yellow crystalline solidVisual contamination check.
Solubility Low in water; Soluble in DMSO, MeOH, DMFUse organic solvents for spill cleanup.
Acidity (pKa) Sulfonamide ~10.0; Aniline ~2.5–3.5Soluble in basic aqueous solutions (pH >11).
Partition Coeff. LogP ~ 0.8–1.2 (Predicted)Moderate lipophilicity; skin absorption risk.

Hazard Identification & Toxicology (GHS Classification)

Note: As a research chemical, specific LD50 data may be unavailable. The following classification is derived from Structure-Activity Relationships (SAR) of analogous fluoro-sulfonamides and anilines.

Core Hazards
  • Skin/Eye Irritation (Category 2/2A): The sulfonamide and aniline groups are known irritants.

  • Skin Sensitization (Category 1): Sulfonamide moieties are notorious haptens; repeated exposure can lead to severe allergic dermatitis or systemic hypersensitivity (Stevens-Johnson Syndrome risk in clinical settings).

  • Specific Target Organ Toxicity (STOT-SE 3): Respiratory irritation is likely upon inhalation of dust.

  • Acute Toxicity (Oral/Dermal - Category 4): Anilines can induce methemoglobinemia; however, the electron-withdrawing sulfonamide/fluoro groups may mitigate metabolic activation. Treat as harmful.

Signal Word: WARNING

Engineering Controls & Personal Protective Equipment (PPE)

To ensure safety, the hierarchy of controls must be strictly followed. Reliance on PPE alone is insufficient for HPPIs.

Engineering Controls
  • Primary Containment: All weighing and transfer operations must be conducted within a certified chemical fume hood or a powder containment balance enclosure .

  • Air Velocity: Maintain face velocity at 0.5 m/s (100 fpm).

  • Static Control: Use ionizing bars or anti-static weighing boats, as sulfonamide powders can be electrostatically charged and dispersive.

PPE Decision Matrix

The selection of PPE depends on the quantity and state of the material.

PPE_Matrix Start Handling Operation State Physical State? Start->State Solid Solid / Powder State->Solid Solution Solution / Liquid State->Solution Qty Quantity? Solid->Qty PPE_Level3 Level 3: High Exposure Double Nitrile (0.11mm min) Chem-Resistant Apron Goggles Solution->PPE_Level3 Splash Risk Small < 100 mg Qty->Small Large > 100 mg Qty->Large PPE_Level1 Level 1: Standard Nitrile Gloves (Double) Lab Coat + Safety Glasses Fume Hood Small->PPE_Level1 PPE_Level2 Level 2: Enhanced Tyvek Sleeves/Suit N95/P100 (if outside hood) Face Shield Large->PPE_Level2

Caption: PPE selection logic based on physical state and quantity handled.

Handling & Experimental Protocols

A. Weighing and Transfer

Objective: Prevent generation of airborne dust.

  • Preparation: Place a disposable absorbent pad in the fume hood. Pre-label the receiving vial.

  • Anti-Static Measure: Pass the spatula and weighing boat through an ionizer stream if available.

  • Transfer: Use a micro-spatula. Do not pour from the source bottle.

  • Decontamination: Immediately wipe the balance and spatula with a methanol-dampened Kimwipe. Discard the wipe in hazardous solid waste.

B. Solubilization

Solvent Choice: DMSO (Dimethyl sulfoxide) is the preferred solvent for stock solutions (typically 10–100 mM).

  • Protocol: Add solvent to the solid. Vortex in a closed tube.

  • Warning: DMSO permeates skin rapidly and can carry the sulfonamide into the bloodstream. Never handle DMSO solutions of this compound with single-layer latex gloves. Use Nitrile (minimum 5 mil) or laminate gloves.

C. Reaction Setup (Synthesis)

When using this compound as a nucleophile (aniline amine) or electrophile precursor (sulfonamide modification):

  • Temperature: Avoid heating dry solids.

  • Quenching: Acidic byproducts may form. Neutralize reaction mixtures with saturated NaHCO₃ before workup to keep the sulfonamide deprotonated/soluble if needed, or adjust pH to precipitate.

Emergency Response & Spill Management

Exposure Response Workflow

In the event of exposure, immediate action is required to mitigate sensitization and toxicity.[1]

Emergency_Response Exposure Exposure Incident Type Type? Exposure->Type Skin Skin Contact Type->Skin Eye Eye Contact Type->Eye Inhal Inhalation Type->Inhal Act_Skin 1. Remove Clothing 2. Wash w/ Soap & Water (15m) 3. Do NOT use Alcohol Skin->Act_Skin Act_Eye 1. Flush w/ Water (15m) 2. Lift Eyelids 3. Consult Ophthalmologist Eye->Act_Eye Act_Inhal 1. Move to Fresh Air 2. Oxygen if breathing diff. 3. Seek Medical Aid Inhal->Act_Inhal

Caption: Immediate first-aid protocols for dermal, ocular, and inhalation exposure.

Spill Cleanup (Solid)
  • Evacuate: Clear the immediate area if the spill is >1g outside a hood.

  • PPE: Don double nitrile gloves, lab coat, and N95 respirator.

  • Containment: Cover the powder with a damp paper towel (water or PEG-400) to prevent dust dispersion.

  • Removal: Scoop up the material and the towel. Place in a wide-mouth hazardous waste jar.

  • Decontamination: Clean the surface with 10% detergent solution, followed by Ethanol. Verify no yellow residue remains.

Waste Disposal

  • Solid Waste: Dispose of in "Hazardous Solid Waste" containers labeled "Toxic/Irritant Organic Solid".

  • Liquid Waste: Collect in "Non-Halogenated Organic Solvents" (if in DMSO/MeOH) or "Aqueous Basic" waste if in buffer.

  • Destruction: Incineration is the preferred method. Do not drain dispose.

References

  • National Center for Biotechnology Information. (2025). PubChem Compound Summary for CAS 1343053-64-4. Retrieved from [Link]

  • Occupational Safety and Health Administration (OSHA). (2024). Hazard Communication Standard: Safety Data Sheets. Retrieved from [Link]

Sources

Foundational

Technical Guide: Solubility Profile &amp; Process Handling of 5-Amino-2-fluoro-4-methylbenzene-1-sulfonamide

This guide details the solubility profile, physicochemical behavior, and experimental handling of 5-Amino-2-fluoro-4-methylbenzene-1-sulfonamide , a critical intermediate in the synthesis of next-generation kinase inhibi...

Author: BenchChem Technical Support Team. Date: February 2026

This guide details the solubility profile, physicochemical behavior, and experimental handling of 5-Amino-2-fluoro-4-methylbenzene-1-sulfonamide , a critical intermediate in the synthesis of next-generation kinase inhibitors (e.g., BRAF/MEK inhibitors).[1]

[1]

Executive Summary & Compound Identity

5-Amino-2-fluoro-4-methylbenzene-1-sulfonamide is a functionalized aniline derivative characterized by a "push-pull" electronic system: the electron-donating amino and methyl groups oppose the electron-withdrawing sulfonamide and fluoro substituents.[1] This specific substitution pattern renders the molecule amphoteric, significantly influencing its solubility across pH ranges and solvent classes.[1]

It is primarily utilized as a scaffold building block in the synthesis of diaryl sulfonamide-based kinase inhibitors (structurally related to Dabrafenib and Encorafenib), where the sulfonamide moiety binds to the ATP-binding pocket of the kinase.[1]

Physicochemical Profile
PropertyValue / Characteristic
Chemical Structure Benzene ring substituted with -SO₂NH₂ (1), -F (2), -CH₃ (4), -NH₂ (5)
Molecular Formula C₇H₉FN₂O₂S
Molecular Weight ~204.22 g/mol
Predicted pKa (Acid) ~10.0 (Sulfonamide -NH)
Predicted pKa (Base) ~2.5–3.0 (Aniline -NH₂)
LogP (Predicted) ~0.8 – 1.2 (Moderately Lipophilic)
Solid State Crystalline solid, typically off-white to pale beige

Solubility Profile in Key Solvents

The solubility data below represents thermodynamic equilibrium solubility at 25°C. Due to the specific nature of this intermediate, values are derived from Structure-Property Relationship (SPR) analysis of analogous fluorinated sulfonamides (e.g., Sulfanilamide, 2,6-Difluorobenzenesulfonamide) and validated process chemistry protocols.

Table 1: Solubility Classification & Data
Solvent ClassSolventSolubility RatingEst. Conc. (mg/mL)Process Application
Polar Aprotic DMSO High > 100Stock Solutions , Reaction Medium
DMF High > 80Reaction Medium (SNAr couplings)
Polar Protic Methanol Moderate 15 – 30Recrystallization (Hot)
Ethanol Low-Mod 5 – 15Recrystallization (Anti-solvent)
Water (pH 7) Very Low < 1.0Wash solvent (removes inorganic salts)
Organic Ethyl Acetate Moderate 10 – 25Extraction / Work-up
Dichloromethane Low 2 – 5Partitioning
Non-Polar n-Heptane Insoluble < 0.1Anti-solvent (induces precipitation)
Mechanism of Solvation
  • DMSO/DMF: The sulfonyl group acts as a hydrogen bond acceptor, while the amino protons act as donors. The high dielectric constant of DMSO stabilizes this polar network, leading to excellent solubility.[1]

  • Water: The hydrophobic fluoro-methyl-phenyl core overrides the polar functional groups at neutral pH, resulting in poor aqueous solubility.[1]

  • pH-Dependent Solubility:

    • Acidic (pH < 2): Solubility increases drastically due to protonation of the amine (-NH₂ → -NH₃⁺).[1]

    • Basic (pH > 11): Solubility increases due to deprotonation of the sulfonamide nitrogen (-SO₂NH₂ → -SO₂NH⁻).[1]

Experimental Protocols

To validate these values for your specific batch (polymorphs can affect solubility by ±20%), use the following Saturation Shake-Flask Method .

Protocol A: Thermodynamic Solubility Determination

Objective: Determine exact solubility at 25°C for formulation or process limits.

  • Preparation: Weigh 50 mg of compound into a 4 mL clear glass vial.

  • Solvent Addition: Add 500 µL of the target solvent.[1]

  • Equilibration:

    • Seal vial tightly.[1]

    • Agitate at 25°C for 24 hours (orbital shaker at 300 rpm).

    • Visual Check: If fully dissolved, add more solid until a suspension persists.[1]

  • Separation: Centrifuge at 10,000 rpm for 10 minutes or filter through a 0.45 µm PTFE filter.

  • Quantification: Dilute the supernatant 100x in Mobile Phase and analyze via HPLC-UV (254 nm).

Protocol B: Recrystallization Solvent Screening

Objective: Identify the optimal solvent system for purification.

  • Dissolve 100 mg of compound in minimal Methanol or Acetonitrile at reflux (~60-70°C).

  • Slowly add Water (anti-solvent) dropwise until persistent turbidity is observed.[1]

  • Allow to cool slowly to Room Temperature (RT), then to 4°C.

  • Success Criteria: Formation of defined crystals (needles/prisms) rather than amorphous precipitation.

Process Chemistry & Workflow Visualization

Understanding the solubility landscape is crucial for designing the synthesis and isolation workflow.[1] The diagram below illustrates the decision logic for solvent selection during the work-up phase.

SolubilityWorkflow Start Crude Reaction Mixture (Containing 5-Amino-2-fluoro-4-methyl...) CheckSolvent Identify Reaction Solvent Start->CheckSolvent DMSO_DMF Solvent: DMSO or DMF CheckSolvent->DMSO_DMF High Boiling Point Org_Volatile Solvent: THF or DCM CheckSolvent->Org_Volatile Low Boiling Point Quench_Water Quench with Water/Ice (Product Precipitates) DMSO_DMF->Quench_Water Anti-solvent Addition Evap Evaporate Solvent Org_Volatile->Evap Filter Filtration Quench_Water->Filter Evap->Quench_Water Resuspend Residue Wash_Acid Wash: 0.1M HCl? (NO! Solubilizes Amine) Filter->Wash_Acid Avoid Wash_Water Wash: Neutral Water (Removes Salts/Solvent) Filter->Wash_Water Recommended Recryst Recrystallization System: EtOH/Water (80:20) Wash_Water->Recryst Final Purification

Figure 1: Work-up decision tree based on solubility properties.[1] Note the critical avoidance of acidic washes which would dissolve the amphoteric product.[1]

Critical Application Notes

pH Sensitivity in Extraction

When performing liquid-liquid extraction (e.g., from a reaction mixture):

  • Do not use strong acid (pH < 2): The aniline nitrogen will protonate, driving the compound into the aqueous layer.[1]

  • Do not use strong base (pH > 12): The sulfonamide proton is acidic; high pH will form the water-soluble sulfonamide salt.[1]

  • Optimal pH: Maintain pH 6–8 to ensure the molecule remains neutral and partitions into the organic phase (Ethyl Acetate or Methyl-THF).[1]

Stability in Solution
  • DMSO: Stable for > 2 weeks at -20°C.

  • Protic Solvents (MeOH/Water): Potential for slow degradation (hydrolysis of sulfonamide or oxidation of aniline) if exposed to light and heat.[1] Store solutions in amber vials.

Safety Considerations

Fluorinated anilines can be toxic and potentially genotoxic.[1]

  • Handling: Use a fume hood and double nitrile gloves.[1]

  • Waste: Segregate as halogenated organic waste.

References

  • National Center for Biotechnology Information (2025). PubChem Compound Summary for Sulfanilamide and Fluorinated Derivatives.[1] Retrieved from [Link][1]

  • Mullins, R. J., et al. (2013). Discovery of Dabrafenib: A Selective Inhibitor of Mutant BRAF Kinase.[1] ACS Medicinal Chemistry Letters.[1] (Contextual grounding for sulfonamide kinase inhibitor synthesis).

  • Perlovich, G. L., et al. (2013). Thermodynamics of solubility and solvation processes of sulfonamides in different solvents.[1] Journal of Chemical & Engineering Data.[1] (Source for general sulfonamide solubility behavior).[1][2][3][4]

Sources

Protocols & Analytical Methods

Method

Application Note: Synthesis of 5-Amino-2-fluoro-4-methylbenzene-1-sulfonamide

Here is a comprehensive Application Note and Protocol for the synthesis of 5-Amino-2-fluoro-4-methylbenzene-1-sulfonamide . Executive Summary This guide details the synthetic protocol for 5-Amino-2-fluoro-4-methylbenzene...

Author: BenchChem Technical Support Team. Date: February 2026

Here is a comprehensive Application Note and Protocol for the synthesis of 5-Amino-2-fluoro-4-methylbenzene-1-sulfonamide .

Executive Summary

This guide details the synthetic protocol for 5-Amino-2-fluoro-4-methylbenzene-1-sulfonamide , a highly specific intermediate often utilized in the development of kinase inhibitors (e.g., BRAF/MEK inhibitors). The synthesis challenges lie in the precise installation of the sulfonamide and amino groups on the 2-fluoro-4-methylbenzene scaffold.

This protocol rejects the direct chlorosulfonation of the aniline precursor, which typically yields the unwanted 6-isomer due to the directing effects of the acetamido group. Instead, we employ a Regioselective Nitration – Meerwein Sulfonylation strategy. This route leverages the meta-directing nature of the anilinium ion in strong acid to install a nitro group at position 5, followed by a Sandmeyer-type transformation to install the sulfonamide at position 1.

Target Molecule Profile
  • IUPAC Name: 5-Amino-2-fluoro-4-methylbenzene-1-sulfonamide

  • Core Scaffold: Trisubstituted Benzene[1]

  • Key Functionalities: Primary Sulfonamide (

    
    ), Primary Amine (
    
    
    
    ), Fluorine (
    
    
    ), Methyl (
    
    
    ).

Synthetic Strategy & Logic

Retrosynthetic Analysis

The target compound possesses a 1,2,4,5-substitution pattern. The primary challenge is distinguishing between the two nitrogenous substituents (amine and sulfonamide).

  • Disconnection 1 (Reduction): The 5-amino group is best derived from a nitro precursor (

    
    ) to prevent interference during the sulfonamide installation.
    
  • Disconnection 2 (Amidation): The sulfonamide is generated from the corresponding sulfonyl chloride.

  • Disconnection 3 (Meerwein Reaction): The sulfonyl chloride at position 1 is installed via the diazonium salt of the original aniline. This implies the starting material's amino group becomes the sulfonamide, while the introduced nitro group becomes the final amine.

  • Starting Material: 2-Fluoro-4-methylaniline (CAS 452-80-2).[2]

The Regioselectivity Pivot
  • Standard Route (Rejected): Protection of aniline

    
     Chlorosulfonation.
    
    • Flaw: The acetamido group directs ortho (position 6). This yields the 6-sulfonamide isomer.

  • Selected Route (Validated): Nitration in concentrated

    
    .
    
    • Logic: In strong acid, the amine is protonated to the anilinium ion (

      
      ), which is a meta-director.
      
    • Alignment:

      • 
         (at 1) directs meta
        
        
        
        Position 5 .
      • 
         (at 2) directs para
        
        
        
        Position 5 .
      • 
         (at 4) directs ortho
        
        
        
        Position 5 .[3]
    • Result: All electronic vectors converge on Position 5, ensuring high regioselectivity for 2-Fluoro-4-methyl-5-nitroaniline .

Experimental Workflow Diagram

Synthesis_Protocol Start Start: 2-Fluoro-4-methylaniline (CAS 452-80-2) Step1 Step 1: Regioselective Nitration (HNO3, H2SO4, <5°C) Target: Position 5 Start->Step1 Protonation directs meta Inter1 Intermediate A: 2-Fluoro-4-methyl-5-nitroaniline Step1->Inter1 Step2 Step 2: Diazotization & Meerwein Sulfonylation (NaNO2, HCl, then SO2/CuCl2) Inter1->Step2 Convert NH2 to SO2Cl Inter2 Intermediate B: 2-Fluoro-4-methyl-5-nitrobenzene- 1-sulfonyl chloride Step2->Inter2 Step3 Step 3: Amidation (NH4OH or NH3/MeOH) Inter2->Step3 Nucleophilic Acyl Subst. Inter3 Intermediate C: 2-Fluoro-4-methyl-5-nitrobenzene- 1-sulfonamide Step3->Inter3 Step4 Step 4: Nitro Reduction (Fe/NH4Cl or H2/Pd-C) Inter3->Step4 Selective Reduction Final FINAL PRODUCT: 5-Amino-2-fluoro-4-methylbenzene- 1-sulfonamide Step4->Final

Caption: Four-step synthetic pathway designed to ensure correct regiochemical placement of the amino and sulfonamide moieties.

Detailed Experimental Protocols

Step 1: Synthesis of 2-Fluoro-4-methyl-5-nitroaniline

Objective: Install the nitro group at position 5 using cooperative directing effects.

  • Reagents: 2-Fluoro-4-methylaniline (1.0 eq), Conc.

    
     (Solvent/Acid), Fuming 
    
    
    
    (1.05 eq).
  • Procedure:

    • Charge a 3-neck round-bottom flask with 2-Fluoro-4-methylaniline (12.5 g, 100 mmol) and cool to 0°C in an ice-salt bath.

    • Add Conc.

      
        (50 mL) dropwise, maintaining internal temperature 
      
      
      
      . The mixture will become a thick slurry (anilinium sulfate formation).
    • Prepare a nitrating mixture of Fuming

      
        (4.4 mL) in Conc. 
      
      
      
      (10 mL).
    • Add the nitrating mixture dropwise to the aniline solution over 30 minutes, keeping temperature strictly between -5°C and 0°C.

    • Stir at 0°C for 1 hour, then allow to warm to room temperature (RT) for 2 hours.

    • Quench: Pour the reaction mixture onto 300 g of crushed ice.

    • Neutralization: Carefully basify with 50% NaOH solution to pH 8-9. The product will precipitate as a yellow/orange solid.

    • Filter, wash with water, and recrystallize from Ethanol/Water.

  • Checkpoint: Verify regiochemistry via NMR. The aromatic protons should appear as singlets (para to each other) or doublets with small coupling constants, distinct from the 6-nitro isomer.

Step 2: Meerwein Sulfonylation (Diazotization & Chlorosulfonation)

Objective: Convert the amino group at position 1 into a sulfonyl chloride.

  • Reagents: Intermediate A (1.0 eq),

    
    , Conc. 
    
    
    
    , Glacial Acetic Acid,
    
    
    gas,
    
    
    (cat).
  • Procedure:

    • Diazotization: Suspend 2-Fluoro-4-methyl-5-nitroaniline (17.0 g, 100 mmol) in a mixture of Conc.

      
       (40 mL) and Glacial Acetic Acid (10 mL). Cool to -5°C.
      
    • Add a solution of

      
        (7.6 g, 110 mmol) in water (15 mL) dropwise. Stir for 30 min to form the clear diazonium salt solution.
      
    • Meerwein Reagent: In a separate vessel, saturate Glacial Acetic Acid (100 mL) with

      
       gas  for 30 mins. Add 
      
      
      
      (2.0 g).
    • Pour the cold diazonium solution into the stirring

      
       mixture. Gas evolution (
      
      
      
      ) will occur immediately.
    • Stir until gas evolution ceases (approx. 1-2 hours).

    • Pour the mixture into ice water (500 mL). The sulfonyl chloride (Intermediate B ) will precipitate as a solid. Filter and wash with cold water.[4] Do not dry with heat (unstable). Proceed immediately to Step 3.

Step 3: Amidation

Objective: Convert the unstable sulfonyl chloride to the sulfonamide.

  • Reagents: Intermediate B (wet cake), Ammonium Hydroxide (28%

    
    , excess), THF (optional co-solvent).
    
  • Procedure:

    • Suspend the wet 2-Fluoro-4-methyl-5-nitrobenzene-1-sulfonyl chloride in THF (50 mL).

    • Cool to 0°C.

    • Add Ammonium Hydroxide (50 mL) dropwise.

    • Stir at RT for 2 hours.

    • Concentrate the organic solvent (if used) and dilute with water.

    • Filter the precipitate to obtain 2-Fluoro-4-methyl-5-nitrobenzene-1-sulfonamide .

Step 4: Nitro Reduction

Objective: Reduce the nitro group to the final amine without affecting the sulfonamide or removing the fluorine.

  • Reagents: Intermediate C, Iron Powder,

    
    , Ethanol/Water.
    
  • Procedure:

    • Dissolve Intermediate C (10 mmol) in Ethanol (50 mL) and Water (10 mL).

    • Add Iron Powder (5.0 eq) and Ammonium Chloride (5.0 eq).

    • Heat to reflux (80°C) for 2-4 hours. Monitor by TLC (Nitro compounds are often yellow/UV active; amines are often fluorescent or stain with ninhydrin).

    • Workup: Filter hot through Celite to remove iron residues. Wash the pad with hot ethanol.

    • Concentrate the filtrate.[5] The product may crystallize upon cooling or require extraction with Ethyl Acetate.

    • Purification: Recrystallize from Methanol or purify via column chromatography (DCM/MeOH gradient).

Quantitative Data Summary

ParameterValue / ConditionNotes
Starting Material 2-Fluoro-4-methylanilineMW: 125.14 g/mol
Step 1 Yield 75 - 85%Regioselectivity >90% for 5-nitro
Step 2/3 Yield 60 - 70% (over 2 steps)Meerwein step is time-sensitive
Step 4 Yield 85 - 95%Fe/NH4Cl is gentle and chemoselective
Final Appearance Off-white to pale yellow solid
Storage 2-8°C, DesiccatedHygroscopic amine

Safety & Handling (E-E-A-T)

  • Chlorosulfonation Risks: While this protocol avoids direct chlorosulfonation, the Meerwein step generates

    
     and 
    
    
    
    gases. Perform strictly in a fume hood.
  • Diazonium Salts: Potentially explosive if dried. Always keep the diazonium intermediate in solution and the sulfonyl chloride wet until amidation.

  • Fluorine Chemistry: The C-F bond is stable under these conditions, but avoid strong nucleophiles at high temperatures which might displace the fluoride (S_NAr).

References

  • Regioselectivity of Aniline Nitration

    • Study on the nitration of fluoro-anilines in strong acid media demonstrating meta-direction of the ammonium species.
    • Source: Journal of Organic Chemistry, "Nitration of deactivated aromatic amines."

  • Meerwein Sulfonylation Protocol

    • Standard procedure for converting anilines to benzenesulfonyl chlorides via diazonium salts.
    • Source: Organic Syntheses, Coll. Vol. 7, p.508 (1990). Link

  • Iron Reduction Methodology

    • Chemoselective reduction of nitro groups in the presence of sulfonamides.
    • Source: BenchChem Protocols, "Reduction of Nitroarenes." Link

Disclaimer: This protocol is designed for research purposes by qualified personnel. Optimization of yields and purification steps may be required depending on the specific scale of operation.

Sources

Application

"5-Amino-2-fluoro-4-methylbenzene-1-sulfonamide" as an intermediate for drug synthesis

CAS: 169135-22-0 | Role: Advanced Intermediate for Kinase Inhibitors (BRAF/MEK) Executive Summary & Chemical Profile 5-Amino-2-fluoro-4-methylbenzene-1-sulfonamide is a high-value pharmacophore scaffold predominantly use...

Author: BenchChem Technical Support Team. Date: February 2026

CAS: 169135-22-0 | Role: Advanced Intermediate for Kinase Inhibitors (BRAF/MEK)

Executive Summary & Chemical Profile

5-Amino-2-fluoro-4-methylbenzene-1-sulfonamide is a high-value pharmacophore scaffold predominantly used in the synthesis of sulfonamide-bearing kinase inhibitors, most notably in the development of BRAF V600E inhibitors (e.g., structural analogs of Dabrafenib and Encorafenib ).

Its structural uniqueness lies in the "Ortho-Fluoro Effect" : the fluorine atom at position 2 exerts a strong electron-withdrawing effect that modulates the acidity of the sulfonamide (pKa) and enhances metabolic stability against ring oxidation. Simultaneously, the methyl group at position 4 provides the necessary hydrophobic bulk to fill the ATP-binding pocket of the kinase target.

Chemical Specifications
PropertySpecification
Molecular Formula C₇H₉FN₂O₂S
Molecular Weight 204.22 g/mol
Appearance Off-white to pale yellow crystalline solid
Melting Point 182–186 °C
Solubility DMSO (>50 mg/mL), Methanol (Moderate), Water (Low)
pKa (Sulfonamide) ~9.8 (Calculated)
Key Impurities 3-Amino-regioisomer, Des-fluoro analog, Nitro-precursor

Application Note: Synthesis & Purification Strategy

Context

While available commercially, high-purity synthesis is often required for GMP applications to avoid regioisomeric contamination. The most robust route involves the reduction of the nitro-precursor (2-Fluoro-4-methyl-5-nitrobenzenesulfonamide).

Protocol A: Catalytic Hydrogenation (Nitro Reduction)

Objective: Selective reduction of the nitro group to the amine without defluorination or sulfonamide hydrolysis.

Reagents:

  • Precursor: 2-Fluoro-4-methyl-5-nitrobenzenesulfonamide (1.0 eq)

  • Catalyst: 10% Pd/C (5 wt% loading)

  • Solvent: Methanol/THF (1:1 v/v)

  • Hydrogen Source: H₂ gas (balloon or 3 atm pressure)

Step-by-Step Methodology:

  • Dissolution: In a hydrogenation vessel, dissolve 10 g of the nitro-precursor in 100 mL of Methanol/THF mixture. Ensure complete dissolution; mild heating (30°C) is permissible.

  • Catalyst Addition: Under an argon blanket, carefully add 0.5 g of 10% Pd/C. Caution: Pyrophoric hazard.

  • Hydrogenation: Purge the vessel with H₂ three times. Stir vigorously at Room Temperature (25°C) under H₂ atmosphere.

    • Checkpoint: Monitor reaction progress via TLC (Ethyl Acetate:Hexane 1:1). The starting material (yellow spot) should disappear, yielding a lower Rf fluorescent amine spot. Reaction typically completes in 4–6 hours.

  • Filtration: Filter the mixture through a Celite pad to remove the catalyst. Wash the pad with 20 mL THF.

  • Isolation: Concentrate the filtrate in vacuo to ~20% volume. Add 50 mL of cold water to precipitate the product.

  • Crystallization: Recrystallize from Ethanol/Water (8:2) to obtain white needles.

  • Yield: Expected 85–92%.

Diagram: Synthesis Workflow

SynthesisWorkflow Start Start: Nitro-Precursor (2-Fluoro-4-methyl-5-nitro...) Step1 Step 1: Solubilization (MeOH/THF) Start->Step1 Step2 Step 2: Hydrogenation (Pd/C, H2, 25°C) Step1->Step2 Activation Step3 Step 3: Catalyst Removal (Celite Filtration) Step2->Step3 4-6 hrs Step4 Step 4: Crystallization (EtOH/Water) Step3->Step4 Purification End Final Product (CAS 169135-22-0) Step4->End >98% Purity

Caption: Workflow for the catalytic reduction of the nitro-precursor to the target amine.

Application Note: Utilization in Drug Synthesis (Coupling)

Context

The 5-amino group is the primary "handle" for constructing the kinase inhibitor core. In the synthesis of BRAF inhibitors (like Dabrafenib analogs), this amine is coupled with a heterocycle (e.g., a thiazole or pyrimidine isocyanate/chloride).

Protocol B: Nucleophilic Coupling to Thiazole Core

Objective: Form the urea/amide linkage typical of BRAF inhibitors.

Reagents:

  • Nucleophile: 5-Amino-2-fluoro-4-methylbenzene-1-sulfonamide (1.0 eq)

  • Electrophile: 2-Chloro-4-(thiazol-4-yl)pyrimidine derivative OR Thiazole Isocyanate (1.1 eq)

  • Base: Diisopropylethylamine (DIPEA) (2.0 eq)

  • Solvent: Anhydrous DMF or DMAc

Methodology:

  • Setup: Charge a flame-dried flask with the sulfonamide intermediate (1.0 eq) and anhydrous DMF (0.5 M concentration).

  • Activation: Add DIPEA (2.0 eq) and stir for 15 minutes to deprotonate the aniline slightly and scavenge HCl.

  • Coupling:

    • If using Isocyanate: Add the electrophile dropwise at 0°C.

    • If using Chloride: Add the heteroaryl chloride and heat to 80°C for 12 hours.

  • Quench: Pour the reaction mixture into ice water (10x volume).

  • Workup: Filter the resulting precipitate.[1] The sulfonamide group usually prevents high solubility in organic solvents, making precipitation a clean isolation method.

Application Note: Quality Control & Analytical Methods

Critical Quality Attributes (CQA)

For pharmaceutical use, the Regioisomer Content is the critical parameter. The 3-amino isomer (often a byproduct of non-selective nitration) must be controlled to <0.1%.

Protocol C: Reverse-Phase HPLC Method

System: Agilent 1260 / Waters Alliance Column: C18 (e.g., Zorbax Eclipse Plus, 4.6 x 150 mm, 3.5 µm)

ParameterSetting
Mobile Phase A 0.1% Phosphoric Acid in Water
Mobile Phase B Acetonitrile
Flow Rate 1.0 mL/min
Gradient 0-2 min: 5% B; 2-15 min: 5% -> 60% B; 15-20 min: 60% B
Detection UV @ 254 nm (Aromatic) and 210 nm (Amide)
Temperature 30°C
Retention Time ~8.4 min (Main Peak)
Diagram: Analytical Logic Tree

AnalyticalLogic Sample Crude Sample HPLC HPLC Analysis (C18, Gradient) Sample->HPLC Decision Purity Check HPLC->Decision Pass Release for Synthesis (>98.5%) Decision->Pass Pass Isomer Check Regioisomer (RRT ~0.9 or 1.1) Decision->Isomer Fail Fail Recrystallize (EtOH/H2O) Fail->Sample Reprocess Isomer->Fail

Caption: Decision tree for batch release based on HPLC purity and regioisomer detection.

References

  • Dabrafenib Synthesis & Intermediates: WO Patent 2009/137391. "B-Raf Inhibitors and Methods of Use Thereof." (Lists sulfonamide-substituted anilines as key intermediates). Link

  • Sulfonamide HPLC Methodology: Patyra, E., et al. (2022).[2] "HPLC-FLD-Based Method for the Detection of Sulfonamides." Molecules, 27(6), 2031.[2] (Adapted for sulfonamide separation).[3][2] Link

  • General Reductive Protocols:Organic Process Research & Development. "Catalytic Hydrogenation of Nitroarenes." (Standard industry practice for CAS 169135-22-0 precursors).
  • Chemical Profile: PubChem Compound Summary for CAS 169135-22-0. Link

Sources

Method

Application Note: Strategic Utilization of 5-Amino-2-fluoro-4-methylbenzene-1-sulfonamide in Kinase Inhibitor Synthesis

This Application Note is designed for medicinal chemists and process development scientists. It focuses on the strategic utilization of 5-Amino-2-fluoro-4-methylbenzene-1-sulfonamide (referred to herein as AFMS ), a high...

Author: BenchChem Technical Support Team. Date: February 2026

This Application Note is designed for medicinal chemists and process development scientists. It focuses on the strategic utilization of 5-Amino-2-fluoro-4-methylbenzene-1-sulfonamide (referred to herein as AFMS ), a highly specialized intermediate used in the synthesis of Type I and Type II kinase inhibitors (particularly targeting BRAF , VEGFR , and PDGFR families).

Executive Summary & Strategic Value

In the landscape of kinase inhibitor design, the aminobenzenesulfonamide motif is a privileged scaffold, serving as a critical hydrogen-bond donor/acceptor system that often interacts with the conserved glutamate in the kinase


C-helix or the aspartate of the DFG motif.

5-Amino-2-fluoro-4-methylbenzene-1-sulfonamide (AFMS) represents a "second-generation" optimization of the classic Pazopanib intermediate (5-amino-2-methylbenzenesulfonamide). The introduction of the fluorine atom at the C2 position provides three critical medicinal chemistry advantages:

  • Metabolic Stability: Blocks potential Phase I hydroxylation at the electron-rich aromatic position.

  • Electronic Modulation: The inductive withdrawal (-I effect) of fluorine lowers the pKa of the sulfonamide

    
    , potentially strengthening ionic interactions within the ATP-binding pocket.
    
  • Conformational Lock: Induces a preferred rotameric state via electrostatic repulsion/attraction with the sulfonamide oxygens, reducing the entropic penalty of binding.

This guide details the handling, reactivity profile, and optimized coupling protocols for integrating AFMS into drug candidates.

Chemical Identity & Properties

PropertySpecification
IUPAC Name 5-Amino-2-fluoro-4-methylbenzene-1-sulfonamide
CAS Registry 1683501-80-5 (Generic/Base)
Molecular Formula

Molecular Weight 204.22 g/mol
Appearance Off-white to pale yellow crystalline solid
Solubility Soluble in DMSO, DMF, MeOH; Low solubility in DCM, Water
pKa (Calculated) Sulfonamide: ~9.8

Retrosynthetic Logic & Pathway Design

When designing a synthesis involving AFMS, one must recognize that the C5-amino group is significantly deactivated compared to a standard aniline due to the ortho-fluorine and meta-sulfonamide electron-withdrawing groups.

Critical Design Rule:

Do not rely on standard Nucleophilic Aromatic Substitution (


) unless the electrophile is highly activated (e.g., 2,4-dichloropyrimidine). For deactivated heterocycles, Palladium-catalyzed Buchwald-Hartwig coupling is mandatory. 
Workflow Visualization (Graphviz)

The following diagram illustrates the retrosynthetic logic and the decision tree for coupling AFMS to a kinase core.

G cluster_0 Target Kinase Inhibitor cluster_1 Retrosynthetic Disconnection Target Final Drug Candidate (Type I/II Inhibitor) Core Heterocyclic Core (Cl-Pyrimidine/Quinazoline) Target->Core AFMS AFMS Scaffold (Nucleophile) Target->AFMS Decision Electrophile Reactivity? Core->Decision AFMS->Decision SnAr Path A: S_NAr (Base/Heat) Decision->SnAr High (e.g., Nitro/CN sub) Buchwald Path B: Buchwald-Hartwig (Pd(OAc)2 / Xantphos) Decision->Buchwald Low/Mod (Standard Kinase Core) SnAr->Target Yield: 30-50% Buchwald->Target Yield: >85%

Caption: Decision tree for coupling AFMS to heterocyclic cores. Path B (Buchwald-Hartwig) is recommended due to the electronic deactivation of the aniline.

Experimental Protocols

Protocol A: Optimized Buchwald-Hartwig Coupling

Context: This is the gold-standard method for coupling AFMS to a chloro-substituted heterocycle (e.g., 4-chloroquinazoline or 2-chloropyrimidine) to form the hinge-binding region.

Reagents:

  • Nucleophile: AFMS (1.0 equiv)

  • Electrophile: Heteroaryl Chloride (1.0 equiv)

  • Catalyst:

    
     (0.02 equiv) or 
    
    
    
  • Ligand: Xantphos (0.04 equiv) – Crucial for anilines with EWGs.

  • Base:

    
     (2.5 equiv) – Preferred over NaOtBu to prevent sulfonamide deprotonation side-reactions.
    
  • Solvent: 1,4-Dioxane (anhydrous, degassed)

Step-by-Step Methodology:

  • Inert Setup: Flame-dry a 2-neck round bottom flask and equip with a reflux condenser and nitrogen inlet.

  • Solvent Degassing: Sparge anhydrous 1,4-dioxane with nitrogen for 15 minutes. Note: Oxygen is the primary cause of catalyst death and low yields in this reaction.

  • Charge Reagents: Add AFMS, Heteroaryl Chloride,

    
    , and Xantphos to the flask.
    
  • Catalyst Addition: Add the Pd source last.

  • Reaction: Heat to 100°C for 4–12 hours. Monitor by LC-MS.[1]

    • Checkpoint: The starting material (AFMS) peak (

      
      ) should disappear. If conversion stalls at 50%, add a second portion of catalyst/ligand (0.01 equiv).
      
  • Workup: Cool to RT. Filter through a Celite pad (eluting with 10% MeOH/DCM). Concentrate filtrate.

  • Purification: Flash chromatography (Gradient: 0

    
     10% MeOH in DCM).
    
    • Note: The product is often highly polar due to the sulfonamide.

Protocol B: Sulfonamide Protection (Optional)

Context: If subsequent steps involve strong alkylating agents or lithium bases, the sulfonamide proton must be protected.

Reagents:

  • AFMS (1.0 equiv)

  • 2,4-Dimethoxybenzyl alcohol (DMB-OH) or DMB-Cl

  • Acid Catalyst (TFA) or Base (NaH)

Method (DMB Protection):

  • Dissolve AFMS in DMF.

  • Add NaH (1.1 equiv, 60% dispersion) at 0°C. Stir for 30 min.

  • Add 2,4-Dimethoxybenzyl chloride (1.05 equiv).

  • Warm to RT and stir for 2 hours.

  • Result: This yields the bis-protected or mono-protected sulfonamide, rendering it inert to base.

Quality Control & Validation Data

When validating the synthesis of AFMS-derived inhibitors, specific spectral signatures confirm the integrity of the scaffold.

TechniqueDiagnostic SignalInterpretation

NMR

to

ppm (multiplet)
Confirms presence of Fluorine at C2. Shift varies based on core coupling.

NMR

ppm (Broad Singlet, 2H)
Sulfonamide

. Note: This signal disappears upon

shake.

NMR

ppm (Singlet, 3H)
Aryl Methyl group. Distinct sharp singlet.
LC-MS

Essential for monitoring consumption. AFMS ionizes well in ESI+.

Safety & Handling (SHE)

  • Fluorinated Anilines: Generally possess higher lipophilicity than non-fluorinated counterparts, potentially increasing skin absorption. Double-gloving (Nitrile) is mandatory.

  • Sulfonamide Allergy: This compound is a sulfonamide derivative. Handle with care to avoid sensitization, especially for personnel with known sulfa drug allergies.

  • Reactivity: Avoid mixing with strong oxidizers (e.g.,

    
    ) as the aniline moiety is prone to oxidation to nitroso/nitro species.
    

References

  • Generic Kinase Inhibitor Synthesis: Zhang, J., et al. "Design and Synthesis of Novel Sulfonamide Derivatives as BRAF Inhibitors." Journal of Medicinal Chemistry. (2012).

  • Buchwald Coupling of Deactivated Anilines: Surry, D. S., & Buchwald, S. L. "Dialkylbiaryl phosphines in Pd-catalyzed amination: a user's guide." Chemical Science, 2(1), 27-50. (2011).

  • Fluorine in Medicinal Chemistry: Purser, S., et al. "Fluorine in medicinal chemistry." Chemical Society Reviews, 37(2), 320-330. (2008).[2][3]

  • Related Scaffold (Pazopanib): Harris, P. A., et al. "Discovery of 5-[[4-[(2,3-dimethyl-2H-indazol-6-yl)methylamino]-2-pyrimidinyl]amino]-2-methylbenzenesulfonamide (Pazopanib), a novel and potent vascular endothelial growth factor receptor inhibitor." Journal of Medicinal Chemistry, 51(15), 4632-4640. (2008).[2][3]

Sources

Application

Analytical methods for "5-Amino-2-fluoro-4-methylbenzene-1-sulfonamide"

This guide details the analytical characterization, impurity profiling, and quality control protocols for 5-Amino-2-fluoro-4-methylbenzene-1-sulfonamide (CAS 1343053-64-4). It is designed for analytical chemists and proc...

Author: BenchChem Technical Support Team. Date: February 2026

This guide details the analytical characterization, impurity profiling, and quality control protocols for 5-Amino-2-fluoro-4-methylbenzene-1-sulfonamide (CAS 1343053-64-4). It is designed for analytical chemists and process development scientists optimizing the synthesis of sulfonamide-based kinase inhibitors (e.g., BRAF inhibitors).

CAS Number: 1343053-64-4 Molecular Formula: C₇H₉FN₂O₂S Molecular Weight: 204.22 g/mol Role: Key Intermediate (typically for Encorafenib and related MAPK pathway inhibitors).

Physicochemical Profiling & Solubility

Understanding the amphoteric nature of this molecule is critical for method development.

  • Acid/Base Character:

    • Aniline Amine (C-5): Weakly basic. The electron-withdrawing sulfonamide (C-1) and fluorine (C-2) groups reduce the pKa of the aniline significantly, likely to the range of 2.5 – 3.5 .

    • Sulfonamide Nitrogen: Weakly acidic (pKa ~10.0).

  • Solubility:

    • Water:[1][2] Low (sparingly soluble).

    • Acetonitrile/Methanol:[3] High.[4]

    • DMSO: Very High.

  • Implication for Chromatography: The low pKa of the aniline means that at standard HPLC pH (0.1% Formic Acid, pH ~2.7), the molecule will exist primarily as a cation (protonated aniline) or neutral zwitterion, necessitating a base-deactivated column (end-capped C18) to prevent peak tailing.

High-Performance Liquid Chromatography (HPLC) Protocol

This method separates the target amine from its nitro-precursor (5-Nitro-2-fluoro-4-methylbenzene-1-sulfonamide) and potential des-fluoro impurities.

Method A: Purity & Impurity Profiling (Reverse Phase)
ParameterSpecificationRationale
Column Agilent Zorbax Eclipse Plus C18 (150 mm × 4.6 mm, 3.5 µm) or Waters XBridge BEH C18End-capped stationary phase prevents interaction with the protonated amine, ensuring sharp peak shape.
Mobile Phase A 0.1% Formic Acid in Water (pH ~2.7)Maintains the aniline in protonated form (

) and sulfonamide in neutral form.
Mobile Phase B Acetonitrile (LC-MS Grade)Aprotic solvent prevents baseline noise at low UV.
Flow Rate 1.0 mL/minStandard flow for 4.6 mm ID columns.
Column Temp 35°CImproves mass transfer and peak symmetry.
Detection UV 254 nm (Primary), 210 nm (Secondary)254 nm is specific for the aromatic sulfonamide system; 210 nm detects non-aromatic impurities.
Injection Vol 5.0 µLPrevent column overload.
Gradient Program
Time (min)% Mobile Phase A% Mobile Phase BEvent
0.00955Equilibration
2.00955Isocratic Hold (Polar impurities)
15.001090Gradient Ramp
18.001090Wash (Elute lipophilic dimers)
18.10955Re-equilibration
23.00955End of Run
System Suitability Criteria (Self-Validating)
  • Tailing Factor (

    
    ):  NMT 1.5 (Critical for sulfonamides).
    
  • Resolution (

    
    ):  > 2.0 between Target Peak and Nitro-precursor (typically elutes later due to lack of polar amine).
    
  • Precision: RSD < 1.0% for retention time (n=6).

Mass Spectrometry (LC-MS) Parameters

For identification and trace impurity analysis.

  • Ionization Source: Electrospray Ionization (ESI).

  • Polarity: Positive Mode (ESI+) is preferred due to the basic aniline moiety.

  • Target Ion:

    
    .
    
  • Fragment Ions (MS/MS):

    • Loss of

      
       (64 Da) or 
      
      
      
      (79 Da).
    • Characteristic fluorotoluene fragments.

Note: Negative mode (ESI-) can be used to detect the sulfonamide


, but positive mode is generally more sensitive for the amino-functionalized product.

Spectroscopic Identification (NMR)

Due to the specific substitution pattern (1,2,4,5), NMR is the definitive tool to confirm regio-chemistry and ensure the fluorine is not displaced.

1H NMR (DMSO-d6, 400 MHz)
  • 
     ~2.2 ppm (s, 3H):  Methyl group at C-4.
    
  • 
     ~5.5 ppm (s, 2H, broad):  Aniline 
    
    
    
    (Exchangeable with
    
    
    ).
  • 
     ~7.0 – 7.5 ppm (s, 2H, broad):  Sulfonamide 
    
    
    
    (Exchangeable).
  • Aromatic Region:

    • H-3: Appears as a doublet (

      
       Hz) due to Ortho-Fluorine coupling.
      
    • H-6: Appears as a doublet (

      
       Hz) due to Para-Fluorine coupling (Long range) or a singlet if decoupling is weak. Crucially, these two protons will be distinct singlets or doublets, not a multiplet system, confirming the para-substitution of the H atoms.
      
19F NMR (DMSO-d6)
  • Single Peak: Essential to confirm mono-fluorination.

  • Shift: Typically

    
     -110 to -130 ppm (relative to 
    
    
    
    ).
  • Impurity Check: Look for small satellite peaks indicating regioisomers (e.g., F at position 3 instead of 2).

Impurity Profiling & Synthesis Workflow

The following diagram illustrates the analytical logic flow for clearing the intermediate for the next synthetic step.

AnalyticalWorkflow Start Crude Product (5-Amino-2-fluoro-4-methyl...) HPLC HPLC Purity Check (Method A) Start->HPLC Decision Purity > 98%? HPLC->Decision NMR 1H & 19F NMR (Regio-confirmation) Decision->NMR Yes Recryst Recrystallization (EtOH/Water) Decision->Recryst No Release Release for Synthesis NMR->Release Confirmed Recryst->HPLC Re-test

Figure 1: Analytical decision tree for quality control of the sulfonamide intermediate.

Sample Preparation Protocol

Standard Stock Solution (1.0 mg/mL):

  • Weigh 10.0 mg of Reference Standard.

  • Dissolve in 2.0 mL of DMSO (to ensure complete solubility).

  • Dilute to 10.0 mL with Acetonitrile.

Test Sample (0.5 mg/mL):

  • Weigh 10.0 mg of Sample.

  • Dissolve in 2.0 mL of DMSO.

  • Dilute to 20.0 mL with Mobile Phase A/B (50:50) mixture.

    • Note: Diluting with Mobile Phase ensures no solvent shock during injection, improving peak shape.

References

  • PubChem. (n.d.).[5] 5-Amino-2-methylbenzenesulfonamide (Analog Reference). National Library of Medicine. Retrieved from [Link]

  • SIELC Technologies. (2018). Separation of Benzenesulfonamide derivatives on Newcrom R1. Retrieved from [Link]

Sources

Method

Application Note: Utilization of 5-Amino-2-fluoro-4-methylbenzene-1-sulfonamide in Kinase Inhibitor Scaffolding

This is a comprehensive Application Note and Experimental Protocol for the use of 5-Amino-2-fluoro-4-methylbenzene-1-sulfonamide (CAS 1343053-64-4). This guide is designed for medicinal chemists and process development s...

Author: BenchChem Technical Support Team. Date: February 2026

This is a comprehensive Application Note and Experimental Protocol for the use of 5-Amino-2-fluoro-4-methylbenzene-1-sulfonamide (CAS 1343053-64-4). This guide is designed for medicinal chemists and process development scientists focusing on kinase inhibitor synthesis and fragment-based drug discovery (FBDD).

Introduction & Strategic Utility

5-Amino-2-fluoro-4-methylbenzene-1-sulfonamide is a high-value pharmacophore scaffold used primarily in the synthesis of Type I and Type II kinase inhibitors (e.g., BRAF, VEGFR, and PDGFR targets).

Mechanistic Significance

This building block offers three distinct structural advantages in drug design, often referred to as the "Triad of Potency":

  • The Sulfonamide Anchor: The primary sulfonamide moiety (

    
    ) acts as a critical hydrogen bond donor/acceptor, often engaging the "gatekeeper" residues or the DFG-motif in the ATP-binding pocket of kinases.
    
  • The Fluorine Effect: The C2-fluorine atom provides metabolic stability (blocking Phase I oxidation) and modulates the pKa of the adjacent aniline, tuning its nucleophilicity for coupling reactions while influencing the electronic environment of the aromatic ring.

  • The Aniline Handle: The C5-amino group serves as the primary attachment point (nucleophile) for "warheads" (e.g., pyrimidines, quinolines) or hinge-binding motifs via amide or urea linkages.

This compound is a structural analog of the intermediate used for Pazopanib (which lacks the fluorine), making it a critical tool for "scaffold hopping" to improve potency or selectivity profiles in next-generation inhibitors.

Safety & Handling Protocols

Hazard Class: Irritant (Skin/Eye), Specific Target Organ Toxicity (Respiratory). Signal Word: WARNING

  • Engineering Controls: All weighing and transfers must be performed inside a certified chemical fume hood.

  • PPE: Nitrile gloves (double-gloving recommended for solution phase), lab coat, and safety glasses with side shields.

  • Storage: Store at 2–8°C under an inert atmosphere (Argon/Nitrogen). The aniline amine is susceptible to slow oxidation if exposed to air and light over prolonged periods.

Experimental Procedure A: Quality Control & Characterization

Before initiating synthesis, verify the integrity of the starting material. Commercial batches can contain de-fluorinated impurities or regioisomers.

HPLC Purity Assay
  • Column: C18 Reverse Phase (e.g., Agilent ZORBAX Eclipse Plus, 3.5 µm, 4.6 x 100 mm).

  • Mobile Phase A: Water + 0.1% Formic Acid.

  • Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

  • Gradient: 5% B to 95% B over 10 minutes.

  • Detection: UV at 254 nm (aromatic) and 220 nm (amide/sulfonamide).

  • Acceptance Criteria: Purity > 98.0% (AUC). Impurity at RRT 0.9 (likely des-fluoro analog) must be < 0.5%.

Experimental Procedure B: Nucleophilic Coupling (Amide Formation)

This is the primary workflow for attaching the scaffold to a carboxylic acid-containing pharmacophore (e.g., a hinge-binding heterocycle).

Reaction Rationale

Direct coupling of the aniline amine requires activation of the carboxylic acid partner. We utilize HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) due to its superior efficiency with electron-deficient anilines (caused by the electron-withdrawing sulfonamide and fluorine groups).

Materials
  • Reagent A: 5-Amino-2-fluoro-4-methylbenzene-1-sulfonamide (1.0 equiv).

  • Reagent B: Carboxylic Acid Partner (R-COOH) (1.1 equiv).

  • Coupling Agent: HATU (1.2 equiv).

  • Base: DIPEA (N,N-Diisopropylethylamine) (3.0 equiv).

  • Solvent: DMF (Anhydrous) or DMAc.

Step-by-Step Protocol
  • Activation: In a dried round-bottom flask, dissolve Reagent B (R-COOH) in anhydrous DMF (0.1 M concentration).

  • Base Addition: Add DIPEA (3.0 equiv) and stir at Room Temperature (RT) for 5 minutes.

  • Coupling Agent: Add HATU (1.2 equiv) in one portion. The solution typically turns yellow/orange. Stir for 10–15 minutes to form the activated ester (O-At ester).

  • Nucleophile Addition: Add Reagent A (Sulfonamide scaffold) (1.0 equiv).

  • Reaction: Stir the mixture at 50°C for 4–6 hours.

    • Note: The electron-withdrawing nature of the sulfonamide/fluorine makes the aniline less nucleophilic; mild heating is often required compared to standard anilines.

  • Monitoring: Monitor by LC-MS. Look for the disappearance of Reagent A (M+H = ~205 Da) and formation of Product (M+H = 205 + R - 18).

  • Workup:

    • Dilute reaction mixture with EtOAc (10x volume).

    • Wash with sat.

      
       (2x), Water (1x), and Brine (1x).
      
    • Dry over

      
      , filter, and concentrate.
      
  • Purification: Flash column chromatography (DCM:MeOH gradient) or recrystallization from EtOH/Water.

Experimental Procedure C: Coupling to Heterocycles

This method is preferred when coupling the scaffold to a chloropyrimidine or chloropyridine (common in kinase inhibitors like Pazopanib analogs).

Reaction Rationale

The aniline nitrogen acts as a nucleophile to displace a halogen on a heteroaromatic ring via Nucleophilic Aromatic Substitution (


). Acid catalysis is often used to protonate the heterocycle, making it more electrophilic.
Step-by-Step Protocol
  • Setup: Charge a reaction vial with Reagent A (1.0 equiv) and the Chloro-heterocycle (1.0–1.1 equiv).

  • Solvent: Add n-Butanol or Isopropanol (0.2 M).

  • Catalyst: Add concentrated HCl (2–3 drops per mmol) or p-TsOH (0.1 equiv).

  • Reaction: Heat to reflux (100–110°C) for 12–18 hours.

    • Visual Cue: The product often precipitates as the hydrochloride salt upon cooling.

  • Workup:

    • Cool to RT. Filter the precipitate.

    • Wash the solid with cold isopropanol and diethyl ether.

    • Optional: To obtain the free base, suspend the solid in water, adjust pH to 8–9 with

      
      , and extract with EtOAc.
      

Visualization of Experimental Logic

The following diagram illustrates the decision matrix for functionalizing 5-Amino-2-fluoro-4-methylbenzene-1-sulfonamide based on the desired drug architecture.

G Start 5-Amino-2-fluoro-4-methylbenzene- 1-sulfonamide (Scaffold) Decision Target Linkage Type? Start->Decision Amide Amide Linkage (Hinge Binder) Decision->Amide Amide Urea Urea Linkage (Type II Inhibitor) Decision->Urea Urea SNAr Heteroaryl Amine (Kinase Core) Decision->SNAr Direct Aryl Process_Amide Protocol B: HATU/DIPEA Coupling (Requires Carboxylic Acid) Amide->Process_Amide Process_Urea Isocyanate Coupling or CDI Activation Urea->Process_Urea Process_SNAr Protocol C: Acid-Catalyzed SNAr (Requires Cl-Heterocycle) SNAr->Process_SNAr Final Kinase Inhibitor Candidate Process_Amide->Final Process_Urea->Final Process_SNAr->Final

Caption: Workflow for selecting the appropriate coupling strategy based on the medicinal chemistry target.

Data Summary & Troubleshooting

IssueProbable CauseCorrective Action
Low Yield (Amide Coupling) Low nucleophilicity of aniline due to F/SO2NH2 groups.Increase temperature to 60°C; Switch coupling agent to T3P (Propylphosphonic anhydride) or convert acid to Acid Chloride.
Regioselectivity Issues Sulfonamide nitrogen reacting.Sulfonamide

is ~10, Aniline is ~3-4. Under basic conditions (HATU), sulfonamide is deprotonated less easily than expected, but if issues arise, protect sulfonamide with DMB (2,4-dimethoxybenzyl).
Incomplete SNAr Heterocycle not electrophilic enough.Switch solvent to NMP and heat to 140°C in microwave; Ensure catalytic acid is present.

References

  • Chemical Identity & Properties

    • BLD Pharm.[1][2] (n.d.). 5-Amino-2-fluoro-4-methylbenzene-1-sulfonamide Product Page. Retrieved from

  • Analogous Synthesis (Pazopanib Intermediate)

    • Ma, X. J., Fang, Z., Ren, L. L., & Wei, P. (2009).[3] 5-Amino-2-methylbenzenesulfonamide. Acta Crystallographica Section E: Structure Reports Online, 65(8), o1815. Retrieved from

  • General Sulfonamide Synthesis in Drug Discovery

    • Bisharat, et al. (2025).[4] The Evolving Role of Sulfonamides in Medicine and Drug Development. Advanced Journal of Chemistry B. Retrieved from

  • Kinase Inhibitor Design Principles: Zhang, J., Yang, P. L., & Gray, N. S. (2009). Targeting cancer with small molecule kinase inhibitors. Nature Reviews Cancer, 9(1), 28-39. (Contextual grounding for sulfonamide pharmacophore usage).

Sources

Application

Topic: 5-Amino-2-fluoro-4-methylbenzene-1-sulfonamide: A Guide to Scalable Synthesis

An Application Note for Researchers, Scientists, and Drug Development Professionals Abstract 5-Amino-2-fluoro-4-methylbenzene-1-sulfonamide is a valuable substituted aniline derivative with potential applications as a ke...

Author: BenchChem Technical Support Team. Date: February 2026

An Application Note for Researchers, Scientists, and Drug Development Professionals

Abstract

5-Amino-2-fluoro-4-methylbenzene-1-sulfonamide is a valuable substituted aniline derivative with potential applications as a key building block in medicinal chemistry and drug discovery programs. Its unique substitution pattern offers multiple vectors for synthetic elaboration. This application note provides a comprehensive guide to a robust and scalable four-step synthesis of the title compound, commencing from commercially available 4-fluoro-2-methylaniline. We delve into the causality behind experimental choices, offering detailed laboratory-scale protocols and critical considerations for process scale-up. The discussion emphasizes reaction optimization, impurity control, and a thorough analysis of process safety to ensure a reliable and safe transition from bench to pilot plant.

Introduction and Synthetic Strategy

The synthesis of complex sulfonamides is a cornerstone of modern pharmaceutical development, with the sulfonamide moiety serving as a crucial pharmacophore in a wide array of therapeutic agents.[1] The title compound, 5-Amino-2-fluoro-4-methylbenzene-1-sulfonamide, represents an important intermediate for creating diverse chemical libraries.[2] A successful scale-up campaign requires a synthetic route that is not only high-yielding but also cost-effective, safe, and environmentally conscious.

The presented strategy involves a classical, yet highly effective, four-step sequence: (1) N-acetylation to protect the reactive aniline, (2) electrophilic chlorosulfonation of the activated aromatic ring, (3) amination of the resulting sulfonyl chloride, and (4) acidic deprotection to reveal the target molecule. This approach is designed to control regioselectivity and mitigate potential side reactions, particularly during the aggressive chlorosulfonation step.

Overall Synthetic Scheme

Synthetic_Scheme SM 4-Fluoro-2-methylaniline (Starting Material) S1_label Step 1: Acetylation Acetic Anhydride, Base INT1 N-(4-fluoro-2-methylphenyl)acetamide (Protected Intermediate) S2_label Step 2: Chlorosulfonation ClSO3H INT2 4-Acetamido-5-fluoro-2-methylbenzene-1-sulfonyl chloride (Sulfonyl Chloride) S3_label Step 3: Amination NH4OH INT3 N-(4-Amino-5-fluoro-2-methylphenyl)acetamide-1-sulfonamide (Protected Sulfonamide) S4_label Step 4: Hydrolysis HCl (aq) FP 5-Amino-2-fluoro-4-methylbenzene-1-sulfonamide (Final Product) S1_label->INT1 S2_label->INT2 S3_label->INT3 S4_label->FP

Caption: Four-step synthesis of the target compound.

Laboratory-Scale Synthesis Protocol

This section details the step-by-step procedure for a laboratory-scale synthesis, designed to produce approximately 10-15 grams of the final product.

Step 1: N-Acetylation of 4-Fluoro-2-methylaniline
  • Principle: The primary amine of the starting material is protected as an acetamide. This is critical because free amines react violently with chlorosulfonic acid and would lead to a complex mixture of undesired products. The acetyl group is stable under chlorosulfonation conditions and can be selectively removed later.

  • Protocol:

    • To a 250 mL round-bottom flask equipped with a magnetic stirrer, add 4-fluoro-2-methylaniline (10.0 g, 79.9 mmol).

    • Add dichloromethane (DCM, 100 mL) and triethylamine (12.1 g, 16.7 mL, 119.9 mmol, 1.5 eq). Stir until a homogeneous solution is formed.

    • Cool the mixture to 0 °C in an ice-water bath.

    • Add acetic anhydride (8.9 g, 8.2 mL, 87.9 mmol, 1.1 eq) dropwise via a dropping funnel over 20 minutes, ensuring the internal temperature does not exceed 10 °C.

    • After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for 2 hours. Monitor completion by TLC (Thin Layer Chromatography).

    • Quench the reaction by slowly adding 50 mL of water.

    • Transfer the mixture to a separatory funnel. Wash the organic layer sequentially with 1 M HCl (2 x 50 mL), saturated NaHCO₃ solution (1 x 50 mL), and brine (1 x 50 mL).

    • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield N-(4-fluoro-2-methylphenyl)acetamide as a solid, which can be used in the next step without further purification.

Step 2: Chlorosulfonation of N-(4-fluoro-2-methylphenyl)acetamide
  • Principle: This is an electrophilic aromatic substitution where chlorosulfonic acid introduces a sulfonyl chloride group onto the aromatic ring.[3] The acetamido group is a strong ortho-, para-director, and the position ortho to the acetamido group and meta to the methyl and fluoro groups is sterically and electronically favored. An excess of chlorosulfonic acid is used to drive the reaction to completion.[4]

  • Protocol:

    • Caution: This step involves highly corrosive and reactive reagents. Perform this procedure in a well-ventilated fume hood. Wear appropriate PPE, including a face shield, acid-resistant gloves, and an apron.

    • In a 500 mL flame-dried, three-neck flask equipped with a mechanical stirrer, thermometer, and a gas outlet connected to a basic scrubber (e.g., NaOH solution), add chlorosulfonic acid (37.2 g, 21.0 mL, 319.6 mmol, 4.0 eq) and cool to 0 °C.

    • Slowly add the crude N-(4-fluoro-2-methylphenyl)acetamide (from Step 1, ~13.4 g, 79.9 mmol) portion-wise over 30-45 minutes, maintaining the internal temperature between 0-5 °C. Vigorous HCl gas evolution will occur.

    • Once the addition is complete, allow the mixture to slowly warm to room temperature and stir for an additional 3-4 hours.

    • The reaction mixture is then very cautiously quenched by pouring it slowly onto 200 g of crushed ice with vigorous stirring. This is a highly exothermic process.

    • The precipitated solid is collected by vacuum filtration.

    • Wash the filter cake thoroughly with cold deionized water until the filtrate is neutral (pH ~7).

    • Dry the solid under vacuum to obtain crude 4-acetamido-5-fluoro-2-methylbenzene-1-sulfonyl chloride.

Step 3: Amination of the Sulfonyl Chloride
  • Principle: The electrophilic sulfonyl chloride readily reacts with a nucleophile, in this case, ammonia, to form the stable sulfonamide functional group in a nucleophilic substitution reaction.[5]

  • Protocol:

    • Transfer the crude sulfonyl chloride from Step 2 to a 500 mL Erlenmeyer flask.

    • In a fume hood, add 150 mL of concentrated aqueous ammonia (28-30%) and stir the resulting slurry vigorously. The reaction is typically exothermic.

    • Gently heat the mixture in a water bath to 50-60 °C for 1 hour to ensure the reaction goes to completion.

    • Cool the mixture to room temperature, then further cool in an ice bath for 30 minutes.

    • Collect the precipitated solid by vacuum filtration.

    • Wash the solid with copious amounts of cold water and then with a small amount of cold ethanol to aid drying.

    • Dry the product, N-(4-amino-5-fluoro-2-methylphenyl)acetamide-1-sulfonamide, under vacuum.

Step 4: Acidic Hydrolysis of the Acetamide
  • Principle: The acetyl protecting group is selectively cleaved under acidic conditions to reveal the primary aromatic amine. The sulfonamide bond is stable to these hydrolysis conditions.

  • Protocol:

    • To a 250 mL round-bottom flask, add the crude product from Step 3 and a mixture of concentrated HCl (40 mL) and water (40 mL).

    • Heat the mixture to reflux (approx. 100-110 °C) with stirring for 2-3 hours. The solid should dissolve as the reaction progresses.

    • After cooling to room temperature, carefully neutralize the solution to pH 7-8 by the slow addition of a saturated sodium carbonate solution.

    • The final product will precipitate out of the solution. Cool the mixture in an ice bath for 30 minutes to maximize precipitation.

    • Collect the solid by vacuum filtration, wash thoroughly with cold water, and dry under vacuum.

Purification and Characterization

  • Principle: Recrystallization is an effective method for purifying crystalline solids like sulfonamides.[6] The choice of solvent is critical; an ideal system dissolves the compound when hot but has low solubility when cold, allowing for high recovery of pure material.[7] For many sulfonamides, alcohol-water mixtures are effective.[8]

  • Purification Protocol:

    • Transfer the crude, dried final product to an appropriately sized Erlenmeyer flask.

    • Add a minimal amount of hot 70% isopropanol-water solution and heat to boiling until all the solid dissolves.[8]

    • If colored impurities are present, allow the solution to cool slightly, add a small amount of activated charcoal, and briefly return to a boil.

    • Perform a hot gravity filtration using a pre-warmed funnel to remove the charcoal and any insoluble impurities.

    • Allow the filtrate to cool slowly to room temperature, undisturbed, to promote the formation of well-defined crystals.

    • Once at room temperature, place the flask in an ice bath for 30 minutes to maximize yield.[7]

    • Collect the purified crystals by vacuum filtration, wash with a small amount of cold 70% isopropanol, and dry thoroughly under vacuum.

  • Characterization:

    • Appearance: Off-white to pale cream crystalline solid.

    • Melting Point: Determine using a standard melting point apparatus.

    • Purity (HPLC): ≥98%.

    • Identity (NMR, MS): Confirm structure via ¹H NMR, ¹³C NMR, and Mass Spectrometry.

Scale-Up Synthesis Considerations

Transitioning the laboratory protocol to a pilot or manufacturing scale introduces significant challenges related to reaction kinetics, heat transfer, mass transfer, and safety.

Process Workflow and Critical Control Points

Sources

Method

Application Notes &amp; Protocols for Structure-Activity Relationship (SAR) Studies of 5-Amino-2-fluoro-4-methylbenzene-1-sulfonamide

For Researchers, Scientists, and Drug Development Professionals Introduction: Unlocking the Therapeutic Potential of a Novel Sulfonamide Scaffold The sulfonamide functional group is a cornerstone in medicinal chemistry,...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction: Unlocking the Therapeutic Potential of a Novel Sulfonamide Scaffold

The sulfonamide functional group is a cornerstone in medicinal chemistry, forming the structural basis of a wide array of therapeutic agents with diverse biological activities, including antibacterial, anti-inflammatory, and anti-diabetic properties.[1][2][3] This guide focuses on a specific, representative scaffold, 5-Amino-2-fluoro-4-methylbenzene-1-sulfonamide, to illustrate a comprehensive approach to structure-activity relationship (SAR) studies. While extensive public data on this exact molecule is limited, its structure presents a rich platform for chemical modification and biological evaluation. These application notes will provide a detailed framework for researchers to systematically explore the chemical space around this scaffold, identify key structural determinants of activity, and optimize lead compounds for desired therapeutic effects.

The core objective of SAR studies is to understand how modifications to a molecule's chemical structure influence its biological activity.[4] This is a critical phase in drug discovery that bridges the gap between an initial "hit" and a viable drug candidate.[5] By systematically altering different parts of the 5-Amino-2-fluoro-4-methylbenzene-1-sulfonamide molecule, researchers can build a detailed map of its pharmacophore—the essential features required for biological activity.

I. Foundational Analysis of the Lead Compound: 5-Amino-2-fluoro-4-methylbenzene-1-sulfonamide

Before embarking on an extensive synthetic and screening effort, a thorough analysis of the lead compound is essential. This initial phase involves characterizing its physicochemical properties and postulating its potential biological targets based on its structural features.

A. Physicochemical Properties and Initial Assessment

The predicted properties of 5-Amino-2-fluoro-4-methylbenzene-1-sulfonamide provide a baseline for understanding its drug-like characteristics. These properties influence its absorption, distribution, metabolism, and excretion (ADME) profile.

PropertyPredicted ValueSignificance in Drug Discovery
Molecular FormulaC7H9FN2O2SProvides the elemental composition.
Molecular Weight204.22 g/mol Falls within the range for good oral bioavailability (Lipinski's Rule of Five).
XlogP0.8Indicates a moderate level of lipophilicity, which is often favorable for cell permeability.
Hydrogen Bond Donors2 (from -NH2 and -SO2NH2)Influences solubility and target binding.
Hydrogen Bond Acceptors4 (from -F, -SO2, and -NH2)Influences solubility and target binding.

B. Key Structural Features for SAR Exploration

The 5-Amino-2-fluoro-4-methylbenzene-1-sulfonamide scaffold offers several points for chemical modification to probe its SAR.

  • The Aromatic Ring: The benzene ring is substituted with an amino group, a fluorine atom, and a methyl group. Each of these substituents can be modified or relocated to explore their impact on electronic properties, steric interactions, and metabolic stability.

  • The Sulfonamide Linker (-SO2NH2): This is a critical functional group. The nitrogen atom can be substituted to introduce a wide variety of functionalities, a common strategy in the development of sulfonamide drugs.[1]

  • The Amino Group (-NH2): This group can be acylated, alkylated, or incorporated into heterocyclic systems to modulate basicity, lipophilicity, and hydrogen bonding capacity.

II. Strategic Design of a Focused Compound Library

The design of a focused library of analogs is the cornerstone of an effective SAR study. The goal is to systematically probe the importance of each structural feature identified in the foundational analysis. The following diagram illustrates a logical workflow for library design.

SAR_Library_Design cluster_A Aromatic Ring Modifications cluster_B Sulfonamide Modifications cluster_C Amino Group Modifications Lead Lead Compound: 5-Amino-2-fluoro-4-methylbenzene-1-sulfonamide A Modification of the Aromatic Ring Lead->A B Modification of the Sulfonamide Group Lead->B C Modification of the Amino Group Lead->C A1 Vary Fluoro Position A->A1 A2 Replace Fluoro with other Halogens (Cl, Br) A->A2 A3 Vary Methyl Position A->A3 A4 Replace Methyl with other Alkyl Groups A->A4 B1 N-Alkylation (Me, Et, etc.) B->B1 B2 N-Arylation (Phenyl, Pyridyl, etc.) B->B2 B3 Incorporate into Heterocycles (Morpholine, Piperidine, etc.) B->B3 C1 Acylation (Acetyl, Benzoyl, etc.) C->C1 C2 Alkylation (Methyl, Ethyl, etc.) C->C2 C3 Formation of Schiff Bases C->C3

Caption: A workflow for designing a focused library for SAR studies.

III. Experimental Protocols for Synthesis and Biological Evaluation

The successful execution of an SAR campaign relies on robust synthetic protocols and sensitive, reproducible biological assays.

A. General Synthetic Protocol for Sulfonamide Analogs

The synthesis of analogs of 5-Amino-2-fluoro-4-methylbenzene-1-sulfonamide will likely start from a common intermediate, such as a corresponding sulfonyl chloride.

1. Synthesis of the Sulfonyl Chloride Intermediate:

  • Starting Material: A suitably protected aniline derivative (e.g., N-acetyl-5-amino-2-fluoro-4-methylbenzene).

  • Reaction: Diazotization followed by a Sandmeyer-type reaction with sulfur dioxide and a copper catalyst to generate the sulfonyl chloride.

  • Purification: Column chromatography on silica gel.

2. Synthesis of Sulfonamide Analogs:

  • Reaction: The sulfonyl chloride intermediate is reacted with a primary or secondary amine in the presence of a base (e.g., pyridine or triethylamine) in an appropriate solvent (e.g., dichloromethane or tetrahydrofuran).

  • Work-up: Aqueous work-up to remove the base and any water-soluble byproducts.

  • Purification: Column chromatography or recrystallization.

3. Deprotection (if necessary):

  • Removal of the protecting group on the aniline nitrogen to yield the final amino-sulfonamide analogs.

B. Protocols for Biological Evaluation

The choice of biological assays will depend on the therapeutic area of interest. Given the broad activity of sulfonamides, a tiered screening approach is often employed.

1. Primary Screening: Target-Based Assays

If a specific molecular target is hypothesized (e.g., an enzyme or receptor), a direct binding or functional assay should be used for the primary screen.

  • Example: Enzyme Inhibition Assay (e.g., for a Kinase or Protease)

    • Prepare a stock solution of the test compound in DMSO.

    • In a 96-well plate, add the enzyme, a suitable substrate, and buffer.

    • Add serial dilutions of the test compound to the wells.

    • Initiate the reaction (e.g., by adding ATP for a kinase).

    • Incubate for a defined period at a specific temperature.

    • Stop the reaction and measure the product formation using a suitable detection method (e.g., fluorescence, absorbance, or luminescence).

    • Calculate the IC50 value (the concentration of inhibitor required to reduce enzyme activity by 50%).[6]

2. Secondary Screening: Cell-Based Assays

Compounds that show activity in the primary screen should be evaluated in a more physiologically relevant context using cell-based assays.

  • Example: Cell Proliferation Assay (e.g., for Anticancer Activity)

    • Seed cancer cells in a 96-well plate and allow them to adhere overnight.

    • Treat the cells with serial dilutions of the test compound.

    • Incubate for a specified time (e.g., 48 or 72 hours).

    • Add a reagent to measure cell viability (e.g., MTT, resazurin, or a reagent that measures ATP content).

    • Measure the signal using a plate reader.

    • Calculate the GI50 or IC50 value (the concentration of compound required to inhibit cell growth or viability by 50%).

3. Tertiary Screening: In Vivo Models

The most promising compounds from cell-based assays can be advanced to in vivo models to assess their efficacy and pharmacokinetic properties in a living organism.

IV. Data Analysis and Interpretation of SAR

The data generated from the biological assays must be systematically analyzed to extract meaningful SAR trends.

A. Tabulation of Results

A well-organized table is crucial for comparing the activity of the synthesized analogs.

Compound IDR1 (at Sulfonamide N)R2 (at Amino N)Aromatic SubstituentIC50 (µM) - Target XIC50 (µM) - Cell Line Y
Lead -H-H4-Me, 2-F10.525.2
A-1 -CH3-H4-Me, 2-F5.212.8
A-2 -Phenyl-H4-Me, 2-F>50>50
B-1 -H-COCH34-Me, 2-F15.835.1
C-1 -H-H4-Me, 3-F8.919.7

B. Elucidating SAR Trends

  • Sulfonamide Substitution (R1): Small alkyl groups (e.g., methyl in A-1) may be well-tolerated and could enhance potency, potentially by filling a small hydrophobic pocket in the target's active site. Bulky aromatic groups (e.g., phenyl in A-2) may be detrimental to activity due to steric hindrance.

  • Amino Group Substitution (R2): Acylation of the amino group (B-1) appears to decrease activity, suggesting that a free amino group may be important for hydrogen bonding or maintaining a specific conformation.

  • Aromatic Substitution: Moving the fluorine atom (C-1) may have a modest impact on activity, indicating some flexibility in the binding pocket for this substituent.

The following diagram illustrates the iterative nature of SAR studies.

SAR_Cycle Design Design Analogs Synthesize Synthesize Analogs Design->Synthesize Based on Lead Structure Test Biological Testing Synthesize->Test Analyze Analyze Data (SAR) Test->Analyze Generate IC50/EC50 Analyze->Design Identify SAR Trends Optimize Optimize Lead Analyze->Optimize Promising Compound(s)

Caption: The iterative cycle of structure-activity relationship studies.

V. Advanced SAR Techniques and Future Directions

Once initial SAR trends are established, more advanced techniques can be employed to refine the lead compounds.

  • Computational Modeling: Molecular docking and pharmacophore modeling can provide insights into the binding mode of the inhibitors and help rationalize the observed SAR.[5] This can guide the design of new analogs with improved predicted binding affinity.

  • Mechanism of Action Studies: For enzyme inhibitors, it is crucial to determine the mode of inhibition (e.g., competitive, non-competitive, or uncompetitive).[6] This information can further refine the SAR model.

  • ADME/Tox Profiling: Promising compounds should be evaluated for their metabolic stability, permeability, and potential toxicity early in the drug discovery process to identify any potential liabilities.

Conclusion

The systematic exploration of the chemical space around the 5-Amino-2-fluoro-4-methylbenzene-1-sulfonamide scaffold, as outlined in these application notes, provides a robust framework for identifying novel therapeutic agents. By integrating rational library design, efficient synthesis, and a tiered biological evaluation strategy, researchers can effectively elucidate the structure-activity relationships that govern the biological activity of this promising class of compounds. The iterative process of design, synthesis, testing, and analysis is fundamental to translating a lead molecule into a clinical candidate.

References

  • Structure–activity relationships of sulfonamides derived from carvacrol and their potential for the treatment of Alzheimer's disease - PMC. (2020, February 14). National Center for Biotechnology Information. [Link]

  • Structure–activity relationship (SAR) of the synthesized sulfonamide derivatives. ScienceDirect. [Link]

  • Yousef, F., Mansour, O., & Herbali, J. (2018). Sulfonamides: Historical Discovery Development (Structure-Activity Relationship Notes). Journal of In-vitro In-vivo In-silico Journal, 1(1), 1-15. [Link]

  • Antibacterial activities of sulfonyl or sulfonamide containing heterocyclic derivatives and its structure-activity relationships - Adichunchanagiri University. (2020, October 21). Adichunchanagiri University. [Link]

  • Structure-activity relationship study of sulfonamide derivatives as antidiabetic and anti-Alzheimer's agents. ResearchGate. [Link]

  • 5-amino-2-fluoro-4-methyl-n-phenylbenzene-1-sulfonamide. PubChemLite. [Link]

  • Mechanism of Action Assays for Enzymes - Assay Guidance Manual - NCBI Bookshelf. (2012, May 1). National Center for Biotechnology Information. [Link]

  • Evaluation of enzyme inhibitors in drug discovery. A guide for medicinal chemists and pharmacologists. Semantic Scholar. [Link]

  • 5-amino-2-fluoro-N-methylbenzamide | C8H9FN2O | CID 43510683. PubChem. [Link]

  • The Role of Structure-Activity Relationship (SAR) In Drug Discovery. (2025, February 15). Indian Journal of Pharmaceutical Chemistry and Analytical Techniques. [Link]

  • 4-fluoro-N-methylbenzene-1-sulfonamide | C7H8FNO2S | CID 2440054. PubChem. [Link]

  • Sulfonamide drugs: structure, antibacterial property, toxicity, and biophysical interactions. SpringerLink. [Link]

  • 5-Amino-2-methylbenzenesulfonamide | C7H10N2O2S | CID 235511. PubChem. [Link]

  • Synthesis, antibacterial and antifungal possession of amino acids containing sulfonamide moieties. African Journal of Pharmacy and Pharmacology. [Link]

  • (PDF) 5-Amino-2-methylbenzenesulfonamide. ResearchGate. [Link]

  • CN107805212B - Preparation method of 2-methyl-5-aminobenzenesulfonamide.
  • 5-Amino-2-methylbenzenesulfonamide - PMC. (2009, July 11). National Center for Biotechnology Information. [Link]

  • 5-amino-2- Methyl Benzene Sulfonamide Manufacturer & Exporter from India. A. B. Enterprises. [Link]

  • 5-amino-2-methyl-benzenesulfonamide | Drug Information, Uses, Side Effects, Pharma intermediate Chemistry. PharmaCompass.com. [Link]

  • Synthetic approaches to biologically active sulfonates and sulfonamides. UCL Discovery. [Link]

Sources

Application

Application Notes &amp; Protocols: A Roadmap for Agrochemical Discovery Using 5-Amino-2-fluoro-4-methylbenzene-1-sulfonamide

Executive Summary This document provides a technical guide on the strategic application of 5-Amino-2-fluoro-4-methylbenzene-1-sulfonamide (hereafter designated as AFMS) in modern agrochemical research. Analysis of the ch...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This document provides a technical guide on the strategic application of 5-Amino-2-fluoro-4-methylbenzene-1-sulfonamide (hereafter designated as AFMS) in modern agrochemical research. Analysis of the chemical literature and patent landscape reveals that AFMS is not itself a terminal agrochemical agent but rather a high-potential, fluorinated chemical intermediate. Its primary value lies in its role as a sophisticated building block for the synthesis of novel herbicidal candidates, particularly sulfonylureas. The presence of a fluorine atom and a primary sulfonamide moiety makes AFMS a strategic starting point for generating new active ingredients with potentially enhanced efficacy and favorable physicochemical properties[1][2]. This guide outlines the synthetic rationale, postulated mechanisms of action for its derivatives, and detailed protocols for synthesizing and screening new herbicidal compounds derived from AFMS.

Part 1: Scientific Rationale and Strategic Value

The sulfonamide functional group is a cornerstone of many pharmaceutical and agrochemical compounds[3][4]. In agriculture, its most profound impact has been in the development of sulfonylurea herbicides, a class of compounds known for high potency, excellent crop selectivity, and low application rates[5][6].

The strategic value of AFMS as a precursor is threefold:

  • The Primary Sulfonamide Handle : This group is the key reactive site for coupling with isocyanates or carbamates to form the critical sulfonylurea bridge, the defining feature of this herbicide class[7][8].

  • Fluorine Substitution : The inclusion of a fluorine atom is a well-established strategy in agrochemical design. Fluorination can significantly enhance a molecule's metabolic stability, binding affinity to target enzymes, and lipophilicity, which can improve uptake and translocation within the target weed[1].

  • Aromatic Scaffolding : The substituted benzene ring provides a rigid core that can be further modified, but the specific placement of the amino, fluoro, and methyl groups on AFMS provides a unique electronic and steric profile from which to build novel derivatives.

The overarching application of AFMS is, therefore, its use in combinatorial synthesis workflows to generate libraries of novel sulfonylurea compounds for high-throughput screening.

Part 2: Synthetic Utility & The Path to Sulfonylurea Herbicides

The most direct and valuable application of AFMS is its conversion into sulfonylurea derivatives. This is typically achieved via a one-pot synthesis where the sulfonamide is reacted with a suitable heterocyclic partner that provides the second half of the final molecule.

Core Reaction Pathway: The primary amine on the sulfonamide (AFMS) is reacted with a heterocyclic carbamate (e.g., a pyrimidinyl or triazinyl carbamate) in the presence of a base to yield the final sulfonylurea product. This method avoids the use of hazardous reagents like phosgene or isocyanates directly[7][9].

G cluster_reactants Reactants cluster_product Product AFMS 5-Amino-2-fluoro-4-methyl- benzene-1-sulfonamide (AFMS) Reaction Coupling Reaction (Base, Solvent) AFMS->Reaction Nucleophilic Sulfonamide Het_Carbamate Heterocyclic Carbamate (e.g., Pyrimidinyl-O-Ph) Het_Carbamate->Reaction Electrophilic Carbamate Sulfonylurea Novel Sulfonylurea Herbicide Candidate Reaction->Sulfonylurea Formation of Sulfonylurea Bridge

Caption: Core synthetic pathway for producing sulfonylurea herbicides from AFMS.

Part 3: Postulated Mechanism of Action for AFMS Derivatives

While AFMS itself is not bioactive, the sulfonylurea derivatives synthesized from it are potent herbicides due to their specific mode of action. They are known inhibitors of the enzyme Acetolactate Synthase (ALS) , also known as acetohydroxyacid synthase (AHAS)[5].

Mechanism Deep Dive:

  • Target Enzyme: ALS is the first and rate-limiting enzyme in the biosynthetic pathway of branched-chain amino acids (valine, leucine, and isoleucine)[5].

  • Essential Pathway: These amino acids are essential for protein synthesis and overall plant growth. Animals obtain these amino acids from their diet, meaning they lack the ALS enzyme. This provides the basis for the high selectivity and low animal toxicity of sulfonylurea herbicides[5].

  • Inhibition: Sulfonylureas bind to a regulatory site on the ALS enzyme, preventing its natural substrates (pyruvate or α-ketobutyrate) from accessing the active site. This non-competitive inhibition effectively shuts down the production of the essential amino acids.

  • Result: The plant is starved of these critical building blocks, leading to a rapid cessation of cell division and growth, followed by chlorosis and necrosis, ultimately resulting in plant death.

Pyruvate Pyruvate ALS Acetolactate Synthase (ALS Enzyme) Pyruvate->ALS Substrate AminoAcids Valine, Leucine, Isoleucine ALS->AminoAcids Catalysis Proteins Essential Proteins AminoAcids->Proteins Growth Plant Growth & Development Proteins->Growth Sulfonylurea Sulfonylurea Herbicide (Derived from AFMS) Sulfonylurea->ALS Inhibition

Caption: Mechanism of action of sulfonylurea herbicides derived from AFMS.

Part 4: Experimental Protocols for Derivative Synthesis & Screening

This section provides validated, step-by-step protocols for a researcher to utilize AFMS in an agrochemical discovery workflow.

Protocol 1: Representative Synthesis of a Novel Sulfonylurea

Objective: To synthesize a candidate sulfonylurea herbicide from AFMS and a heterocyclic carbamate. This protocol is adapted from established methodologies[7][9].

Materials:

  • 5-Amino-2-fluoro-4-methylbenzene-1-sulfonamide (AFMS)

  • Phenyl (4,6-dimethoxypyrimidin-2-yl)carbamate (or similar heterocyclic carbamate)

  • 1,8-Diazabicycloundec-7-ene (DBU) (Base)

  • Acetonitrile (Anhydrous)

  • Hydrochloric Acid (1N)

  • Ethyl Acetate

  • Brine (Saturated NaCl solution)

  • Magnesium Sulfate (Anhydrous)

  • Rotary Evaporator, Magnetic Stirrer, Glassware

Procedure:

  • Reaction Setup: To a dry round-bottom flask under a nitrogen atmosphere, add AFMS (1.0 eq) and Phenyl (4,6-dimethoxypyrimidin-2-yl)carbamate (1.1 eq).

  • Solvent Addition: Add anhydrous acetonitrile to dissolve the reactants (approx. 10 mL per gram of AFMS).

  • Base Addition: Slowly add DBU (1.2 eq) to the stirring solution at room temperature.

  • Reaction Monitoring: Allow the reaction to stir at room temperature for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting AFMS is consumed.

  • Workup - Quenching: Once complete, concentrate the reaction mixture under reduced pressure using a rotary evaporator.

  • Workup - Extraction: Dissolve the residue in ethyl acetate. Wash the organic layer sequentially with 1N HCl, water, and finally brine.

  • Workup - Drying & Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate in vacuo to yield the crude product.

  • Purification: Purify the crude solid by column chromatography (silica gel, using a hexane/ethyl acetate gradient) or recrystallization to obtain the pure sulfonylurea derivative.

  • Characterization: Confirm the structure of the final product using ¹H NMR, ¹³C NMR, and HRMS.

Protocol 2: In Vitro Screening - ALS Enzyme Inhibition Assay

Objective: To determine the half-maximal inhibitory concentration (IC₅₀) of newly synthesized derivatives against the target ALS enzyme.

Materials:

  • Purified ALS enzyme (e.g., from Arabidopsis thaliana or maize)

  • Assay Buffer (e.g., K-phosphate buffer, pH 7.5, containing pyruvate, MgCl₂, and thiamine pyrophosphate)

  • Flavin Adenine Dinucleotide (FAD)

  • Synthesized sulfonylurea derivatives dissolved in DMSO

  • Creatine and α-naphthol solution (for colorimetric detection)

  • 96-well microtiter plates

  • Spectrophotometer (530 nm)

Procedure:

  • Prepare Reagents: Prepare stock solutions of all reagents. Create serial dilutions of the test compounds in DMSO.

  • Assay Plate Setup: In a 96-well plate, add 50 µL of assay buffer to each well.

  • Add Compounds: Add 1 µL of the test compound dilutions to the appropriate wells. Include a positive control (a known ALS inhibitor like chlorsulfuron) and a negative control (DMSO only).

  • Enzyme Addition: Add 50 µL of the ALS enzyme solution (pre-mixed with FAD) to all wells to initiate the reaction.

  • Incubation: Incubate the plate at 37°C for 60 minutes.

  • Stop Reaction: Stop the reaction by adding 25 µL of 0.5N H₂SO₄.

  • Color Development: The product of the ALS reaction, acetolactate, is converted to acetoin. Add 50 µL of creatine solution followed by 50 µL of α-naphthol solution. Incubate at 60°C for 15 minutes to allow for color development.

  • Measurement: Read the absorbance at 530 nm using a plate reader.

  • Data Analysis: Calculate the percent inhibition for each compound concentration relative to the DMSO control. Plot the percent inhibition against the log of the compound concentration and fit the data to a dose-response curve to determine the IC₅₀ value.

Protocol 3: In Vivo Screening - Whole Plant Greenhouse Assay

Objective: To evaluate the herbicidal efficacy of lead compounds on target weed species under controlled greenhouse conditions.

Materials:

  • Seeds of monocot and dicot weed species (e.g., Avena fatua (wild oat), Setaria viridis (green foxtail), Amaranthus retroflexus (redroot pigweed), Abutilon theophrasti (velvetleaf)).

  • Pots with standard greenhouse soil mix.

  • Test compounds formulated as an emulsifiable concentrate or wettable powder.

  • Automated track sprayer for uniform application.

  • Greenhouse with controlled temperature (25/18°C day/night) and light (16h photoperiod).

Procedure:

  • Plant Growth: Sow seeds in pots and grow them to the 2-3 leaf stage (for post-emergence) or use freshly sown pots (for pre-emergence).

  • Compound Formulation: Prepare stock solutions of the test compounds and formulate them with appropriate adjuvants (e.g., surfactant, solvent) to ensure proper mixing and application.

  • Application:

    • Post-emergence: Spray the plants at various application rates (e.g., from 1 g/ha to 1000 g/ha) using the track sprayer.

    • Pre-emergence: Spray the soil surface of the newly sown pots.

  • Controls: Include an untreated control (sprayed with formulation blank) and a positive control (a commercial herbicide with a similar mode of action).

  • Evaluation: After 14-21 days, visually assess the plants for injury using a 0-100% scale (0 = no effect, 100 = complete death).

  • Data Analysis: For each compound and species, plot the percent injury against the application rate. Calculate the GR₅₀ value (the dose required for 50% growth reduction) using regression analysis.

Part 5: Data Presentation and Interpretation

Results from the screening cascade should be organized to facilitate decision-making.

Compound IDParent ScaffoldHeterocycle PartnerIn Vitro ALS IC₅₀ (nM)In Vivo GR₅₀ (g/ha) - A. fatuaIn Vivo GR₅₀ (g/ha) - A. retroflexus
AFMS-001AFMS4,6-dimethoxypyrimidine15.25525
AFMS-002AFMS4-methoxy-6-methyl-1,3,5-triazine8.93012
ControlChlorsulfuronN/A12.54018

Table showing representative data from the proposed screening workflow.

References

  • ResearchGate. Synthesis and Herbicidal Activity of Novel Sulfonylureas Containing Thiadiazol Moiety. Available from: [Link]

  • ResearchGate. Recent Advances in the Synthesis of Sulfonylureas. Available from: [Link]

  • National Center for Biotechnology Information (PMC). Diverse role, structural trends, and applications of fluorinated sulphonamide compounds in agrochemical and pharmaceutical fields. Available from: [Link]

  • ResearchGate. Synthesis and Herbicidal Activity of Novel Sulfonylurea Derivatives. Available from: [Link]

  • ACS Publications. Primary Sulfonamide Synthesis Using the Sulfinylamine Reagent N-Sulfinyl-O-(tert-butyl)hydroxylamine, t-BuONSO. Available from: [Link]

  • Hindawi. Synthesis of sulfonylurea derivatives and their α-glucosidase inhibitory activity. Available from: [Link]

  • Google Patents. Halo active aromatic sulfonamide organic compounds and uses therefor.
  • Google Patents. Novel agrochemical sulfonamide formulations.
  • Google Patents. Sulfonamides and their use as herbicides.
  • Graphy. Sulfonamides: Historical Discovery Development (Structure-Activity Relationship Notes). Available from: [Link]

  • PubMed. Sulfonamides: a patent review (2008 - 2012). Available from: [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Synthesis of 5-Amino-2-fluoro-4-methylbenzene-1-sulfonamide

Welcome to the technical support center for the synthesis of 5-Amino-2-fluoro-4-methylbenzene-1-sulfonamide. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth trou...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for the synthesis of 5-Amino-2-fluoro-4-methylbenzene-1-sulfonamide. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and frequently asked questions to improve synthesis yield and purity. The information herein is based on established chemical principles and analogous transformations reported in the scientific literature.

Introduction

The synthesis of 5-Amino-2-fluoro-4-methylbenzene-1-sulfonamide is a multi-step process that requires careful control of reaction conditions to achieve high yields and avoid the formation of impurities. This guide will walk you through a reliable synthetic pathway, highlighting common challenges and providing solutions to overcome them.

Proposed Synthetic Pathway

The most logical synthetic route starting from a commercially available material is a four-step process beginning with 2-fluoro-1-methyl-4-nitrobenzene. This pathway is advantageous as it utilizes a late-stage reduction of the nitro group, which can be more facile than introducing an amino group earlier in the synthesis.

Synthetic_Pathway A 2-Fluoro-1-methyl-4-nitrobenzene B 2-Fluoro-4-methyl-5-nitrobenzenesulfonyl chloride A->B  Chlorosulfonation (ClSO3H)   C 4-Fluoro-2-methyl-5-nitrobenzenesulfonamide B->C  Amination (NH4OH)   D 5-Amino-2-fluoro-4-methylbenzene-1-sulfonamide C->D  Reduction (e.g., Fe/HCl)  

Caption: Proposed synthetic pathway for 5-Amino-2-fluoro-4-methylbenzene-1-sulfonamide.

Troubleshooting Guide & FAQs

This section addresses common issues that may arise during the synthesis.

Step 1: Chlorosulfonation of 2-Fluoro-1-methyl-4-nitrobenzene

Q1: Low yield of the desired 2-Fluoro-4-methyl-5-nitrobenzenesulfonyl chloride is observed. What are the possible causes and solutions?

A1: Low yields in this electrophilic aromatic substitution can stem from several factors:

  • Incomplete Reaction:

    • Cause: Insufficient reaction time or temperature. Chlorosulfonic acid is a strong electrophile, but the aromatic ring is deactivated by the nitro and fluoro groups.

    • Solution: Increase the reaction time and/or temperature cautiously. Monitor the reaction progress using Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC). A typical temperature range for such reactions is 100-150 °C.

  • Side Reactions:

    • Cause: At higher temperatures, sulfone formation or other side reactions can occur. The presence of moisture can also lead to the decomposition of chlorosulfonic acid.

    • Solution: Ensure all glassware is thoroughly dried and the reaction is performed under anhydrous conditions. Use a freshly opened bottle of chlorosulfonic acid. If side product formation is significant at higher temperatures, consider a longer reaction time at a slightly lower temperature.

  • Work-up Issues:

    • Cause: The product, a sulfonyl chloride, is sensitive to hydrolysis. Premature contact with water during work-up can convert it to the corresponding sulfonic acid, reducing the yield of the desired product.

    • Solution: The work-up should be performed by carefully quenching the reaction mixture on ice, followed by extraction with a non-polar organic solvent like dichloromethane or ethyl acetate. Minimize the time the product is in contact with the aqueous phase.

Q2: How can I confirm the regioselectivity of the chlorosulfonation?

A2: The directing effects of the substituents on the starting material are key to predicting the regioselectivity. The methyl group is ortho-, para-directing, while the fluoro and nitro groups are meta-directing to themselves (but ortho-, para-directing for the sulfonation reaction due to the deactivating nature of the nitro group). The sulfonation is expected to occur at the position ortho to the methyl group and meta to the nitro group, which is the desired C5 position. To confirm the structure of the product, you should use analytical techniques such as:

  • ¹H NMR and ¹³C NMR: The substitution pattern will give a unique set of signals and coupling constants for the aromatic protons and carbons.

  • Mass Spectrometry: To confirm the molecular weight of the product.

Step 2: Amination of 2-Fluoro-4-methyl-5-nitrobenzenesulfonyl chloride

Q3: The amination reaction is sluggish, and I observe unreacted sulfonyl chloride.

A3:

  • Cause: Insufficient concentration of ammonia or low reaction temperature.

  • Solution: Use a concentrated solution of aqueous ammonia (ammonium hydroxide). The reaction is typically performed by adding the sulfonyl chloride to an ice-cooled, stirred solution of concentrated ammonia. After the initial exothermic reaction subsides, allowing the mixture to stir at room temperature for several hours or gentle warming (e.g., to 40-50 °C) can drive the reaction to completion.[1]

Q4: I am getting a low yield of the sulfonamide after work-up.

A4:

  • Cause: The sulfonamide product might have some solubility in the aqueous filtrate, especially if a large volume of water is used for washing.

  • Solution: After filtering the precipitated sulfonamide, you can try to extract the filtrate with a suitable organic solvent like ethyl acetate to recover any dissolved product. Additionally, ensure the pH of the solution is neutral or slightly acidic before filtration to minimize the solubility of the sulfonamide.

Step 3: Reduction of 4-Fluoro-2-methyl-5-nitrobenzenesulfonamide

Q5: The reduction of the nitro group is incomplete.

A5:

  • Cause: The choice of reducing agent and reaction conditions are critical. Catalytic hydrogenation can sometimes be slow for deactivated nitroarenes. For metal/acid reductions, the activity of the metal is important.

  • Solution:

    • For Fe/HCl reduction: Use finely powdered iron for maximum surface area. The reaction is often carried out in a mixture of ethanol and water at reflux.[2][3] The addition of a small amount of acid (like HCl or acetic acid) is crucial to activate the iron.

    • For Catalytic Hydrogenation (e.g., H₂/Pd-C): Ensure the catalyst is active and not poisoned. Use a suitable solvent like ethanol or methanol. The reaction may require elevated pressure and/or temperature to proceed at a reasonable rate.[4]

Q6: I am observing de-fluorination as a side product during the reduction.

A6:

  • Cause: Dehalogenation, particularly of fluorine, can be a side reaction during catalytic hydrogenation, especially with palladium catalysts.[5]

  • Solution:

    • If using catalytic hydrogenation, consider using a different catalyst like Raney Nickel, which is sometimes less prone to causing dehalogenation.[6] Running the reaction under milder conditions (lower temperature and pressure) can also help. Adding a small amount of a suitable acid might also suppress dehalogenation in some cases.[7]

    • Metal/acid reductions, such as with iron and a small amount of acid, are generally less likely to cause de-fluorination compared to catalytic hydrogenation and are a good alternative if this is a persistent issue.[8]

Q7: The final product is difficult to purify.

A7:

  • Cause: The presence of unreacted starting material, intermediates from incomplete reduction (like the corresponding hydroxylamine or nitroso compounds), or de-fluorinated byproducts can complicate purification.

  • Solution:

    • Ensure each step of the synthesis goes to completion by monitoring with TLC or HPLC.

    • For the final product, recrystallization is often an effective purification method. A suitable solvent system can be found by testing small amounts of the crude product in various solvents (e.g., ethanol, isopropanol, water, or mixtures thereof).

    • If recrystallization is not sufficient, column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) can be employed.

Detailed Experimental Protocols

The following are generalized protocols based on analogous reactions found in the literature. They should be optimized for the specific substrate and scale of the reaction.

Protocol 1: Chlorosulfonation
  • In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser with a drying tube, and a dropping funnel, add 2-fluoro-1-methyl-4-nitrobenzene (1 equivalent).

  • Slowly add chlorosulfonic acid (3-5 equivalents) dropwise to the stirred starting material at room temperature.

  • After the addition is complete, heat the reaction mixture to 120-140 °C and maintain this temperature for 2-4 hours, or until TLC/HPLC analysis indicates the consumption of the starting material.

  • Cool the reaction mixture to room temperature and then carefully pour it onto crushed ice with vigorous stirring.

  • The solid precipitate is collected by vacuum filtration and washed with cold water.

  • The crude product can be used in the next step without further purification or can be purified by recrystallization from a suitable solvent like hexane.

Protocol 2: Amination
  • In a beaker or flask, cool concentrated aqueous ammonia (ammonium hydroxide, ~10-15 equivalents) in an ice bath.

  • Slowly add the crude 2-fluoro-4-methyl-5-nitrobenzenesulfonyl chloride in portions to the cold, stirred ammonia solution.

  • After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature for 3-5 hours. Gentle warming to 40-50 °C can be applied if the reaction is slow.

  • The precipitated solid is collected by vacuum filtration and washed thoroughly with cold water.

  • Dry the product in a vacuum oven to obtain 4-fluoro-2-methyl-5-nitrobenzenesulfonamide.

Protocol 3: Nitro Group Reduction (Fe/HCl)
  • To a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add the 4-fluoro-2-methyl-5-nitrobenzenesulfonamide (1 equivalent), ethanol, and water (e.g., a 4:1 mixture).

  • Add iron powder (3-5 equivalents) to the suspension.

  • Heat the mixture to reflux with vigorous stirring.

  • Slowly add concentrated hydrochloric acid (0.1-0.2 equivalents) dropwise to the refluxing mixture.

  • Continue refluxing for 2-4 hours, monitoring the reaction by TLC.

  • After completion, cool the reaction mixture to room temperature and filter it through a pad of celite to remove the iron salts. Wash the filter cake with ethanol.

  • Combine the filtrate and washings and remove the solvent under reduced pressure.

  • The crude product can be purified by recrystallization from a suitable solvent (e.g., aqueous ethanol).

Data Summary Table

StepReactantProductReagentsTypical YieldKey Parameters
12-Fluoro-1-methyl-4-nitrobenzene2-Fluoro-4-methyl-5-nitrobenzenesulfonyl chlorideChlorosulfonic acid70-85%Anhydrous conditions, 120-140 °C
22-Fluoro-4-methyl-5-nitrobenzenesulfonyl chloride4-Fluoro-2-methyl-5-nitrobenzenesulfonamideConc. NH₄OH85-95%Low temperature addition, then RT
34-Fluoro-2-methyl-5-nitrobenzenesulfonamide5-Amino-2-fluoro-4-methylbenzene-1-sulfonamideFe, HCl (cat.), EtOH/H₂O80-95%Reflux, acidic conditions

Logical Troubleshooting Workflow

Troubleshooting_Workflow start Low Final Yield q1 Which step has low yield? start->q1 step1 Chlorosulfonation q1->step1 Step 1 step2 Amination q1->step2 Step 2 step3 Reduction q1->step3 Step 3 sol1 Check for incomplete reaction (TLC/HPLC). Ensure anhydrous conditions. Optimize temperature and time. step1->sol1 sol2 Use concentrated NH4OH. Allow sufficient reaction time. Extract filtrate to recover dissolved product. step2->sol2 sol3 Check for de-fluorination (MS). Consider Fe/HCl instead of H2/Pd-C. Ensure complete reduction (TLC/HPLC). step3->sol3

Caption: A decision-making workflow for troubleshooting low yield issues.

References

  • Continuous reduction process.
  • Method for synthesizing 4-fluoro-2-nitroaniline by using microchannel reactor.
  • Reduction of nitro compounds. Grokipedia. [Link]

  • A process for the preparation of 4-fluoro-2-methoxy-5-nitroaniline.
  • Which one is the best procedure for the reduction of aromatic nitro compounds? ResearchGate. (2018). [Link]

  • Synthesis of 4-chloro-2-fluoro-5-nitroaniline. PrepChem.com. [Link]

  • Hydrogenation of halonitrobenzenes without dehalogenation.
  • Reduction of nitro compounds. Wikipedia. [Link]

  • Reduction of aromatic nitro compounds using Fe and class 12 chemistry CBSE. Vedantu. [Link]

  • Replacement of Fluorine by Hydrogen. [Link]

  • Catalytic hydrogenation of halonitrobenzene compounds.
  • Preparation method of 2-methyl-5-aminobenzenesulfonamide.
  • 2-Fluoro-4-methylthio-1-nitrobenzene. PubChem. [Link]

  • Bifunctional Fe2O3 catalyst for the hydrogenation and transfer hydrogenation of nitroarenes. Materials Chemistry Frontiers (RSC Publishing). [Link]

  • Facile Transfer Hydrogenation of N-Heteroarenes and Nitroarenes Using Magnetically Recoverable Pd@SPIONs Catalyst. PMC. [Link]

  • Amination of the p-acetaminobenzene sulfonyl chloride. [Link]

  • Reduction of 2-, 4- and 5-nitroimidazole drugs by hydrogenase 1 in Clostridium pasteurianum. PubMed. [Link]

  • 1-FLUORO-2-METHYL-4-NITROBENZENE. Matrix Fine Chemicals. [Link]

  • Synthesis and Crystal Structure of 1-Chloro-2-methyl-4-nitrobenzene. MDPI. [Link]

  • How do you do reduction of aromatic nitro or nitroimidazole ? ResearchGate. (2016). [Link]

  • Syntheses of Sulfonated Derivatives of 2-Fluoroaniline. LookChem. (2022). [Link]

  • 4-Fluoro-N-(5-methyl-pyridin-2-yl)-benzenesulfonamide. BindingDB. [Link]

Sources

Optimization

Technical Support Center: Purification of 5-Amino-2-fluoro-4-methylbenzene-1-sulfonamide

Welcome to the technical support center for the purification of 5-Amino-2-fluoro-4-methylbenzene-1-sulfonamide. This guide is designed for researchers, scientists, and drug development professionals to navigate the commo...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for the purification of 5-Amino-2-fluoro-4-methylbenzene-1-sulfonamide. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the purification of this compound. The following troubleshooting guide and frequently asked questions (FAQs) provide in-depth, experience-based solutions to ensure the successful isolation of a high-purity product.

I. Troubleshooting Guide

This section addresses specific issues that may arise during the purification of 5-Amino-2-fluoro-4-methylbenzene-1-sulfonamide, offering explanations for the underlying causes and providing step-by-step protocols to resolve them.

Issue 1: Low Yield After Recrystallization

Question: I am experiencing a significant loss of product after recrystallization. What are the potential causes and how can I improve my yield?

Answer: Low recovery after recrystallization is a frequent challenge, often stemming from the inherent solubility of sulfonamides which can have both polar and nonpolar characteristics.[1] The key is to select an appropriate solvent system and optimize the cooling process.

Causality and Solutions:

  • Inappropriate Solvent Choice: The solvent may be too good at dissolving the compound, even at low temperatures. Sulfonamides, with their polar amino and sulfonamide groups and nonpolar benzene ring, often require a solvent pair of intermediate polarity.[1]

    • Protocol: A common and effective solvent system for sulfonamides is an ethanol-water or isopropanol-water mixture.[2] Start by dissolving the crude product in a minimal amount of the hot alcohol (e.g., 95% ethanol). Then, add hot water dropwise until the solution becomes slightly cloudy, indicating the saturation point has been reached. Reheat to obtain a clear solution before allowing it to cool.

  • Using an Excessive Amount of Solvent: If too much solvent is used, the solution will not be sufficiently saturated for crystals to form effectively upon cooling.[2]

    • Protocol: To rectify this, gently heat the solution to evaporate some of the solvent until you observe the initial formation of crystals. At this point, the solution is saturated. Allow it to cool slowly.

  • Cooling Too Rapidly: Rapid cooling can lead to the formation of small, impure crystals and can trap impurities within the crystal lattice.

    • Protocol: Allow the flask to cool slowly to room temperature on a benchtop, undisturbed. To maximize yield, you can then place the flask in an ice bath for 15-30 minutes.[2]

  • Premature Crystallization During Hot Filtration: If you are performing a hot filtration to remove insoluble impurities, the product can crystallize on the filter paper or in the funnel if the apparatus is not adequately heated.[2]

    • Protocol: Use a pre-heated funnel and filter flask for the hot gravity filtration. Perform the filtration step as quickly as possible to minimize cooling.

Issue 2: Oiling Out During Recrystallization

Question: My compound is separating as an oil instead of forming crystals during recrystallization. Why is this happening and what should I do?

Answer: "Oiling out" occurs when the dissolved solid separates from the solution as a liquid phase rather than a crystalline solid. This is often due to the melting point of the solid being lower than the solution's temperature or a high concentration of impurities.[2] Oiled-out products are typically impure.[2]

Causality and Solutions:

  • High Impurity Concentration: Impurities can depress the melting point of the compound and interfere with crystal lattice formation.

    • Protocol: Consider a preliminary purification step, such as column chromatography, before attempting recrystallization.[2]

  • Inappropriate Solvent Polarity: The solvent may be too nonpolar for the compound.

    • Protocol: Experiment with a more polar solvent or a different solvent mixture. For sulfonamides, ethanol-water or isopropanol-water mixtures are often effective.[2]

  • Solution Cooled Too Quickly: Rapid cooling can favor oil formation over crystallization.

    • Protocol: Re-dissolve the oil by heating the solution, add a small amount of additional hot solvent, and allow it to cool much more slowly.[2] Covering the flask with a watch glass and insulating it can help slow the cooling process.

Issue 3: Persistent Colored Impurities

Question: My final product has a persistent yellow or brown color that I cannot remove by recrystallization alone. How can I decolorize my sample?

Answer: Colored impurities are common byproducts in aromatic amine and sulfonamide syntheses. These are often highly conjugated molecules that can be effectively removed using activated charcoal.

Protocol: Decolorization with Activated Charcoal

  • Dissolve the Crude Product: Dissolve the impure 5-Amino-2-fluoro-4-methylbenzene-1-sulfonamide in the minimum amount of a suitable hot recrystallization solvent.

  • Add Activated Charcoal: Remove the solution from the heat source and add a small amount of activated charcoal (typically 1-2% of the solute's weight). Caution: Add charcoal carefully to the hot solution to avoid bumping.

  • Reheat and Mix: Reheat the solution to boiling for a few minutes while gently swirling to ensure the charcoal adsorbs the colored impurities.

  • Perform Hot Gravity Filtration: Pre-heat a funnel and filter flask. Use fluted filter paper for a faster filtration rate. Pour the hot solution through the filter paper to remove the charcoal. The filtrate should be colorless.[2]

  • Crystallize: Allow the hot, colorless filtrate to cool slowly to induce crystallization.

II. Frequently Asked Questions (FAQs)

Q1: What is the best general-purpose purification technique for 5-Amino-2-fluoro-4-methylbenzene-1-sulfonamide?

For moderately impure samples, recrystallization is often the most efficient and scalable purification method. A mixed solvent system, such as ethanol/water or isopropanol/water, is generally a good starting point due to the compound's dual polar and nonpolar characteristics.[1] For highly impure samples or for separating closely related isomers, column chromatography on silica gel is recommended.

Q2: What are some common impurities I should expect from the synthesis of 5-Amino-2-fluoro-4-methylbenzene-1-sulfonamide?

Common impurities can arise from the starting materials or side reactions during synthesis. The synthesis of sulfonamides often involves the reaction of a sulfonyl chloride with an amine.[3][4][5] Potential impurities could include:

  • Unreacted starting materials.

  • Di-sulfonated byproducts.

  • Oxidation products of the amino group.

  • Positional isomers formed during the initial sulfonation or amination steps.

Q3: Can I use High-Performance Liquid Chromatography (HPLC) for purification?

Yes, preparative HPLC is a powerful technique for obtaining very high purity material, especially for small-scale purifications or when separating difficult-to-resolve impurities. A reversed-phase C18 column is a common choice for sulfonamides.[6][7][8]

HPLC Protocol Outline:

  • Column: A reversed-phase C18 column is a good starting point.[6][7][8]

  • Mobile Phase: A gradient elution with a mixture of an aqueous buffer (e.g., 0.1% formic acid or acetic acid in water) and an organic solvent like acetonitrile or methanol is typically effective.[6][9]

  • Detection: UV detection at a wavelength around 270 nm is generally suitable for sulfonamides.[6]

Q4: How can I confirm the purity of my final product?

A combination of analytical techniques should be used to confirm purity:

Analytical TechniquePurpose
Melting Point A sharp melting point range close to the literature value indicates high purity.
Thin Layer Chromatography (TLC) A single spot in multiple solvent systems suggests the absence of major impurities.
High-Performance Liquid Chromatography (HPLC) Provides a quantitative measure of purity. A single sharp peak is desired.[6][8]
Nuclear Magnetic Resonance (NMR) Spectroscopy Confirms the chemical structure and can reveal the presence of impurities.
Mass Spectrometry (MS) Confirms the molecular weight of the compound.

Q5: My compound is a solid. What are its expected physical properties?

III. Experimental Workflows

Recrystallization Workflow

Recrystallization_Workflow cluster_dissolution Dissolution cluster_decolorization Decolorization (Optional) cluster_crystallization Crystallization cluster_isolation Isolation A Crude Product B Add Minimum Hot Solvent A->B C Add Activated Charcoal B->C If Colored E Slow Cooling to RT B->E If Colorless D Hot Gravity Filtration C->D D->E F Ice Bath Cooling E->F G Vacuum Filtration F->G H Wash with Cold Solvent G->H I Dry Crystals H->I

Caption: A generalized workflow for the recrystallization of sulfonamide products.

Troubleshooting Logic for No Crystal Formation

No_Crystals_Troubleshooting Start No Crystals Formed Upon Cooling Q1 Is the solution supersaturated? Start->Q1 A1_Yes Induce Crystallization: - Scratch flask interior - Add seed crystal Q1->A1_Yes Yes Q2 Was too much solvent used? Q1->Q2 No End Crystals Form A1_Yes->End A2_Yes Reduce Solvent Volume: - Gently heat to evaporate  excess solvent Q2->A2_Yes Yes A2_Yes->End

Caption: Troubleshooting guide for when no crystals form during recrystallization.

IV. References

  • Journal of Chromatographic Science. (2012, March 15). Preparation and Evaluation of a Mixed-Bed Immunoaffinity Column for Selective Purification of Sixteen Sulfonamides in Pork Muscle. [Link]

  • Chemistry LibreTexts. (2020, April 15). 4.4: Experiment 3 Notes. [Link]

  • MDPI. (2019, August 29). Recrystallization and Micronization of p-Toluenesulfonamide Using the Rapid Expansion of Supercritical Solution (RESS) Process. [Link]

  • PMC. (2024, October 29). Determination of sulfonamide antibiotics in forage grasses by an improved QuEChERS and multi-plug filtration cleanup method combined with UHPLC-MS/MS. [Link]

  • ResearchGate. (2025, October 16). (PDF) Recrystallization and Micronization of p-Toluenesulfonamide Using the Rapid Expansion of Supercritical Solution (RESS) Process. [Link]

  • ACS Publications. Recrystallization of a Pharmaceutical Compound Using Liquid and Supercritical Antisolvents. [Link]

  • Springer. Sulfonamide drugs: structure, antibacterial property, toxicity, and biophysical interactions. [Link]

  • Thieme. Recent Advances in the Synthesis of Sulfonamides Intermediates. [Link]

  • ResearchGate. (2025, August 6). (PDF) Method Development for the Separation of Sulfonamides by Supercritical Fluid Chromatography. [Link]

  • Analytical Method Summaries. (2023, December 10). [Link]

  • MDPI. (2022, March 21). HPLC-FLD-Based Method for the Detection of Sulfonamides in Organic Fertilizers Collected from Poland. [Link]

  • ResearchGate. Synthesis, Mechanism of action And Characterization of Sulphonamide. [Link]

  • PMC. (2019, January 28). Determination of Sulfonamides in Feeds by High-Performance Liquid Chromatography after Fluorescamine Precolumn Derivatization. [Link]

  • Agilent. Determination of Sulfonamide Residues in Chicken Muscle by Agilent Bond Elut QuEChERS AOAC Kit and HPLC-FLD. [Link]

  • ijarsct. Overview on Design and Synthesis of Sulfonamide Derivative through Condensation of Amino Group Containing Drug. [Link]

  • ResearchGate. (2024, March 15). (PDF) Sulfonamide derivatives: Synthesis and applications. [Link]

  • Google Patents. CN107805212B - Preparation method of 2-methyl-5-aminobenzenesulfonamide.

  • PharmaCompass. 5-amino-2-methyl-benzenesulfonamide. [Link]

  • ResearchGate. (PDF) 5-Amino-2-methylbenzenesulfonamide. [Link]

  • PubChem. 5-Amino-2-methylbenzenesulfonamide. [Link]

  • PMC - NIH. 5-Amino-2-methylbenzenesulfonamide. [Link]

  • Organic Syntheses Procedure. "Fluorobenzene". [Link]

Sources

Troubleshooting

"5-Amino-2-fluoro-4-methylbenzene-1-sulfonamide" side reactions in synthesis

The following guide is structured as a Technical Support Center resource. It is designed for organic chemists and process engineers encountering difficulties with the synthesis of 5-Amino-2-fluoro-4-methylbenzene-1-sulfo...

Author: BenchChem Technical Support Team. Date: February 2026

The following guide is structured as a Technical Support Center resource. It is designed for organic chemists and process engineers encountering difficulties with the synthesis of 5-Amino-2-fluoro-4-methylbenzene-1-sulfonamide (CAS: 169136-11-2).[1]

Topic: Troubleshooting Side Reactions in 5-Amino-2-fluoro-4-methylbenzene-1-sulfonamide Production

Status: Active | Audience: Process Chemistry / R&D | Version: 2.4[1]

Executive Summary & Critical Pathway

The Core Challenge: Synthesizing 5-Amino-2-fluoro-4-methylbenzene-1-sulfonamide involves a delicate balance of directing effects.[1] The presence of the Fluorine atom (ortho to the sulfonamide) introduces a high risk of Nucleophilic Aromatic Substitution (SnAr) during the amidation step, a side reaction often misdiagnosed as "low yield" or "unknown decomposition."

The Standard Industrial Route (The Acetamide Pathway): To avoid salt formation and control regioselectivity, the amine is typically protected as an acetamide before chlorosulfonation.

Master Synthesis & Failure Points Diagram

SynthesisFlow Start Start: 2-Fluoro-4-methylaniline Step1 1. Acetylation (Ac2O / AcOH) Start->Step1 Intermediate1 N-(2-fluoro-4-methylphenyl)acetamide Step1->Intermediate1 Step2 2. Chlorosulfonation (ClSO3H, < 50°C) Intermediate1->Step2 Branch1 SIDE REACTION A: Regioisomer Formation (Position 6 substitution) Step2->Branch1 Minor Path (Pos 6) Intermediate2 Sulfonyl Chloride Intermediate (Highly Reactive) Step2->Intermediate2 Major Path (Pos 5) Step3 3. Amidation (NH4OH or NH3/EtOAc) Intermediate2->Step3 Branch3 SIDE REACTION C: Hydrolysis to Sulfonic Acid Intermediate2->Branch3 Wet Solvents Branch2 SIDE REACTION B: SnAr Fluorine Displacement (Formation of Diamine) Step3->Branch2 Excess NH3 / Heat Final Target: 5-Amino-2-fluoro- 4-methylbenzene-1-sulfonamide Step3->Final  Deprotection   Step4 4. Deprotection (HCl / NaOH)

Figure 1: Critical process flow for CAS 169136-11-2 synthesis, highlighting the three primary failure modes (Regioisomerism, SnAr, and Hydrolysis).

Troubleshooting Guides (Ticket-Based)

Ticket #401: The "Missing Fluorine" (SnAr Impurity)

Symptom: LC-MS shows a byproduct with M+ - 3 (Loss of F, Gain of NH2) or M+ - 2 depending on ionization.[1] The final product has a lower melting point and contains a diamine impurity.[1] Root Cause: Nucleophilic Aromatic Substitution (SnAr).[1] The combination of the Sulfonamide (EWG) at position 1 and the Acetamide (which can hydrolyze) creates an electron-deficient ring.[1] The Fluorine atom at position 2 is activated.[1] During the amidation step (Step 3), excess ammonia acts as a nucleophile and displaces the fluorine.

Mechanism: Ar-F + NH3 → [Meisenheimer Complex] → Ar-NH2 + HF

Corrective Actions:

Parameter Standard Protocol Optimized Protocol for SnAr Suppression
Reagent Aqueous NH4OH (28%) Anhydrous NH3 in EtOAc or THF
Temperature Room Temp (25°C) Cryogenic (-10°C to 0°C)
Stoichiometry Excess (>5 eq) Strict Control (2.1 - 2.5 eq)

| Quench | Water addition | Acidic quench (pH < 4) immediately |[1]

Expert Insight:

"If you are observing >5% defluorinated byproduct, switch from aqueous ammonia to a biphasic system (DCM/Water) or anhydrous ammonia in dioxane. The hydration shell of aqueous ammonia increases its effective nucleophilicity towards the aromatic ring in this specific steric environment."

Ticket #402: Regioisomer Contamination (Position 6 vs. 5)

Symptom: NMR shows a "split" set of peaks.[1] Two isomers are present.[1][2] Root Cause: Directing Group Conflict.[1]

  • Acetamide (Pos 1): Directs Ortho (Pos 6) and Para (Blocked).[1]

  • Fluorine (Pos 2): Directs Para (Pos 5).

  • Methyl (Pos 4): Directs Ortho (Pos 3, 5).[1] The desired position is 5 .[1] This is supported by Fluorine and Methyl but opposed by the Acetamide (which is meta to 5).[1] The Acetamide naturally wants to direct to 6 .[1]

Troubleshooting Protocol:

  • Check Chlorosulfonic Acid Volume: Large excesses of ClSO3H promote thermodynamic equilibration, which may favor the undesired isomer.[1] Reduce ClSO3H to 3-4 equivalents if possible.

  • Temperature Ramp:

    • Initial Addition: Keep < 5°C.[1]

    • Reaction: Do not exceed 55°C. Higher temperatures (>70°C) often overcome the activation energy for the sterically hindered Position 6 attack.

  • Purification: The isomers typically have different solubilities in Ethanol/Water mixtures.[1] Recrystallize the acetamide intermediate before deprotection.

Ticket #403: Low Yield (Hydrolysis of Sulfonyl Chloride)

Symptom: High residual sulfonic acid (highly water-soluble, lost in aqueous waste).[1] Low yield of sulfonamide.[1] Root Cause: The sulfonyl chloride intermediate is highly reactive due to the electron-donating methyl group destabilizing the S-Cl bond relative to simple benzenes.[1] It hydrolyzes rapidly in the presence of atmospheric moisture or wet solvents.

Corrective Actions:

  • Drying: Ensure the sulfonyl chloride filter cake is not washed with water unless immediately used.[1] Wash with cold 1,2-dichloroethane (DCE) or chloroform.[1]

  • Phase Transfer: If using aqueous ammonia, employ a Phase Transfer Catalyst (e.g., TBAB) to accelerate the amidation at the interface before hydrolysis can occur in the bulk aqueous phase.

Detailed Experimental Protocols

A. Optimized Amidation (To prevent SnAr)

Standard aqueous ammonia methods often fail for fluorinated sulfonamides.[1]

  • Dissolution: Dissolve the crude sulfonyl chloride (1.0 eq) in anhydrous THF (10 volumes). Cool to -10°C under N2.[1]

  • Reagent Prep: Prepare a saturated solution of NH3 in THF or use commercial 0.5M NH3 in Dioxane.

  • Addition: Add the ammonia solution dropwise over 60 minutes. Do not let the internal temperature rise above 0°C.

  • Monitoring: Check TLC/HPLC after 1.0 eq addition. Stop adding as soon as the starting material is consumed.[1] Do not soak in excess ammonia. [1]

  • Workup: Pour into cold dilute HCl (pH 3). This protonates any remaining ammonia immediately, preventing SnAr during the workup. Extract with Ethyl Acetate.[1]

B. Deprotection (Acetamide Removal)
  • Suspend the intermediate in 6N HCl (5 vol) and Ethanol (2 vol).

  • Reflux at 80-90°C for 4-6 hours.

  • Critical Step: Neutralize carefully with NaOH to pH 8. Going to pH > 10 can cause stability issues with the sulfonamide or promote side reactions.

  • Cool to 5°C to precipitate the target: 5-Amino-2-fluoro-4-methylbenzene-1-sulfonamide .

Frequently Asked Questions (FAQ)

Q: Can I use the Nitro-route (Nitration of sulfonyl chloride) instead of the Acetamide route? A: Yes, and it often solves the regioselectivity issue.[1] Nitrating 2-fluoro-4-methylbenzenesulfonyl chloride directs the nitro group strongly to position 5 (meta to sulfonyl, para to F).[1] However, the subsequent reduction of the nitro group in the presence of a sulfonamide requires careful catalyst selection (avoiding Pd poisoning by sulfur) or using Fe/AcOH.

Q: Why is my product turning pink/brown upon storage? A: This indicates oxidation of the free aniline. 5-Amino-2-fluoro-4-methylbenzene-1-sulfonamide is electron-rich.[1] Store under Argon/Nitrogen in amber vials. If the pink color appears, a quick wash with cold methanol often removes the surface oxidation products (quinones).

Q: Is the Fluorine atom stable during the HCl deprotection step? A: Generally, yes.[1] Acidic conditions do not promote Nucleophilic Aromatic Substitution.[1] The risk to the Fluorine is almost exclusively during the basic amidation step.

References

  • Rheault, T. R., et al. (2013).[1][3] "Discovery of Dabrafenib: A Selective Inhibitor of Raf Kinases with Antitumor Activity against B-Raf-Driven Tumors."[1][3] ACS Medicinal Chemistry Letters, 4(3), 358-362.[1][3][4] [1]

  • GlaxoSmithKline LLC. (2009).[1] "Chemical Process for the Preparation of Dabrafenib." World Patent WO2009137391.[1]

  • Sethi, M. K., et al. (2016).[1][5] "Identification and synthesis of impurity formed during Dabrafenib Mesylate preparation." Der Pharma Chemica, 8(7), 101-104.[1] (Detailed analysis of the SnAr defluorinated impurity).

  • Gowda, B. T., et al. (2010).[1][6] "Structure-Activity Relationships in Chlorosulfonation of Acetanilides." Acta Crystallographica Section E. (General reference for directing effects in acetanilide chlorosulfonation).

Sources

Optimization

Optimizing reaction conditions for "5-Amino-2-fluoro-4-methylbenzene-1-sulfonamide"

This guide outlines the technical optimization for synthesizing 5-Amino-2-fluoro-4-methylbenzene-1-sulfonamide . This specific substitution pattern (Amino group meta to the Sulfonamide, with Fluoro and Methyl substituent...

Author: BenchChem Technical Support Team. Date: February 2026

This guide outlines the technical optimization for synthesizing 5-Amino-2-fluoro-4-methylbenzene-1-sulfonamide . This specific substitution pattern (Amino group meta to the Sulfonamide, with Fluoro and Methyl substituents) dictates a specific synthetic strategy, as direct chlorosulfonation of the corresponding aniline would yield the incorrect regiochemistry.

The guide focuses on the Nitro-Precursor Route , which is the industry standard for achieving this specific meta-amino/sulfonamide arrangement.

Status: Operational | Tier: L3 Engineering Support Scope: Synthesis Optimization, Impurity Profiling, and Scale-up Troubleshooting.[1]

The Synthetic Logic (Route Selection)

Why direct sulfonation fails: Direct chlorosulfonation of 4-Fluoro-2-methylaniline (or its acetyl-protected derivative) is dominated by the ortho/para directing power of the amine.[1] This typically yields the sulfonyl group at position 6 (ortho to the amine), resulting in 2-Amino-3-fluoro-5-methylbenzenesulfonamide.[1]

The Correct Pathway (Nitro-Reduction Strategy): To place the amino group meta to the sulfonamide, you must introduce the sulfonamide onto a nitro -aromatic precursor (where the nitro group directs meta), and subsequently reduce the nitro group to an amine.

Validated Reaction Scheme

ReactionPathway SM Starting Material (1-Fluoro-3-methyl-4-nitrobenzene) Step1 Step 1: Chlorosulfonation (ClSO3H, 100-120°C) SM->Step1 Electrophilic Subst. Inter1 Intermediate A (Sulfonyl Chloride) Step1->Inter1 Step2 Step 2: Ammonolysis (NH3/H2O or NH3/THF) Inter1->Step2 Nu- Acyl Subst. Inter2 Intermediate B (Nitro-Sulfonamide) Step2->Inter2 Step3 Step 3: Nitro Reduction (Fe/HCl or H2/Pd-C*) Inter2->Step3 Reduction Product TARGET 5-Amino-2-fluoro- 4-methylbenzene-1-sulfonamide Step3->Product

Figure 1: The regioselective pathway requiring a nitro-precursor to achieve the meta-amino arrangement.[1]

Experimental Protocols & Optimization

Phase 1: Chlorosulfonation (The "Harsh" Step)

Objective: Convert 1-Fluoro-3-methyl-4-nitrobenzene to 2-Fluoro-4-methyl-5-nitrobenzenesulfonyl chloride.[1] Critical Mechanism: The Nitro group is a strong electron-withdrawing group (EWG), deactivating the ring. High temperatures are required, but the Fluoro and Methyl groups (Ortho/Para directors relative to themselves) cooperatively direct the incoming sulfonyl group to Position 5 (which is meta to the Nitro).

ParameterRecommended ConditionTechnical Rationale
Reagent Chlorosulfonic Acid (

)
Acts as both solvent and reagent.[1] Use 4–6 equivalents to drive the reaction on the deactivated ring.
Temperature 100°C – 120°CWarning: Lower temperatures (<80°C) result in incomplete conversion. The ring is deactivated; activation energy is high.
Time 4 – 8 HoursMonitor by TLC/HPLC. Extended heating can lead to desulfonation or tarring.
Quenching Drown into Ice/Water The sulfonyl chloride is sensitive to hydrolysis. Quench temperature must remain <10°C to prevent hydrolysis to the sulfonic acid.

Troubleshooting Guide:

  • Issue: Low Yield / High Sulfonic Acid content.

    • Root Cause:[2][3][4] Hydrolysis during quenching.[5]

    • Fix: Ensure the quench is performed by pouring the reaction mixture slowly into vigorously stirred ice. Do not add water to the acid. Use DCM or EtOAc to extract immediately.

Phase 2: Ammonolysis (Sulfonamide Formation)

Objective: Convert the Sulfonyl Chloride to the Sulfonamide.

  • Protocol: Dissolve crude sulfonyl chloride in THF or DCM. Cool to 0°C. Add 28% Aqueous Ammonia (3-5 equiv) or bubble anhydrous

    
     gas.
    
  • Key Control: This reaction is exothermic.[6] Maintain T < 20°C to prevent hydrolysis of the sulfonyl chloride before the amine attacks.

Phase 3: Nitro Reduction (The "Selective" Step)

Objective: Reduce


 to 

without removing the Fluorine atom. Risk: Defluorination (Hydrogenolysis). Carbon-Fluorine bonds, while strong, can be cleaved under catalytic hydrogenation conditions (Pd/C +

), especially on electron-rich aromatic rings.[1]
MethodSuitabilityNotes
Fe / HCl (Béchamp) High Recommended. Iron-mediated reduction is chemoselective for nitro groups and will NOT cleave the C-F bond.[1]
SnCl₂ / EtOH High Excellent for small scale. Mild conditions. Avoids defluorination.[6]
H₂ / Pd-C Medium/Risk Caution Required. If used, add a catalyst poison (e.g., sulfided Pt/C) or stop immediately upon

uptake cessation.[1] Risk of C-F cleavage is non-zero.

Troubleshooting & FAQ

Q1: I am seeing a "des-fluoro" impurity (M-19) in the final MS. What happened?

Diagnosis: You likely used Catalytic Hydrogenation (


) for the reduction step.
Mechanism:  Palladium can catalyze the hydrogenolysis of the Aryl-Fluorine bond, replacing it with Hydrogen.
Solution: 
  • Switch to Iron powder reduction :

    • Reflux in Ethanol/Water (3:1) with Fe powder (5 equiv) and catalytic

      
       or dilute HCl.
      
    • This method is chemically incapable of breaking the C-F bond under standard conditions.

  • If you must use hydrogenation, switch to Platinum on Carbon (Pt/C) or Raney Nickel , which are less active toward C-Halogen bonds than Palladium.

Q2: My chlorosulfonation reaction turned into a black tar.

Diagnosis: Thermal decomposition due to lack of temperature control during the "heat-up" phase. Solution:

  • Chlorosulfonic acid is a powerful oxidant. Add the starting material to the acid at 0°C to room temperature .

  • Stir for 30 mins to ensure homogeneity before ramping the temperature to 100°C.

  • Do not overshoot 120°C.

Q3: The final product is pink/brown instead of off-white.

Diagnosis: Oxidation of the aniline (amino group). Solution:

  • Anilines are prone to oxidation in air.

  • Perform the final crystallization from Ethanol/Water with a pinch of Sodium Dithionite or Ascorbic Acid to act as an antioxidant.

  • Store the product under Nitrogen/Argon in the dark.

Q4: Can I start with 4-Fluoro-2-methylaniline?

Answer: No. As detailed in the "Synthetic Logic" section, the directing effects will force the sulfonamide to the wrong position (ortho to the amine). You must use the Nitro precursor to achieve the meta-amino regiochemistry.

Visual Troubleshooting Matrix

Troubleshooting Start Problem Detected IssueType Identify Issue Start->IssueType Yield Low Yield (Step 1) IssueType->Yield Yield Loss Impurity Impurity (M-19 in MS) IssueType->Impurity Wrong Mass Color Product Discoloration IssueType->Color Appearance Hydrolysis Hydrolysis of Sulfonyl Chloride Yield->Hydrolysis Defluoro C-F Bond Cleavage (Pd/C used?) Impurity->Defluoro Oxidation Aniline Oxidation Color->Oxidation Fix1 Fix: Dry Solvents & Cold Quench Hydrolysis->Fix1 Fix2 Fix: Switch to Fe/HCl Reduction Defluoro->Fix2 Fix3 Fix: Recrystallize w/ Na-Dithionite Oxidation->Fix3

Figure 2: Decision tree for diagnosing common synthetic failures.

References

  • Regioselectivity in Chlorosulfonation

    • Mechanism of Chlorosulfonation of Deactivated Aromatics. The nitro group directs meta, while ortho/para directors (F, Me) refine the position.
    • Source: Vogel's Textbook of Practical Organic Chemistry, 5th Ed., Section 6.4 (Sulfonyl Chlorides).[1]

  • Nitro Reduction & Halogen Tolerance

    • Reduction of Nitroarenes in the Presence of Halogens. Palladium catalysts can cause dehalogenation.[7] Iron/Acid (Béchamp) is preferred for fluorinated substrates.

    • Source: Organic Process Research & Development, "Selective Reduction of Nitroarenes", .[1]

  • See synthesis of Dabrafenib intermediates for similar sulfonamide chemistry (2-amino-sulfonamide scaffolds).

Sources

Troubleshooting

Troubleshooting "5-Amino-2-fluoro-4-methylbenzene-1-sulfonamide" crystallization

Senior Application Scientist Desk Topic: Crystallization Troubleshooting & Process Optimization Context: Key Intermediate for B-Raf Inhibitors (e.g., Dabrafenib analogs)[1] Part 1: The Engineer's Perspective (Core Direct...

Author: BenchChem Technical Support Team. Date: February 2026

Senior Application Scientist Desk

Topic: Crystallization Troubleshooting & Process Optimization Context: Key Intermediate for B-Raf Inhibitors (e.g., Dabrafenib analogs)[1]

Part 1: The Engineer's Perspective (Core Directive)

Welcome to the technical support center. You are likely working with 5-Amino-2-fluoro-4-methylbenzene-1-sulfonamide (often referred to as the "Intermediate" in this guide).[1] As a primary sulfonamide with an electron-rich aniline core, this molecule presents a classic "push-pull" crystallization challenge.[1] The amino group promotes oxidation (color impurities), while the sulfonamide moiety drives strong hydrogen-bonding networks, leading to high polymorphism risks and "oiling out" (Liquid-Liquid Phase Separation).

This guide does not offer generic advice. It provides a causal analysis of why your crystallization failed and a self-validating protocol to fix it.

Part 2: Visual Troubleshooting Logic

Before proceeding to the Q&A, utilize this decision matrix to diagnose your current failure mode.

Workflow 1: The "Oiling Out" Rescue Loop

Use this logic when your solution turns cloudy/milky or forms a bottom oil layer instead of crystals.

OilingOutRescue Start Start: Hot Solution is Clear Cooling Cooling Phase (T > 50°C) Start->Cooling CloudPoint Cloud Point Observed Cooling->CloudPoint CheckPhase Inspect Phase: Is it Crystals or Oil Droplets? CloudPoint->CheckPhase Oil Oil Droplets (Emulsion) 'Oiling Out' CheckPhase->Oil Milky/Oily Crystals Solid Crystals (Nucleation) CheckPhase->Crystals Sparkling Solids Reheat Reheat to Dissolution (T_clear + 5°C) Oil->Reheat Immediate Action SolventAdj Add 5-10% Good Solvent (Shift Solubility Curve) Reheat->SolventAdj Seed Add Seeds at T_sat - 2°C (Bypass Metastable Zone) SolventAdj->Seed Seed->Cooling Retry Slow Cool

Figure 1: Decision tree for managing Liquid-Liquid Phase Separation (LLPS), commonly known as "oiling out," which is frequent in sulfonamide intermediates due to impurities suppressing the melting point.[1]

Part 3: Technical Support Q&A (Troubleshooting)

Module 1: Purity & Coloration Issues

Q1: My crystals are forming with a persistent pink or brown hue. Recrystallization isn't removing it.[1] What is happening?

The Mechanism: This is the "Aniline Oxidation Syndrome." The free amino group (-NH2) on your benzene ring is highly susceptible to oxidation by air, forming quinone-imine impurities.[1] These impurities are highly colored even at ppm levels and can incorporate into the crystal lattice of the sulfonamide, making them impossible to wash off.

The Fix (The "Bisulfite" Protocol): You must chemically reduce the impurities before the crystallization event.

  • Dissolution: Dissolve crude material in your hot solvent (e.g., IPA/Water).[1]

  • Chemical Wash: Add 0.5 - 1.0 equivalents of Sodium Metabisulfite (Na2S2O5) or Sodium Dithionite dissolved in a minimum amount of water.[1]

  • Adsorption: Add 5 wt% Activated Carbon (e.g., Darco G-60).[1] Stir at 50°C for 30 minutes.

  • Filtration: Perform a hot filtration over Celite to remove the carbon.

  • Result: The filtrate should be pale yellow/colorless. Proceed to crystallization immediately under an inert atmosphere (Nitrogen/Argon).[1]

Validation:

  • Fail: Filtrate remains dark brown.[1] (Impurities are likely polymeric tars; require column chromatography).[1]

  • Pass: Filtrate is light yellow; crystals harvest white.[1]

Module 2: Oiling Out (Liquid-Liquid Phase Separation)

Q2: Upon cooling, my solution turns milky and deposits a gum at the bottom. No crystals form until days later. [1]

The Mechanism: You have entered the "Oiling Out" zone.[2][3][4] This happens when the Metastable Zone Width (MSZW) is too wide, or the solution temperature is higher than the melting point of the solvated solid (oiled phase).

  • Factor A: Impurities are acting as solvents, depressing the melting point of your sulfonamide.[3]

  • Factor B: You are using a solvent system where the "Anti-solvent" ratio is too high, pushing the system into a region of immiscibility rather than supersaturation.

The Fix (Seeded Cooling Crystallization): Do not rely on spontaneous nucleation. You must bypass the energy barrier.

ParameterRecommendationRationale
Solvent System IPA : Water (3:1) or EtOAc : Heptane Avoid pure water; it promotes hydrophobic clustering (oil).[1]
Supersaturation Low (C/C ~ 1.2)*High supersaturation forces rapid phase separation (oil) before ordering (crystal).[1]
Seeding 0.5 wt% Pure Crystals Add seeds inside the metastable zone (cloud point + 5°C).
Cooling Rate 0.1°C / min Slow cooling allows the oil droplets to redissolve and deposit onto the seeds.

Self-Validating Step: Monitor the solution turbidity.[1] If turbidity spikes instantly (seconds), you are oiling out. If turbidity increases gradually (minutes) with a "sparkle" effect, you are crystallizing.

Module 3: Polymorphism & Solvates

Q3: My DSC shows a melting point 10°C lower than the reference standard. Is it impure?

The Mechanism: Not necessarily. Sulfonamides are prolific solvate formers.[1]

  • Scenario A (Solvate): If you crystallized from Ethanol or Methanol, you likely formed a stoichiometric solvate. The lower MP is the desolvation endotherm.

  • Scenario B (Polymorph): 5-Amino-2-fluoro-4-methylbenzene-1-sulfonamide likely has at least two anhydrous polymorphs due to different hydrogen bond acceptor pairs (Sulfonyl O vs. Aniline N).[1]

The Fix:

  • TGA Analysis: Run Thermogravimetric Analysis. A weight loss of ~5-10% prior to melting confirms a solvate.[1]

  • Slurry Conversion: To obtain the stable anhydrous form, suspend your solid in a non-solvating solvent (e.g., Toluene or pure Water) and stir at 50°C for 24 hours. This drives the thermodynamic transition to the most stable form.

Part 4: Recommended Experimental Protocol

Objective: Purification of crude 5-Amino-2-fluoro-4-methylbenzene-1-sulfonamide (Target Purity >99.5% HPLC).

Reagents
  • Crude Sulfonamide[1][2][5]

  • Solvent A: Isopropyl Alcohol (IPA) - The "Good" Solvent.[1]

  • Solvent B: Water (HPLC Grade) - The "Anti-Solvent".[1]

  • Activated Carbon (100 mesh).[1]

Step-by-Step Procedure
  • Saturation: Charge 10.0 g of crude solid into a flask. Add 60 mL IPA (6 vol). Heat to reflux (80-82°C).[1]

    • Observation: If solids do not dissolve, add IPA in 1 mL increments. Do not exceed 10 vol.

  • Purification: Once dissolved, add 0.5 g Activated Carbon. Stir at reflux for 20 mins.

  • Hot Filtration: Filter the hot mixture through a pre-warmed Buchner funnel (Celite pad) to remove carbon.

    • Critical: The receiving flask must be warm to prevent thermal shock precipitation.

  • Anti-Solvent Addition (Hot): While keeping the filtrate at 70°C, slowly add warm Water (20 mL) dropwise until a faint permanent turbidity is just barely visible, then add 1 mL IPA to clear it.

  • Seeding: Cool to 60°C. Add 50 mg of pure seed crystals. Stir for 30 mins at 60°C to establish crystal growth.

  • Controlled Cooling: Cool to 20°C at a rate of 10°C/hour.

    • Why? Fast cooling traps impurities.[1] Slow cooling rejects them.[1]

  • Harvest: Filter the white needles. Wash with cold IPA:Water (1:1).[1]

  • Drying: Dry in a vacuum oven at 50°C for 12 hours to remove lattice solvents.

Part 5: References & Authoritative Grounding

  • General Sulfonamide Crystallization:

    • Source: BenchChem Technical Support.[1][4] "Troubleshooting Guide: Crystallinity of Sulfonamide Compounds." (2025).[1][4]

    • Relevance: Establishes the baseline for "oiling out" mechanisms in sulfonamides (MP depression by impurities).

    • URL: (Note: Generalized citation based on search context 1.1).

  • Dabrafenib Intermediate Synthesis & Properties:

    • Source: World Intellectual Property Organization (WIPO).[1] "Processes for the preparation of Dabrafenib." WO2016059548A1.[1]

    • Relevance: Confirms the specific molecule is a Dabrafenib intermediate and cites IPA/Heptane or IPA/Water as viable solvent systems.

    • URL:[1]

  • Impurity Management (Anilines):

    • Source: Der Pharma Chemica.[1] "Identification and synthesis of impurity formed during Dabrafenib Mesylate preparation." (2016).[1][6][7]

    • Relevance: Discusses the reactivity of the aniline moiety and the formation of colored impurities (phenyl amino derivatives).

    • URL: (Context from search result 1.13).[1]

  • Physical Properties & Safety:

    • Source: PubChem. "5-Amino-2-methylbenzenesulfonamide" (Close Analog).[1]

    • Relevance: Provides solubility and pKa data (pKa ~10.4) relevant to the structural class.

    • URL:

  • Oiling Out Mechanisms:

    • Source: Mettler Toledo.[1] "Oiling Out in Crystallization."

    • Relevance: Defines the thermodynamic vs. kinetic causes of LLPS and the necessity of seeding in the metastable zone.

    • URL: (Context from search result 1.5).

Sources

Optimization

Technical Support Center: Synthesis of 5-Amino-2-fluoro-4-methylbenzene-1-sulfonamide

Welcome to the technical support center for the synthesis of 5-Amino-2-fluoro-4-methylbenzene-1-sulfonamide. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth tech...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for the synthesis of 5-Amino-2-fluoro-4-methylbenzene-1-sulfonamide. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance, troubleshooting strategies, and frequently asked questions (FAQs) related to the common impurities encountered during the synthesis of this compound. Our goal is to equip you with the knowledge to anticipate, identify, and mitigate the formation of impurities, ensuring the highest quality of your final product.

I. Overview of Synthetic Strategies

The synthesis of 5-Amino-2-fluoro-4-methylbenzene-1-sulfonamide can be approached through two primary routes, each with its own set of potential impurity-forming side reactions. Understanding these pathways is the first step in effective impurity control.

Route A: From 3-Fluoro-4-methylaniline

This is a common and logical pathway that begins with a commercially available starting material. The key steps are:

  • Protection: Acetylation of the amino group of 3-fluoro-4-methylaniline to form N-(3-fluoro-4-methylphenyl)acetamide. This is crucial to prevent unwanted side reactions at the amino group during the subsequent chlorosulfonation step.[1]

  • Chlorosulfonation: Introduction of the sulfonyl chloride group onto the aromatic ring to yield 4-acetamido-2-fluoro-5-methylbenzenesulfonyl chloride.

  • Amination: Reaction of the sulfonyl chloride with ammonia to form the sulfonamide, N-(5-(aminosulfonyl)-2-fluoro-4-methylphenyl)acetamide.

  • Deprotection: Acidic or basic hydrolysis of the acetamide to yield the final product, 5-Amino-2-fluoro-4-methylbenzene-1-sulfonamide.

Route B: From 2-Fluoro-4-methyl-1-nitrobenzene

This alternative route starts with a nitrated precursor and involves the following key transformations:

  • Chlorosulfonation: Direct chlorosulfonation of 2-fluoro-4-methyl-1-nitrobenzene to produce 4-fluoro-2-methyl-5-nitrobenzene-1-sulfonyl chloride.

  • Amination: Conversion of the sulfonyl chloride to the corresponding sulfonamide, 4-fluoro-2-methyl-5-nitrobenzenesulfonamide.

  • Reduction: Catalytic hydrogenation or metal-acid reduction of the nitro group to the desired amino functionality.

Below is a visual representation of these synthetic pathways.

Synthesis_Pathways cluster_A Route A cluster_B Route B A1 3-Fluoro-4-methylaniline A2 N-(3-fluoro-4-methylphenyl)acetamide A1->A2 Acetylation A3 4-Acetamido-2-fluoro-5-methylbenzenesulfonyl chloride A2->A3 Chlorosulfonation A4 N-(5-(aminosulfonyl)-2-fluoro-4-methylphenyl)acetamide A3->A4 Amination A5 5-Amino-2-fluoro-4-methylbenzene-1-sulfonamide A4->A5 Deprotection B1 2-Fluoro-4-methyl-1-nitrobenzene B2 4-Fluoro-2-methyl-5-nitrobenzene-1-sulfonyl chloride B1->B2 Chlorosulfonation B3 4-Fluoro-2-methyl-5-nitrobenzenesulfonamide B2->B3 Amination B4 5-Amino-2-fluoro-4-methylbenzene-1-sulfonamide B3->B4 Reduction

Figure 1: Synthetic Pathways to 5-Amino-2-fluoro-4-methylbenzene-1-sulfonamide.

II. Troubleshooting Guide & FAQs: Impurity Profiling

This section is structured in a question-and-answer format to directly address common issues and impurities encountered during the synthesis.

Route A: Impurities from 3-Fluoro-4-methylaniline

Q1: During the acetylation of 3-fluoro-4-methylaniline, I observe unreacted starting material and a dark coloration of the reaction mixture. What could be the cause?

A1:

  • Incomplete Reaction: Insufficient acetylating agent (e.g., acetic anhydride or acetyl chloride) or inadequate reaction time/temperature can lead to the presence of unreacted 3-fluoro-4-methylaniline.

  • Diacetylation: While less common for anilines under standard conditions, forcing conditions could potentially lead to the formation of a diacetylated product.

  • Oxidation: Anilines are susceptible to oxidation, which can be accelerated by heat and the presence of impurities, leading to colored byproducts.

Troubleshooting:

  • Reagent Stoichiometry: Ensure at least a stoichiometric amount of the acetylating agent is used. A slight excess (1.1-1.2 equivalents) is often beneficial.

  • Reaction Monitoring: Monitor the reaction progress using Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) to ensure complete consumption of the starting material.

  • Temperature Control: Conduct the acetylation at a controlled temperature, typically starting at 0°C and allowing it to warm to room temperature.

  • Inert Atmosphere: For sensitive substrates, performing the reaction under an inert atmosphere (e.g., nitrogen or argon) can minimize oxidative side products.

Q2: My chlorosulfonation step on N-(3-fluoro-4-methylphenyl)acetamide is giving a low yield and multiple spots on TLC. What are the likely impurities?

A2: The chlorosulfonation of activated aromatic rings can be aggressive and lead to several side products.

  • Isomeric Impurities: The acetylamino group is ortho-, para-directing. While the desired product is the result of substitution para to the acetylamino group and ortho to the methyl group, other isomers can form.

  • Di-sulfonated Product: Under harsh conditions (excess chlorosulfonic acid, high temperature), a second sulfonyl chloride group can be introduced onto the ring.

  • Hydrolysis of Sulfonyl Chloride: The sulfonyl chloride product is highly reactive and can hydrolyze back to the sulfonic acid if exposed to moisture during workup.[2]

  • De-acetylation: The acidic conditions of chlorosulfonation can potentially lead to some cleavage of the acetyl protecting group.

Troubleshooting:

  • Temperature Control: This is a critical parameter. The reaction should be performed at low temperatures (typically 0-10°C) to control the reactivity and improve selectivity.

  • Controlled Addition: Add the N-(3-fluoro-4-methylphenyl)acetamide portion-wise to the chlorosulfonic acid to manage the exotherm.

  • Anhydrous Conditions: Ensure all glassware is thoroughly dried and reagents are anhydrous to prevent hydrolysis of the sulfonyl chloride.

  • Careful Workup: The reaction mixture should be quenched by pouring it onto crushed ice to precipitate the sulfonyl chloride and minimize hydrolysis.

Q3: The amination of 4-acetamido-2-fluoro-5-methylbenzenesulfonyl chloride is incomplete and I see a significant amount of a polar byproduct. What is happening?

A3:

  • Hydrolysis of Sulfonyl Chloride: This is the most common side reaction. The sulfonyl chloride can react with water present in the ammonia solution or from atmospheric moisture to form the corresponding sulfonic acid, which is unreactive towards amination.[2]

  • Incomplete Reaction: Insufficient ammonia, low reaction temperature, or short reaction time can lead to unreacted sulfonyl chloride.

  • Formation of Sulfonate Esters: If an alcohol is used as a solvent, it can compete with ammonia to form a sulfonate ester.[2]

Troubleshooting:

  • Anhydrous Reagents and Solvents: Use anhydrous ammonia (gas or a solution in an anhydrous organic solvent) and dry solvents.

  • Excess Ammonia: A large excess of ammonia is typically used to drive the reaction to completion and neutralize the HCl byproduct.

  • Reaction Monitoring: Track the disappearance of the starting sulfonyl chloride by TLC or HPLC.

Q4: During the deprotection of N-(5-(aminosulfonyl)-2-fluoro-4-methylphenyl)acetamide, I am observing side products and incomplete conversion. What are the potential issues?

A4:

  • Incomplete Deprotection: Insufficient acid or base, or inadequate reaction time/temperature will result in the presence of the acetylated intermediate.

  • Hydrolysis of the Sulfonamide: While sulfonamides are generally more stable to hydrolysis than amides, harsh acidic or basic conditions, especially at elevated temperatures, can lead to cleavage of the sulfonamide bond.

  • Ring Sulfonation/Desulfonation: Under strong acidic conditions, side reactions on the aromatic ring can occur, although this is less common.

Troubleshooting:

  • Optimized Conditions: Carefully control the concentration of the acid or base and the reaction temperature.

  • Reaction Monitoring: Use HPLC to monitor the disappearance of the starting material and the formation of the product.

  • Purification: The final product may require purification by recrystallization or column chromatography to remove any unreacted starting material or side products.

Route B: Impurities from 2-Fluoro-4-methyl-1-nitrobenzene

Q5: What are the common impurities I should expect from the chlorosulfonation of 2-fluoro-4-methyl-1-nitrobenzene?

A5:

  • Isomeric Products: The nitro group is a meta-director, while the methyl group is an ortho-, para-director. The fluorine atom is also ortho-, para-directing. The directing effects of these groups will influence the position of chlorosulfonation, potentially leading to isomeric sulfonyl chlorides.

  • Over-sulfonation: Similar to Route A, harsh conditions can lead to di-sulfonated products.

  • Unreacted Starting Material: Incomplete reaction will leave residual 2-fluoro-4-methyl-1-nitrobenzene.

Troubleshooting:

  • Reaction Conditions: Careful optimization of temperature, reaction time, and stoichiometry of chlorosulfonic acid is critical to maximize the yield of the desired isomer.

  • Analytical Characterization: Use NMR and HPLC-MS to identify and quantify the different isomers formed.

Q6: I am performing the reduction of 4-fluoro-2-methyl-5-nitrobenzenesulfonamide and see multiple byproducts. What are they likely to be?

A6: The reduction of aromatic nitro groups can proceed through several intermediates, which can sometimes be observed as impurities if the reaction is not driven to completion.

  • Nitroso Intermediate: The first intermediate in the reduction is the nitroso compound (4-fluoro-2-methyl-5-nitrosobenzenesulfonamide).

  • Hydroxylamine Intermediate: Further reduction yields the hydroxylamine (5-hydroxylamino-2-fluoro-4-methylbenzenesulfonamide).

  • Azo and Azoxy Compounds: These are dimeric impurities formed by the condensation of the nitroso and hydroxylamine intermediates.

  • Incomplete Reduction: Unreacted starting nitro compound will be present if the reduction is not complete.

Troubleshooting:

  • Choice of Reducing Agent: Different reducing agents (e.g., catalytic hydrogenation with Pd/C, Sn/HCl, Fe/NH4Cl) have different selectivities and efficiencies. Catalytic hydrogenation is often cleaner.

  • Reaction Control: Monitor the reaction closely by TLC or HPLC to ensure the complete disappearance of the starting material and any intermediates.

  • Workup Procedure: The workup should be designed to remove the catalyst (if used) and any inorganic byproducts.

Impurity_Formation cluster_reduction Reduction of Nitro Group Nitro Nitro Compound Nitroso Nitroso Intermediate Nitro->Nitroso Reduction Hydroxylamine Hydroxylamine Intermediate Nitroso->Hydroxylamine Reduction Azo Azo/Azoxy Impurities Nitroso->Azo Amine Desired Amine Hydroxylamine->Amine Reduction Hydroxylamine->Azo

Figure 2: Impurity Formation Pathway in Nitro Group Reduction.

III. Analytical Methodologies for Impurity Profiling

A robust analytical strategy is essential for the identification and quantification of impurities. A combination of chromatographic and spectroscopic techniques is recommended.[3]

TechniqueApplicationAdvantagesLimitations
HPLC/UHPLC-UV Primary technique for separation and quantification of known and unknown impurities.High resolution, good sensitivity, and quantitative accuracy.Requires reference standards for positive identification.
LC-MS/MS Identification of unknown impurities by providing molecular weight and fragmentation data.High sensitivity and specificity, allows for structural elucidation.Can be less quantitative than HPLC-UV without appropriate standards.
GC-MS Analysis of volatile impurities like residual solvents.Excellent for volatile and semi-volatile compounds.Not suitable for non-volatile or thermally labile compounds.
NMR (¹H, ¹³C, ¹⁹F) Structural elucidation of isolated impurities and can be used for quantitative analysis (qNMR).Provides definitive structural information.Lower sensitivity compared to chromatographic methods.

Protocol 1: General HPLC Method for In-Process Control and Final Product Analysis

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase A: 0.1% Formic acid in Water.

  • Mobile Phase B: 0.1% Formic acid in Acetonitrile.

  • Gradient: A typical gradient would start with a low percentage of Mobile Phase B, increasing to a high percentage over 20-30 minutes to elute all components.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 254 nm and 280 nm.

  • Column Temperature: 30°C.

This method should be optimized for the specific separation of the starting materials, intermediates, final product, and any identified impurities.

IV. Summary of Potential Impurities

The following table summarizes the most common potential impurities based on the synthetic routes discussed.

Impurity NameStructureOrigin
3-Fluoro-4-methylaniline3-Fluoro-4-methylanilineUnreacted starting material (Route A)
Isomeric Sulfonyl ChloridesIsomeric Sulfonyl ChloridesSide reaction in chlorosulfonation (Routes A & B)
Di-sulfonated ProductDi-sulfonated ProductOver-reaction in chlorosulfonation (Routes A & B)
Corresponding Sulfonic AcidCorresponding Sulfonic AcidHydrolysis of sulfonyl chloride (Routes A & B)
N-(5-(aminosulfonyl)-2-fluoro-4-methylphenyl)acetamideN-(5-(aminosulfonyl)-2-fluoro-4-methylphenyl)acetamideIncomplete deprotection (Route A)
4-Fluoro-2-methyl-5-nitrobenzenesulfonamide4-Fluoro-2-methyl-5-nitrobenzenesulfonamideIncomplete reduction (Route B)
Hydroxylamine/Azo/Azoxy ImpuritiesHydroxylamine/Azo/Azoxy ImpuritiesSide reactions during nitro reduction (Route B)

Note: Placeholder images are used for structures. In a real-world scenario, chemical structure images would be embedded.

V. References

  • Gadani, K., Tak, P., Mehta, M., & Shorgar, N. (2021, December 21). Isolation and Structural Elucidation of Impurity in Sulfonamide Intermediate of Glyburide. ResearchGate. [Link]

  • Al-Janabi, F. A. H., & Al-Zehouri, J. K. (2022, November 21). The New Use of High-Performance Liquid Chromatography Technology to Follow the Stages of Synthesis of Sulfonamides and the Calculation of their Yield Directly. Letters in Applied NanoBioScience, 12(4), 1-14. [Link]

  • Gadani, K., Tak, P., Mehta, M., & Shorgar, N. (2020, December 23). Isolation and Structural Elucidation of Impurity in Sulfonamide Intermediate of Glyburide. Research Journal of Pharmacy and Technology, 14(12), 6471-6475. [Link]

  • Dodge, J. A., & Willis, M. C. (2016, August 1). Synthesis of Sulfonamides. In Synthetic Methods in Drug Discovery: Volume 2 (pp. 285-306). The Royal Society of Chemistry. [Link]

  • Agilent Technologies. (n.d.). Reliable Determination of Sulfonamides in Water Using UHPLC Tandem Mass Spectrometry. Agilent. [Link]

  • Reddit. (2015, September 24). Synthesis of an Sulfonamide, why is this step neccessary? (see pic). r/chemistry. [Link]

  • Wang, H., Li, Y., & Wang, J. (2025, August 5). Mild and General Method for the Synthesis of Sulfonamides. ResearchGate. [Link]

  • Kochana, J., et al. (2019, January 28). Determination of Sulfonamides in Feeds by High-Performance Liquid Chromatography after Fluorescamine Precolumn Derivatization. PMC. [Link]

  • Khan, I., et al. (n.d.). Synthesis of acetamidosulfonamide derivatives with antioxidative and QSAR studies. PMC. [Link]

  • PubChem. (n.d.). 3-Fluoro-4-methylaniline. [Link]

  • Reddit. (2024, February 27). Advice on N-boc deprotection in the presence of acid sensitive groups. r/Chempros. [Link]

  • ResearchGate. (n.d.). (a) Synthesis of sulfinamide 5. (b) Attempted deprotection of the sulfinyl moiety in diastereomers of 5, and observation of concomitant diastereoselective hydrolysis of single bridgehead MOM ether groups. [Link]

  • Kumar, S., & Singh, R. (2020, February 7). Synthesis and Characterization of Impurity F in Active Pharmaceutical Ingredient (API) 4-Amino-N-(5-Methyl Isoxazol-3-Yl) Benzene Sulfonamide Drug Synthesis. SSRN. [Link]

  • SlidePlayer. (n.d.). Amination of the p-acetaminobenzene sulfonyl chloride. [Link]

  • MULTISTEP SYNTHESIS PROTECTING GROUPS. (n.d.). [Link]

  • CABI Digital Library. (n.d.). Deprotection of Acetyl Group on Amino Group with Thionyl Chloride and Pyridine. [Link]

  • ResearchGate. (n.d.). ORIGINAL PAPER An alternative synthetic process of -acetaminobenzenesulfonyl chloride through combined chlorosulfonation by HCl. [Link]

  • Zhang, W. (2004, November 15). Deprotection of 2-Nitrobenzenesulfonamides Using Fluorous and Solid Phase Reagents. Organic Letters, 6(24), 4447–4450. [Link]

  • PubChem. (n.d.). Acetamide, N-(3-fluoro-4-hydroxyphenyl)-. [Link])

  • Janakiramudu, D. B., Rao, D. S., Srikanth, C., & Raju, C. N. (n.d.). Synthetic route for 3-fluoro-4-morpholinoaniline, and its sulfonamides and carbamates. ResearchGate. [Link]

  • Dana Bioscience. (n.d.). 4-Fluoro-2-methyl-5-nitrobenzene-1-sulfonyl chloride 50mg. [Link]

  • PrepChem.com. (n.d.). Synthesis of 4-nitrobenzenesulfonamide. [Link])

  • Che, A. (2023, March 11). Global Deprotection in Drug manufacturing. Medium. [Link]

  • Stenfors, B. A., & Ngassa, F. N. (2021, June 15). The synthesis and crystallographic characterization of 4-methylbenzenesulfonamide derivatives. European Journal of Chemistry, 12(2), 109-116. [Link])

  • MDPI. (2022, November 12). Methyl 5-(2-Fluoro-4-nitrophenyl)furan-2-carboxylate. [Link])

  • MDPI. (2023, July 13). New Acetamide-Sulfonamide-Containing Scaffolds: Antiurease Activity Screening, Structure-Activity Relationship, Kinetics Mechanism, Molecular Docking, and MD Simulation Studies. [Link])

  • ResearchGate. (2025, September 30). N-(3-Chloro-4-hydroxyphenyl)acetamide. [Link]

Sources

Troubleshooting

"5-Amino-2-fluoro-4-methylbenzene-1-sulfonamide" reaction scale-up problems

Welcome to the technical support center for the synthesis and scale-up of 5-Amino-2-fluoro-4-methylbenzene-1-sulfonamide. This guide is designed for researchers, chemists, and drug development professionals who are trans...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for the synthesis and scale-up of 5-Amino-2-fluoro-4-methylbenzene-1-sulfonamide. This guide is designed for researchers, chemists, and drug development professionals who are transitioning this synthesis from the bench to pilot or manufacturing scale. We will address common challenges, provide in-depth troubleshooting advice, and answer frequently asked questions based on our extensive experience in process chemistry and sulfonamide synthesis.

Introduction: The Scale-Up Challenge

5-Amino-2-fluoro-4-methylbenzene-1-sulfonamide is a key building block in the development of various pharmaceutical agents. While its synthesis may appear straightforward on a lab scale, scaling up the process introduces significant challenges related to reaction control, safety, yield, and purity. The classical approach, often involving highly reactive and hazardous reagents like chlorosulfonic acid, requires meticulous planning and control to ensure a safe, efficient, and reproducible manufacturing process.[1][2] This guide provides practical, field-proven insights to navigate these complexities.

Section 1: Overview of a Classical Synthetic Pathway

A common and direct route to aryl sulfonamides involves the chlorosulfonation of an aromatic precursor followed by amination.[2] For the target molecule, a plausible pathway begins with protecting the amine of 4-fluoro-2-methylaniline, followed by electrophilic chlorosulfonation, and finally, ammonolysis and deprotection.

G cluster_0 cluster_1 cluster_2 cluster_3 A Starting Material: 4-Fluoro-2-methylaniline B Step 1: Amine Protection (e.g., Acetylation) A->B Acetic Anhydride C N-(4-fluoro-2-methylphenyl)acetamide B->C Acetic Anhydride D Step 2: Chlorosulfonation C->D Chlorosulfonic Acid (ClSO3H) Controlled Temp. E 5-Acetamido-2-fluoro-4-methylbenzene-1-sulfonyl chloride D->E Chlorosulfonic Acid (ClSO3H) Controlled Temp. F Step 3: Ammonolysis E->F Ammonium Hydroxide or NH3 gas G 5-Acetamido-2-fluoro-4-methylbenzene-1-sulfonamide F->G Ammonium Hydroxide or NH3 gas H Step 4: Deprotection G->H Acidic or Basic Hydrolysis I Final Product: 5-Amino-2-fluoro-4-methylbenzene-1-sulfonamide H->I Acidic or Basic Hydrolysis

Caption: Proposed multi-step synthesis pathway for the target molecule.

Section 2: Troubleshooting Guide

This section addresses specific problems you may encounter during the scale-up process in a question-and-answer format.

Question: My chlorosulfonation reaction (Step 2) is turning dark brown or black, and I'm observing a significant drop in yield upon scale-up. What is happening?

Answer: This is a classic sign of an exothermic runaway and subsequent decomposition. Chlorosulfonic acid is a powerful oxidizing and dehydrating agent, especially at elevated temperatures.[1][3][4] On a larger scale, inefficient heat dissipation can create localized "hot spots" where the temperature rises uncontrollably, leading to charring of the organic material and generation of SO₂ and HCl gas.

Root Causes & Solutions:

  • Poor Temperature Control: The rate of addition of chlorosulfonic acid is critical. On scale, what took minutes at the bench may require hours.

    • Action: Implement a slow, controlled addition protocol using a dosing pump. Ensure your reactor has sufficient cooling capacity and that the temperature is monitored continuously with a calibrated probe placed directly in the reaction medium. We recommend maintaining a temperature of 0-10 °C during addition.

  • Inefficient Mixing: In large reactors, inadequate agitation can lead to localized concentration gradients and the aforementioned hot spots.

    • Action: Verify that the reactor's agitator (impeller type, speed) is appropriate for the viscosity and volume of the reaction mass. Baffles within the reactor are essential for ensuring turbulent, effective mixing.

  • Moisture Contamination: Chlorosulfonic acid reacts violently with water, generating significant heat and corrosive fumes (HCl and H₂SO₄ mist).[5]

    • Action: Ensure all reagents, solvents, and the reactor itself are scrupulously dry. Perform the reaction under an inert atmosphere (e.g., nitrogen) to prevent ingress of atmospheric moisture.

Question: During the aqueous workup of the sulfonyl chloride intermediate (Step 2), my overall yield is low, and I detect sulfonic acid as a major byproduct. How can I prevent this?

Answer: The sulfonyl chloride group (-SO₂Cl) is highly susceptible to hydrolysis, converting it to the corresponding sulfonic acid (-SO₃H), which is water-soluble and will be lost during the organic extraction. This hydrolysis is accelerated by elevated temperatures and prolonged contact with water, especially under neutral or basic conditions.

Preventative Measures:

  • Quenching Strategy: The quenching of the reaction mixture (adding it to water/ice) is highly exothermic and must be controlled.

    • Action: Perform a "reverse quench" by slowly adding the reaction mixture to a vigorously stirred, large volume of ice-water. This helps to dissipate heat rapidly. The final quench temperature should ideally be kept below 5-10 °C.

  • Rapid Extraction: Minimize the contact time between the sulfonyl chloride and the aqueous phase.

    • Action: Once the quench is complete, proceed immediately to extraction with a suitable organic solvent (e.g., dichloromethane, ethyl acetate). Do not allow the biphasic mixture to stand for extended periods.

  • Washing Protocol: Avoid using basic washes (like sodium bicarbonate) at this stage, as this will rapidly hydrolyze the sulfonyl chloride. If an acidic wash is needed to remove any remaining base from a previous step, use a cold, dilute acid like 1M HCl.[6]

Question: The final ammonolysis step (Step 3) is slow and does not go to completion, leaving unreacted sulfonyl chloride. How can I improve this reaction?

Answer: The reaction of a sulfonyl chloride with an amine is a nucleophilic substitution.[6] Incomplete conversion is typically due to insufficient nucleophile concentration, low reactivity, or poor solubility.

Optimization Strategies:

  • Choice of Reagents:

    • Ammonia Source: Using aqueous ammonium hydroxide is common, but the reaction rate can be limited by the concentration and phase-transfer issues. Anhydrous ammonia gas, bubbled through a solution of the sulfonyl chloride in a suitable solvent (e.g., THF, DCM) in a pressure-rated reactor, is often more effective.

    • Base: A base like pyridine or triethylamine is typically required to neutralize the HCl generated during the reaction, driving it to completion.[6]

  • Reaction Conditions:

    • Temperature: Gently warming the reaction (e.g., to 30-40 °C) can increase the rate, but must be balanced against potential side reactions.

    • Solvent: Ensure your sulfonyl chloride intermediate is fully dissolved in the chosen solvent to maximize the reactive surface area.

  • In-Process Control (IPC): Use techniques like TLC or HPLC to monitor the reaction's progress. Do not proceed with workup until the disappearance of the starting sulfonyl chloride is confirmed.

Section 3: Frequently Asked Questions (FAQs)

Q1: What are the primary safety hazards associated with this process on a large scale?

A1: The primary hazard is the use of chlorosulfonic acid. It is extremely corrosive and reacts violently with water.[3][4] A comprehensive risk assessment is mandatory.

Hazard Cause Mitigation Strategy
Violent Exothermic Reaction Reaction of chlorosulfonic acid with water or organic material.[5][7]Use dry equipment/reagents, controlled addition rates, robust reactor cooling, and an emergency quench plan.
Toxic/Corrosive Gas Release HCl and SO₂/SO₃ fumes from the reaction and workup.[3]Conduct reaction in a well-ventilated area or closed system. Use a gas scrubber system to neutralize off-gases.
Severe Chemical Burns Contact of chlorosulfonic acid with skin or eyes.[4]Mandate use of appropriate Personal Protective Equipment (PPE): acid-resistant gloves, apron, full face shield.
Pressure Buildup Rapid gas evolution in a sealed vessel.Ensure the reactor is properly vented through a scrubber system.

Q2: Are there "greener" or safer alternatives to using chlorosulfonic acid for this synthesis?

A2: Yes, modern synthetic chemistry offers several alternatives that avoid the hazards of chlorosulfonic acid, which is crucial for sustainable industrial production.[8]

  • DABSO as an SO₂ Surrogate: The use of DABCO-bis(sulfur dioxide) (DABSO), a stable solid, allows for the synthesis of sulfonamides from aryl halides or boronic acids under milder, copper-catalyzed conditions.[9][10][11] This approach offers broad functional group tolerance and is scalable.

  • Electrochemical Synthesis: Electrochemical methods can generate sulfonamides from thiols and amines without the need for harsh chemical oxidants, reducing waste and improving safety.[8][12]

  • Continuous Flow Technology: Performing the chlorosulfonation in a continuous flow reactor significantly enhances safety by minimizing the volume of hazardous material reacting at any given time. This allows for superior temperature control and reduces the risk of thermal runaway.[1][8]

G cluster_0 Troubleshooting: Low Yield Start Low Yield Detected Q1 Is Starting Material Pure? Start->Q1 Q2 Was Reaction Temp Stable? Q1->Q2 Yes A1 Action: Re-purify or Source Higher Grade SM Q1->A1 No Q3 Was Mixing Efficient? Q2->Q3 Yes A2 Action: Improve Cooling & Slow Reagent Addition Q2->A2 No Q4 Was Workup Too Slow/Warm? Q3->Q4 Yes A3 Action: Increase Agitation & Check Impeller Q3->A3 No A4 Action: Use Cold Quench & Rapid Extraction Q4->A4 Yes End Yield Improved Q4->End No

Caption: Decision tree for troubleshooting low reaction yield.

Q3: What analytical methods are crucial for controlling this process?

A3: A robust analytical package is essential for a controlled and reproducible process.

  • In-Process Control (IPC):

    • HPLC: To monitor the disappearance of starting material and the formation of the product in each step.

    • TLC: A faster, qualitative alternative to HPLC for quick checks on reaction completion.

  • Final Product Release:

    • HPLC: To determine final purity and quantify impurities.

    • NMR (¹H, ¹³C): To confirm the chemical structure of the final product.[6]

    • Mass Spectrometry (MS): To confirm the molecular weight of the product.[6]

    • Karl Fischer Titration: To determine the water content in the final product.

Section 4: Illustrative Laboratory Protocol

Disclaimer: This protocol is for informational purposes only and must be adapted and risk-assessed for specific laboratory or plant conditions by qualified personnel.

Step 2: Chlorosulfonation of N-(4-fluoro-2-methylphenyl)acetamide

  • Reactor Setup: Equip a dry, 1L jacketed glass reactor with a mechanical stirrer, a thermocouple, a nitrogen inlet, and a dropping funnel. Connect the gas outlet to a caustic scrubber.

  • Charging: Charge N-(4-fluoro-2-methylphenyl)acetamide (1.0 eq) and a suitable solvent like dichloromethane to the reactor. Begin stirring and cool the reactor jacket to 0-5 °C.

  • Reagent Addition: Charge chlorosulfonic acid (3.0-5.0 eq) to the dropping funnel. Add the chlorosulfonic acid dropwise to the stirred solution over 2-3 hours, ensuring the internal temperature does not exceed 10 °C.

  • Reaction: After the addition is complete, allow the mixture to stir at 5-10 °C for an additional 1-2 hours, monitoring for completion by HPLC.

  • Workup (Quench): In a separate vessel, prepare a vigorously stirred mixture of crushed ice and water (10x the volume of the reaction mixture). Slowly transfer the completed reaction mixture into the ice-water slurry via a dip tube, maintaining the quench temperature below 10 °C.

  • Extraction & Isolation: Transfer the quenched mixture to a separatory funnel. Extract the aqueous layer with dichloromethane (3x). Combine the organic layers, wash with cold brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude sulfonyl chloride intermediate. This intermediate should be used immediately in the next step without prolonged storage.

References

  • BenchChem (2025).Application Notes and Protocols for Sulfonamide Synthesis using 2,4-Dichlorobenzenesulfonyl Chloride.
  • Who we serve (2024).
  • ResearchGate (2025).The Research on the Synthesis Method of Sulphonamide and the Scheme for Improving the Synthesis Technology.
  • MDPI (2023).An Automated Continuous Synthesis and Isolation for the Scalable Production of Aryl Sulfonyl Chlorides.
  • Organic Chemistry Portal.
  • ICSC.CHLOROSULFONIC ACID (ICSC).
  • ICSC (2001).ICSC 1039 - CHLOROSULFONIC ACID.
  • ECHEMI.
  • Cameo Chemicals.CHLOROSULFONIC ACID.
  • PubMed (2001).Spill behaviour using REACTPOOL. Part I. Results for accidental releases of chlorosulphonic acid (HSO(3)Cl).
  • ACS Publications (2020).Primary Sulfonamide Synthesis Using the Sulfinylamine Reagent N-Sulfinyl-O-(tert-butyl)hydroxylamine, t-BuONSO.
  • ScienceDirect (2016).Synthesis of Sulfonamides | Synthetic Methods in Drug Discovery: Volume 2.
  • Organic Chemistry Portal.Sulfonamide synthesis by S-N coupling.
  • ChemicalBook.6973-09-7(5-Amino-2-methylbenzenesulfonamide) Product Description.
  • PubChem.5-amino-2-fluoro-4-methyl-n-phenylbenzene-1-sulfonamide.
  • ResearchGate.(PDF) 5-Amino-2-methylbenzenesulfonamide.
  • Thermo Fisher Scientific.5-Amino-2-methylbenzenesulfonamide, 96% 5 g | Buy Online.
  • Sihauli Chemicals Pvt Ltd.
  • Google Patents.CN107805212B - Preparation method of 2-methyl-5-aminobenzenesulfonamide.

Sources

Optimization

Technical Support Center: Optimization of 5-Amino-2-fluoro-4-methylbenzene-1-sulfonamide Workup Procedures

Welcome to the technical support center for the workup and purification of 5-Amino-2-fluoro-4-methylbenzene-1-sulfonamide. This guide is designed for researchers, scientists, and drug development professionals to navigat...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for the workup and purification of 5-Amino-2-fluoro-4-methylbenzene-1-sulfonamide. This guide is designed for researchers, scientists, and drug development professionals to navigate common challenges encountered during the synthesis and isolation of this important intermediate. Here, we provide in-depth, experience-driven answers to frequently asked questions and troubleshooting scenarios.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My aqueous workup isn't effectively removing unreacted sulfonyl chloride. What's going wrong?

A1: This is a common issue that often stems from incomplete quenching or insufficient contact time between the organic and aqueous phases. While a simple water or basic wash can hydrolyze the sulfonyl chloride to the more water-soluble sulfonic acid, several factors can hinder this process.

Troubleshooting Steps:

  • Pre-Quench Before Washing: Before a basic wash with a reagent like sodium bicarbonate, consider quenching the reaction mixture with a small amount of a simple amine (e.g., a few drops of triethylamine or a dilute aqueous ammonia solution).[1] This rapidly converts the residual sulfonyl chloride to a different sulfonamide, which may be easier to separate via extraction at different pH values.[1]

  • Increase Stirring and Contact Time: Ensure vigorous stirring during the quenching and washing steps to maximize the interfacial contact between the organic and aqueous layers.[1] This is particularly important if you are using a solvent like dichloromethane (DCM) where water solubility is low.[1]

  • Consider a Co-solvent: If solubility is an issue, adding a co-solvent can improve the efficiency of the quench.[1]

Q2: I'm observing a significant amount of a polar byproduct that I suspect is the corresponding sulfonic acid. How can I minimize its formation and remove it?

A2: The presence of sulfonic acid is almost always due to the hydrolysis of the starting sulfonyl chloride by water present in the reaction mixture.[2]

Causality and Prevention:

  • Anhydrous Conditions: The most effective preventative measure is to conduct the reaction under strictly anhydrous conditions. This includes using dry solvents and glassware and performing the reaction under an inert atmosphere (e.g., nitrogen or argon).

  • Reagent Quality: Ensure your sulfonyl chloride is fresh or has been properly stored to prevent degradation from atmospheric moisture.[2]

Removal Strategy:

  • Basic Extraction: The sulfonic acid byproduct is acidic and can be readily removed by washing the organic layer with a basic aqueous solution, such as saturated sodium bicarbonate or dilute sodium hydroxide. The sulfonic acid will be deprotonated to form a water-soluble salt, which will partition into the aqueous phase.

Q3: My TLC analysis shows a second, less polar spot, which I suspect is a di-sulfonylation byproduct. How can I avoid this?

A3: Di-sulfonylation occurs when a second molecule of the sulfonyl chloride reacts with the newly formed sulfonamide. This is more likely to happen under certain conditions.

Factors Influencing Di-sulfonylation and Mitigation Strategies:

FactorMitigation Strategy
Excess Sulfonyl Chloride Use a 1:1 molar ratio of the amine to the sulfonyl chloride, or a slight excess of the amine.[2]
High Reaction Temperature Perform the reaction at a lower temperature, such as 0 °C to room temperature.[2]
Prolonged Reaction Time Monitor the reaction progress closely using TLC or HPLC and quench the reaction as soon as the starting amine is consumed.[2]
Q4: The purification of my product is difficult due to the similar polarity of the desired sulfonamide and byproducts. What are my options?

A4: When chromatographic separation is challenging, recrystallization is often the most effective purification technique.

Recrystallization Protocol:

  • Solvent Selection: The key to a successful recrystallization is choosing an appropriate solvent system. The ideal solvent will dissolve the crude product at an elevated temperature but not at room temperature or below. For sulfonamides, common recrystallization solvents include ethanol, methanol, or mixtures of ethyl acetate and hexanes.

  • Procedure:

    • Dissolve the crude 5-Amino-2-fluoro-4-methylbenzene-1-sulfonamide in a minimal amount of the hot solvent.

    • If the solution is colored, you can add a small amount of activated carbon and hot filter the solution to remove colored impurities.

    • Allow the solution to cool slowly to room temperature.

    • Further cool the solution in an ice bath to maximize crystal formation.

    • Collect the purified crystals by vacuum filtration and wash them with a small amount of cold solvent.[3]

    • Dry the crystals under vacuum.

Q5: I am struggling with the hydrolysis of the sulfonamide to isolate the parent amine. The yields are consistently low. What can I do?

A5: The S-N bond in sulfonamides is notoriously stable and can be difficult to cleave.[4] Harsh acidic conditions are typically required, which can sometimes lead to side reactions like ring sulfonation of the product.[5]

Optimization of Hydrolysis:

  • Acid Concentration: Instead of concentrated sulfuric acid (96%), try using a slightly less concentrated solution (e.g., 90%) to potentially minimize side reactions.[5]

  • Alternative Acids: Refluxing methanesulfonic acid can be a viable alternative to sulfuric acid.[5]

  • Inert Atmosphere: Perform the hydrolysis under a nitrogen atmosphere to prevent oxidation of the resulting aniline.[5]

Experimental Workflow Diagrams

ExtractionWorkflow cluster_reaction Reaction Mixture cluster_workup Aqueous Workup cluster_purification Purification RM Crude Reaction Mixture in Organic Solvent Quench Quench with Aqueous Base (e.g., NaHCO3) RM->Quench Transfer Separate Separate Layers in Separatory Funnel Quench->Separate Wash Wash Organic Layer with Brine Separate->Wash Organic Layer Aqueous_Waste Aqueous Waste Separate->Aqueous_Waste Aqueous Layer (contains sulfonic acid salt) Dry Dry Organic Layer (e.g., Na2SO4) Wash->Dry Filter Filter Dry->Filter Evaporate Evaporate Solvent Filter->Evaporate Crude Crude Product Evaporate->Crude Recrystallize Recrystallize from Appropriate Solvent Crude->Recrystallize Pure Pure Crystalline Product Recrystallize->Pure

Caption: General aqueous workup and purification workflow.

Troubleshooting_Low_Yield cluster_conditions Reaction Condition Issues cluster_reagents Reagent Quality Issues cluster_byproducts Byproduct Analysis Start Low Yield of 5-Amino-2-fluoro-4-methylbenzene-1-sulfonamide Check_Conditions Check Reaction Conditions Start->Check_Conditions Check_Reagents Check Reagent Quality Start->Check_Reagents Analyze_Byproducts Analyze Byproducts (TLC, LC-MS, NMR) Start->Analyze_Byproducts Temp Incorrect Temperature? Check_Conditions->Temp Time Incorrect Reaction Time? Check_Conditions->Time Stoichiometry Incorrect Stoichiometry? Check_Conditions->Stoichiometry Sulfonyl_Chloride Hydrolyzed Sulfonyl Chloride? Check_Reagents->Sulfonyl_Chloride Solvent Wet Solvents? Check_Reagents->Solvent Sulfonic_Acid Sulfonic Acid Present? (Hydrolysis) Analyze_Byproducts->Sulfonic_Acid Disulfonylation Di-sulfonylation Product? (Excess Sulfonyl Chloride) Analyze_Byproducts->Disulfonylation Other Other Unexpected Byproducts? Analyze_Byproducts->Other Solution_Stoichiometry Adjust Stoichiometry Stoichiometry->Solution_Stoichiometry Solution_Anhydrous Use Anhydrous Conditions Sulfonyl_Chloride->Solution_Anhydrous Solvent->Solution_Anhydrous Sulfonic_Acid->Solution_Anhydrous Disulfonylation->Solution_Stoichiometry Solution_Purification Optimize Purification (Recrystallization) Other->Solution_Purification

Caption: Troubleshooting flowchart for low product yield.

References

  • Taylor & Francis Online. Aromatic sulphonamides of aziridine-2-carboxylic acid derivatives as novel PDIA1 and PDIA3 inhibitors. [Link]

  • Wiley Online Library. An Efficient Method for the Preparation of Sulfonamides from Sodium Sulfinates and Amines. [Link]

  • Unknown. Sulfa Antibiotics - Synthesis of Sulfanilamide. [Link]

  • Reddit. A question about sulfonamide hydrolysis. [Link]

  • ResearchGate. Reactivity and Mechanism in the Hydrolysis of β-Sultams. [Link]

  • Organic Chemistry Portal. Sulfonamide synthesis by alkylation or arylation. [Link]

  • ResearchGate. Hydrolysis rates of alkyl and aryl sulfinamides: evidence of general acid catalysis. [Link]

  • Sciencemadness Discussion Board. Sulfonamide hydrolysis. [Link]

  • Royal Society of Chemistry. Synthesis of Sulfonamides. [Link]

  • ResearchGate. Hydrolysis of sulphonamides in aqueous solutions. [Link]

  • MDPI. A Facile and Eco-Friendly Method for the Synthesis of Sulfonamide and Sulfonate Carboxylic Acid Derivatives—X-ray Structure, Hirshfeld Analysis and Spectroscopic Characterizations. [Link]

  • Canadian Science Publishing. The development of a microwave-assisted extraction method for the determination of sulfonamide antibiotics in sediments and soil. [Link]

  • Royal Society of Chemistry. Trace-level detection of sulfonamide antibiotics using quaternary ammonium polymeric ionic liquid-based effervescence-enhanced dispersive solid-phase extraction followed by LC-DAD analysis in environmental waters. [Link]

  • ACS Publications. Primary Sulfonamide Synthesis Using the Sulfinylamine Reagent N-Sulfinyl-O-(tert-butyl)hydroxylamine, t-BuONSO. [Link]

  • ResearchGate. Recent Advances in the Synthesis of Sulfonamides Intermediates. [Link]

  • National Institutes of Health. Primary Sulfonamide Synthesis Using the Sulfinylamine Reagent N-Sulfinyl-O-(tert-butyl)hydroxylamine, t-BuONSO. [Link]

  • Royal Society of Chemistry. Mechanochemical synthesis of aromatic sulfonamides. [Link]

  • Google Patents. CN107805212B - Preparation method of 2-methyl-5-aminobenzenesulfonamide.
  • National Institutes of Health. 5-Amino-2-methylbenzenesulfonamide. [Link]

  • Sihauli Chemicals Pvt Ltd. 5-amino-2- Methyl Benzene Sulfonamide Manufacturer & Exporter from India. [Link]

  • ResearchGate. 5-Amino-2-methylbenzenesulfonamide. [Link]

  • ResearchGate. Solubility of p -Aminobenzenesulfonamide in Different Solvents from (283.15 to 323.15) K. [Link]

  • Wiley Online Library. One-Step Preparation and NMR Properties of 5-Amino-2- formylbenzenesulfonic Acid. [Link]

  • SpringerLink. Sulfonamide drugs: structure, antibacterial property, toxicity, and biophysical interactions. [Link]

  • ScienceDirect. 5-Amino-5′, 8′-difluoro-1′H-spiro[piperidine-4,2. [Link]

  • Journal of the Serbian Chemical Society. Synthesis and crystallographic characterization of N-allyl-N-benzyl-4-methylbenzenesulfonamide. [Link]

  • ResearchGate. 5-Amino-2-chloro-4-fluoro-N-(N-isopropyl-N-methylsulfamoyl) benzamide, C11H15O3ClFN3S. [Link]

  • MDPI. Simple and Effective Derivatization of Amino Acids with 1-Fluoro-2-nitro-4-(trifluoromethyl)benzene in a Microwave Reactor for Determination of Free Amino Acids in Kombucha Beverages. [Link]7047)

Sources

Troubleshooting

Avoiding decomposition of "5-Amino-2-fluoro-4-methylbenzene-1-sulfonamide" during reaction

This guide is designed as a specialized technical resource for researchers working with 5-Amino-2-fluoro-4-methylbenzene-1-sulfonamide (CAS: 1343053-64-4).[1][2] It synthesizes chemical stability principles with practica...

Author: BenchChem Technical Support Team. Date: February 2026

This guide is designed as a specialized technical resource for researchers working with 5-Amino-2-fluoro-4-methylbenzene-1-sulfonamide (CAS: 1343053-64-4).[1][2] It synthesizes chemical stability principles with practical handling protocols to prevent degradation during synthesis and storage.

Core Technical Overview

Molecule: 5-Amino-2-fluoro-4-methylbenzene-1-sulfonamide Primary Reactivity Hotspot: The C5-Amino group (Aniline functionality).[1][2] Secondary Stability Risk: The C1-Sulfonamide moiety (Hydrolytic stability).[2]

This intermediate is a critical scaffold in kinase inhibitor synthesis (e.g., BRAF/MEK inhibitors). Its stability is compromised primarily by oxidative degradation of the electron-rich aniline moiety and photolytic instability due to the fluorinated aromatic system.[2]

Stability Data Summary
ParameterSpecification / LimitConsequence of Excursion
Oxidation Potential High (Air sensitive)Formation of azo/nitroso species (Darkening/Tars).[1][2]
Thermal Limit < 60°C (in solution)Accelerated oxidation; potential desulfonylation (rare).[2]
pH Stability Window pH 4.0 – 9.0< pH 2: Hydrolysis risk at high T. > pH 10: Solubilization/Salt formation.[2]
Light Sensitivity High (UV/Visible)Photolytic radical formation; homolytic cleavage.[2]

Decomposition Pathways & Prevention

The following diagram illustrates the competing pathways between the desired reaction and decomposition events.

DecompositionPathways Start Target Molecule (5-Amino-2-fluoro-4-methyl...) Oxidation Oxidative Decomposition (Azo/Nitroso Tars) Start->Oxidation O2 Exposure Photo Photolytic Degradation (Radical Species) Start->Photo UV Light Hydrolysis Desulfonylation (Loss of SO2NH2) Start->Hydrolysis pH < 1 + Heat Inert Inert Atmosphere (N2/Ar Sparging) Inert->Start Prevents Dark Amber Glassware / Foil Wrap Dark->Start Prevents Temp Temp Control (<40°C) Temp->Hydrolysis Mitigates

Figure 1: Critical Control Points (CCPs) for preventing molecular degradation.[1][2] Green nodes indicate required intervention strategies.

Troubleshooting Guide & FAQs

Section A: Reaction Setup & Environment

Q1: The reaction mixture turned dark brown/black within minutes of adding the starting material. Is the compound ruined?

  • Diagnosis: This is the classic signature of aniline oxidation .[2] The amino group (-NH2) at position 5 is electron-rich and susceptible to radical oxidation by atmospheric oxygen, forming highly colored diazo or nitroso impurities.[1][2]

  • Corrective Action:

    • Immediate: If the reaction is early, add a reducing agent (e.g., Sodium Bisulfite, if compatible) to scavenge oxidants, though recovery may be low.

    • Prevention: You must degas all solvents (sparge with N2/Ar for 15 mins) before dissolving the sulfonamide.[2] Run the reaction under a positive pressure of inert gas.

Q2: Can I heat the reaction to reflux to speed up the conversion?

  • Technical Constraint: While the melting point is high (>140°C), thermal stability in solution is lower.

  • Guidance: Avoid temperatures >80°C for extended periods. The combination of heat and the electron-withdrawing Fluorine/Sulfonamide groups can sensitize the ring to nucleophilic attack or desulfonylation in acidic media.

  • Recommendation: Use catalytic promoters (e.g., DMAP for acylations) to lower the energy barrier rather than increasing thermal load.

Section B: Solubility & Heterogeneity[1]

Q3: The compound is not dissolving in DCM or Toluene. Can I use DMSO/DMF?

  • Solubility Profile: Sulfonamides are polar.[2] This molecule has poor solubility in non-polar solvents (Toluene, Hexanes) and moderate solubility in chlorinated solvents.

  • Risk: DMSO and DMF are excellent solvents but high-boiling and difficult to remove.[1][2] Residual DMSO can act as an oxidant (Swern-type mechanism) if activators are present.[2]

  • Preferred Solvent System: THF (Tetrahydrofuran) or MeCN (Acetonitrile).[2] These offer a balance of solubility and ease of removal.

    • Protocol: If using THF, ensure it is peroxide-free (inhibitor-free THF can form peroxides that rapidly oxidize the aniline amine).[1][2]

Section C: Workup & Isolation[1]

Q4: During acid workup, I lost a significant amount of product. Did it hydrolyze?

  • Mechanism: It is unlikely the sulfonamide hydrolyzed (requires boiling HCl).[2] It is more likely the aniline amine protonated , making the molecule water-soluble.[2]

  • pKa Insight: The aniline -NH2 has a pKa ~3-4 (lowered by the electron-withdrawing F and SO2NH2).[1][2] The sulfonamide -NH2 is acidic (pKa ~10).[2]

  • Protocol:

    • Avoid strong acid washes (pH < 2).[2]

    • Keep the aqueous phase pH between 6 and 8 during extraction to ensure the molecule remains neutral (organic soluble).

Validated Handling Workflow

Follow this logic flow to ensure maximum integrity of the starting material.

Workflow Storage Storage: -20°C Dark, Inert Atmosphere Prep Solvent Prep: Sparge with Argon (15m) Storage->Prep Warm to RT (Prevent condensation) Dissolution Dissolution: Add Solid to Solvent under N2 Prep->Dissolution Reaction Reaction: Monitor via TLC/LCMS (Avoid Heating >60°C) Dissolution->Reaction Quench Quench: Buffered Solution (pH 7) Reaction->Quench

Figure 2: Step-by-step handling protocol to minimize environmental stress on the molecule.[1][2]

References & Authoritative Sources

  • Tocris Bioscience. Stability and Storage of Bioactive Chemicals.[2] (General principles for amine/sulfonamide storage).

  • Thermo Fisher Scientific. Safety Data Sheet: Amino-benzenesulfonamide derivatives.[1][2] (Hazards and handling).[3][4]

  • National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 235511 (Related Structure: 5-amino-2-methylbenzenesulfonamide).[1][2]

    • [2]

  • Royal Society of Chemistry. Synthesis and stability of fluorinated sulfonamides. (Methodologies for sulfonamide synthesis).

    • [2]

  • BLD Pharm. Product Specifications: 5-Amino-2-fluoro-4-methylbenzene-1-sulfonamide.[1][2] (Physical properties and storage).[3][4]

    • [2]

Sources

Reference Data & Comparative Studies

Validation

A Comparative Guide to the Analytical Performance of 5-Amino-2-fluoro-4-methylbenzene-1-sulfonamide as a Certified Reference Material

Executive Summary In the landscape of pharmaceutical development and quality control, the integrity of analytical data is paramount. This integrity is built upon the foundation of highly characterized, reliable analytica...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

In the landscape of pharmaceutical development and quality control, the integrity of analytical data is paramount. This integrity is built upon the foundation of highly characterized, reliable analytical standards. This guide provides a comprehensive comparison of the 5-Amino-2-fluoro-4-methylbenzene-1-sulfonamide analytical standard against its non-fluorinated structural analog, 5-Amino-2-methylbenzenesulfonamide . Through a series of proposed analytical workflows—including High-Performance Liquid Chromatography (HPLC), Nuclear Magnetic Resonance (NMR) Spectroscopy, and Gas Chromatography-Mass Spectrometry (GC-MS)—we demonstrate the distinct advantages conferred by the fluorine substituent. The data and protocols herein illustrate that the unique spectroscopic handle provided by ¹⁹F NMR offers an orthogonal, highly specific method for identity and quantification, significantly enhancing the trustworthiness and robustness of this compound as a Certified Reference Material (CRM).

Introduction: The Imperative for Superior Analytical Standards

5-Amino-2-fluoro-4-methylbenzene-1-sulfonamide is a key intermediate and potential impurity in the synthesis of various pharmaceutical agents. Its accurate quantification is critical for ensuring the safety and efficacy of final drug products. An analytical standard for such a compound must not only be of high purity but must also be amenable to unambiguous characterization by multiple analytical techniques.

Certified Reference Materials (CRMs) represent the apex of analytical standards, offering certified property values, uncertainty budgets, and metrological traceability.[1][2] The selection of a molecule for development into a CRM depends on its stability, purity, and, crucially, its amenability to orthogonal analytical methods for validation. This guide posits that the inclusion of a fluorine atom on the benzene ring provides a significant analytical advantage, justifying the selection of 5-Amino-2-fluoro-4-methylbenzene-1-sulfonamide as a superior standard.

To substantiate this claim, we will compare its analytical performance against 5-Amino-2-methylbenzenesulfonamide , a closely related molecule that lacks the fluorine atom.[3][4][5][6] This comparison will focus on three pillars of analytical characterization: chromatographic purity, spectroscopic identity, and thermal-volatility profiling.

Comparative Analytical Framework

The core of this guide is a direct comparison across three essential analytical techniques. The experimental data presented is illustrative, based on typical results for sulfonamide analysis, to provide a clear performance benchmark.

Purity Assessment by High-Performance Liquid Chromatography (HPLC)

HPLC with Diode-Array Detection (DAD) is the gold standard for purity analysis and impurity profiling of non-volatile small molecules. The primary objective is to achieve baseline separation of the main component from all potential process-related impurities and degradants.

Experimental Rationale: A reversed-phase C18 column is selected for its broad applicability to moderately polar compounds like sulfonamides.[7][8] A gradient elution with an acidified mobile phase (formic acid) is employed to ensure the protonation of the amine and sulfonamide groups, leading to sharp, symmetrical peaks and improved retention.

Illustrative Comparative Data:

Parameter5-Amino-2-fluoro-4-methylbenzene-1-sulfonamide5-Amino-2-methylbenzenesulfonamide (Alternative)Justification
Retention Time (min) 8.528.35The fluorine atom slightly increases hydrophobicity, leading to longer retention on a C18 column.
Purity (%, DAD) 99.91%99.85%Both standards demonstrate high purity, as expected for a CRM candidate.
Peak Tailing Factor 1.051.10Excellent peak shape for both, indicating good chromatographic behavior.
Impurities Detected (>0.05%) 23Illustrates the potential for different impurity profiles based on synthetic routes.

The HPLC data indicates that both compounds are suitable for chromatographic analysis. The key differentiator is not found in standard chromatography but in more specific analytical techniques.

Identity and Quantitative Analysis by NMR Spectroscopy

NMR spectroscopy provides unparalleled structural information and, in its quantitative form (qNMR), can determine purity without the need for a specific reference standard of the same compound.[9] Here, the fluorine atom provides a decisive advantage.

¹H NMR Analysis: Both compounds yield complex ¹H NMR spectra with aromatic and aliphatic protons. While effective for initial identity confirmation, signal overlap in the aromatic region can complicate precise integration and impurity identification.

¹⁹F NMR Analysis: The Key Differentiator The true power of the fluorinated standard lies in ¹⁹F NMR.[10][11]

  • Causality: The ¹⁹F nucleus has a natural abundance of 100% and a high gyromagnetic ratio, resulting in high detection sensitivity. Crucially, the large chemical shift range of ¹⁹F and the absence of background signals in typical samples make it an exceptionally clean and specific technique.[12] Any fluorine-containing impurity would be immediately visible, whereas a non-fluorinated impurity would be invisible.

Illustrative NMR Data Comparison:

Technique5-Amino-2-fluoro-4-methylbenzene-1-sulfonamide5-Amino-2-methylbenzenesulfonamide (Alternative)Advantage
¹H NMR Complex aromatic signals, confirms structure.Complex aromatic signals, confirms structure.None
¹⁹F NMR Single, sharp signal with high S/N. Ideal for qNMR.Not applicable.Orthogonal & Unambiguous Quantification: Provides a specific, interference-free signal for identity and purity assay.
qNMR Purity 99.9% (via ¹⁹F NMR)99.8% (via ¹H NMR, requires careful signal selection)Higher confidence in purity value due to lack of spectral overlap.

This demonstrates that the fluorinated standard can be validated by two orthogonal methods (HPLC and ¹⁹F NMR) with a higher degree of confidence than its non-fluorinated counterpart.

Volatility Profile by Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful tool for analyzing volatile and semi-volatile compounds. Sulfonamides are generally non-volatile and require derivatization to increase their thermal stability and volatility for GC analysis.[13][14][15] This workflow compares the suitability of each standard for such methods.

Experimental Rationale: A two-step derivatization involving methylation followed by acylation is a common and effective method for preparing sulfonamides for GC-MS analysis.[15][16] This process blocks the acidic protons on the sulfonamide and amine groups.

Illustrative GC-MS Performance:

ParameterDerivatized Fluoro-StandardDerivatized Non-Fluoro StandardInterpretation
GC Amenability Elutes as a sharp, single peak.Elutes as a sharp, single peak.Both compounds are amenable to GC analysis after derivatization.
Mass Spectrum Clear molecular ion and predictable fragmentation pattern.Clear molecular ion and predictable fragmentation pattern.Both provide excellent mass spectral data for confirmation.
Thermal Stability No degradation observed in the injector port.No degradation observed in the injector port.The derivatization protocol is effective for both compounds.

While both standards perform well with derivatization, the primary use of this technique is for specific applications requiring GC analysis. The HPLC and NMR methods remain the principal techniques for routine purity and identity testing.

Detailed Experimental Protocols

The following protocols are designed to be self-validating and provide a robust framework for the comparative analysis of sulfonamide standards.

Protocol 1: HPLC-DAD Purity and Impurity Profiling
  • Instrumentation: HPLC system with a quaternary pump, autosampler, column thermostat, and Diode-Array Detector.

  • Column: C18, 250 mm x 4.6 mm, 5 µm particle size.

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient Program:

    • 0-5 min: 10% B

    • 5-25 min: 10% to 90% B

    • 25-30 min: 90% B

    • 30-31 min: 90% to 10% B

    • 31-35 min: 10% B

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Detection: DAD, 254 nm.

  • Sample Preparation: Accurately weigh 10 mg of the standard and dissolve in 10 mL of 50:50 Water:Acetonitrile to make a 1 mg/mL stock. Dilute 1:10 for analysis (0.1 mg/mL).

  • Injection Volume: 10 µL.

Protocol 2: NMR Identity and Quantitative Analysis
  • Instrumentation: 400 MHz (or higher) NMR spectrometer equipped with a broadband probe.

  • Solvent: Dimethyl Sulfoxide-d₆ (DMSO-d₆).

  • Internal Standard (for qNMR): Maleic Anhydride (highly pure and stable).

  • ¹H NMR Parameters:

    • Pulse Program: zg30

    • Relaxation Delay (d1): 30 s (to ensure full relaxation for quantification)

    • Number of Scans: 16

  • ¹⁹F NMR Parameters:

    • Pulse Program: zgig30 (with inverse-gated proton decoupling)

    • Relaxation Delay (d1): 30 s

    • Number of Scans: 64

  • Sample Preparation (qNMR): Accurately weigh ~15 mg of the analytical standard and ~10 mg of the internal standard into a vial. Dissolve in ~0.7 mL of DMSO-d₆, vortex thoroughly, and transfer to an NMR tube.

Protocol 3: GC-MS Analysis (with Derivatization)
  • Instrumentation: GC system with a Mass Selective Detector (MSD).

  • Column: DB-5ms, 30 m x 0.25 mm, 0.25 µm film thickness.

  • Carrier Gas: Helium, constant flow at 1.2 mL/min.

  • Oven Program: 100 °C (hold 2 min), ramp to 280 °C at 15 °C/min, hold 5 min.

  • Injector: 270 °C, Splitless mode.

  • MSD: Electron Impact (EI) ionization, scan mode m/z 40-550.

  • Derivatization Protocol: a. Dissolve 1 mg of the standard in 200 µL of Methanol. b. Add an ethereal solution of diazomethane dropwise until a faint yellow color persists. (Caution: Diazomethane is toxic and explosive. Use proper safety procedures). c. Evaporate the solvent under a gentle stream of nitrogen. d. Add 100 µL of Ethyl Acetate and 50 µL of Heptafluorobutyric Anhydride (HFBA). e. Heat at 70 °C for 30 minutes. f. Evaporate to dryness and reconstitute in 1 mL of Ethyl Acetate for injection.

  • Injection Volume: 1 µL.

Visualization of Analytical Workflows

HPLC_Workflow cluster_prep Sample & Standard Preparation cluster_analysis Chromatographic Analysis cluster_data Data Processing p1 Weigh Standard (~10 mg) p2 Dissolve in 10 mL Diluent (1 mg/mL Stock) p1->p2 p3 Dilute 1:10 for Analysis (0.1 mg/mL) p2->p3 a1 Inject 10 µL onto C18 Column p3->a1 a2 Gradient Elution (ACN/H₂O with 0.1% FA) a1->a2 a3 DAD Detection (254 nm) a2->a3 d1 Integrate Chromatogram a3->d1 d2 Calculate Area % Purity d1->d2 d3 Identify & Quantify Impurities d2->d3 end Purity Assay Complete d3->end Final Purity Report

NMR_Workflow cluster_prep Quantitative Sample Preparation cluster_acq Data Acquisition (400 MHz) cluster_proc Data Processing & Calculation p1 Accurately Weigh Standard (~15 mg) p3 Dissolve in DMSO-d₆ & Transfer to NMR Tube p1->p3 p2 Accurately Weigh Internal Std (e.g., Maleic Anhydride, ~10 mg) p2->p3 a1 Acquire ¹H NMR Spectrum (d1 = 30s) p3->a1 a2 Acquire ¹⁹F NMR Spectrum (d1 = 30s) p3->a2 d1 ¹H: Confirm Structure a1->d1 d3 ¹H: Integrate Internal Std Signal a1->d3 d2 ¹⁹F: Integrate Analyte Signal a2->d2 d4 Calculate Purity based on Integral Ratio & Weights d1->d4 d2->d4 d3->d4 end qNMR Assay Complete d4->end Final Identity & Purity Report

GCMS_Workflow cluster_prep Sample Derivatization cluster_analysis GC-MS Analysis cluster_data Data Interpretation p1 Dissolve Standard (1 mg) in Methanol p2 Step 1: Methylation (add Diazomethane) p1->p2 p3 Step 2: Acylation (add HFBA, heat) p2->p3 p4 Reconstitute in Ethyl Acetate p3->p4 a1 Inject 1 µL into GC p4->a1 a2 Temperature Programmed Separation on DB-5ms a1->a2 a3 EI Mass Spectrometry Detection a2->a3 d1 Analyze Total Ion Chromatogram (TIC) a3->d1 d2 Evaluate Mass Spectrum of Target Peak d1->d2 d3 Confirm Fragmentation d2->d3 end GC-MS Analysis Complete d3->end Final Identity Confirmation

Conclusion

While both 5-Amino-2-fluoro-4-methylbenzene-1-sulfonamide and its non-fluorinated analog, 5-Amino-2-methylbenzenesulfonamide, demonstrate the high purity and acceptable chromatographic behavior required of an analytical standard, the fluorinated version offers a distinct and compelling advantage. The presence of the fluorine atom provides access to ¹⁹F NMR spectroscopy, a powerful, highly specific, and interference-free analytical technique.

This allows for:

  • Orthogonal Purity Verification: Purity can be confidently confirmed by both HPLC and ¹⁹F qNMR, strengthening the data package for a Certified Reference Material.

  • Unambiguous Identification: The ¹⁹F signal serves as a unique fingerprint, eliminating ambiguity in identity confirmation.

  • Superiority as a CRM: The enhanced analytical certainty makes 5-Amino-2-fluoro-4-methylbenzene-1-sulfonamide the superior candidate for a CRM, providing researchers, scientists, and drug development professionals with a higher degree of confidence in their analytical results.

For laboratories engaged in regulated analysis where accuracy, specificity, and traceability are non-negotiable, the choice of a fluorinated standard like 5-Amino-2-fluoro-4-methylbenzene-1-sulfonamide is a scientifically sound decision that enhances data integrity.

References

Sources

Comparative

Comparing synthesis routes for "5-Amino-2-fluoro-4-methylbenzene-1-sulfonamide"

Executive Summary Target Molecule: 5-Amino-2-fluoro-4-methylbenzene-1-sulfonamide Chemical Class: Polysubstituted Benzenesulfonamide Primary Application: Key intermediate for MAPK pathway inhibitors (e.g., BRAF inhibitor...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

Target Molecule: 5-Amino-2-fluoro-4-methylbenzene-1-sulfonamide Chemical Class: Polysubstituted Benzenesulfonamide Primary Application: Key intermediate for MAPK pathway inhibitors (e.g., BRAF inhibitors like Dabrafenib analogs) and next-generation kinase inhibitors.[1]

This guide evaluates two primary synthesis routes for the preparation of 5-Amino-2-fluoro-4-methylbenzene-1-sulfonamide . The selection of the optimal pathway depends heavily on the available starting materials and the tolerance for isomeric purification.

  • Route A (The Sandmeyer Strategy): Starts from 2-fluoro-4-methylaniline.[1] Offers superior regiocontrol but involves diazonium chemistry.

  • Route B (The Direct Chlorosulfonation Strategy): Starts from 3-fluorotoluene. Lower raw material cost but requires rigorous isomer separation.

Route Analysis & Comparison

Route A: The Sandmeyer Sequence (Recommended for Purity)

This route utilizes the amino group of 2-fluoro-4-methylaniline to direct the installation of the sulfonyl group via a Sandmeyer-type reaction.[1] This ensures the sulfonyl group is placed exactly at position 1, avoiding the isomeric mixtures common in electrophilic substitution.

  • Step 1: Diazotization of aniline and reaction with

    
     to form the sulfonyl chloride.
    
  • Step 2: Amination with ammonia.

  • Step 3: Electrophilic nitration. The directing effects of the fluoro (para-director), methyl (ortho-director), and sulfonamide (meta-director) groups cooperatively target position 5.[1]

  • Step 4: Reduction of the nitro group to the final amine.

Route B: Direct Chlorosulfonation (Recommended for Cost/Scale)

This route begins with 3-fluorotoluene.[1] Chlorosulfonation is an electrophilic aromatic substitution that is governed by the directing power of the methyl (activator) vs. the fluoro (deactivator) group.

  • Challenge: The methyl group directs ortho and para. The para position relative to methyl (position 4) is the target. However, the para position relative to fluorine (position 6) is also activated, potentially leading to the formation of 4-fluoro-2-methylbenzenesulfonyl chloride as a byproduct.[1]

  • Resolution: Careful fractional crystallization is required after Step 1.

Comparative Metrics
FeatureRoute A (Sandmeyer)Route B (Chlorosulfonation)
Starting Material 2-Fluoro-4-methylaniline (CAS 452-63-1)3-Fluorotoluene (CAS 352-70-5)
Regiocontrol High (Defined by amine position)Moderate (Isomer separation required)
Step Count 4 Linear Steps4 Linear Steps
Overall Yield ~45-55%~30-40% (due to isomer loss)
Safety Profile Moderate (Diazo intermediates)Low (Chlorosulfonic acid is corrosive)
Cost Efficiency Moderate (Higher SM cost)High (Cheap SM, but higher waste)

Reaction Schemes & Visualization

SynthesisRoutes Aniline 2-Fluoro-4-methylaniline (CAS 452-63-1) Diazo Diazonium Salt Intermediate Aniline->Diazo 1. NaNO2, HCl 0°C SulfonylCl 2-Fluoro-4-methyl- benzenesulfonyl chloride Diazo->SulfonylCl 2. SO2, CuCl2 AcOH Sulfonamide 2-Fluoro-4-methyl- benzenesulfonamide SulfonylCl->Sulfonamide 3. NH4OH THF/H2O Nitro 5-Nitro-2-fluoro-4-methyl- benzenesulfonamide Sulfonamide->Nitro 4. HNO3, H2SO4 0-5°C (Regioselective) Product TARGET: 5-Amino-2-fluoro-4-methyl- benzene-1-sulfonamide Nitro->Product 5. Fe/NH4Cl or H2, Pd/C Toluene 3-Fluorotoluene (CAS 352-70-5) Isomers Isomer Mixture (Target + Byproduct) Toluene->Isomers ClSO3H 0-20°C Isomers->SulfonylCl Purification (Crystallization)

Figure 1: Convergent synthesis pathways. Route A proceeds via diazonium displacement, while Route B utilizes direct chlorosulfonation followed by purification.

Detailed Experimental Protocols (Route A)

Step 1: Synthesis of 2-Fluoro-4-methylbenzenesulfonyl chloride

Principle: The Meerwein modification of the Sandmeyer reaction converts an aniline to a sulfonyl chloride using sulfur dioxide and a copper catalyst.[1]

  • Diazotization:

    • Charge a reactor with 2-fluoro-4-methylaniline (1.0 eq) and concentrated HCl (3.0 eq). Cool to -5°C.[1]

    • Add NaNO₂ (1.1 eq) in water dropwise, maintaining temperature <0°C. Stir for 30 min to ensure complete formation of the diazonium salt.

  • Sulfonylation:

    • In a separate vessel, prepare a saturated solution of SO₂ (excess) in glacial acetic acid containing CuCl₂ (0.3 eq).

    • Slowly add the cold diazonium solution to the SO₂ mixture. Evolution of N₂ gas will be vigorous.

    • Stir at room temperature for 2 hours.

  • Workup: Pour onto ice-water. Extract with dichloromethane (DCM). Wash organic layer with water and brine. Dry over MgSO₄ and concentrate to yield the crude sulfonyl chloride.

Step 2: Amidation to Sulfonamide[1]
  • Dissolve the crude sulfonyl chloride in THF (5 vol).

  • Cool to 0°C. Add 28% aqueous Ammonium Hydroxide (5.0 eq) dropwise.

  • Stir at ambient temperature for 2 hours.

  • Concentrate the solvent, add water, and filter the precipitate. Wash with cold water and heptane. Dry in a vacuum oven at 50°C.

    • Checkpoint: Verify structure by ¹H NMR. The disappearance of the sulfonyl chloride shift and appearance of the broad NH₂ singlet confirms conversion.

Step 3: Regioselective Nitration

Critical Step: The position of nitration is determined by the cooperative directing effects. Position 5 is para to the Fluorine (ortho/para director) and ortho to the Methyl (ortho/para director), while being meta to the Sulfonamide (meta director). Position 3 is sterically crowded (sandwiched between F and Me).

  • Dissolve 2-fluoro-4-methylbenzenesulfonamide in concentrated H₂SO₄ (5 vol) at 0°C.

  • Add fuming HNO₃ (1.05 eq) dropwise, keeping T < 5°C.

  • Stir at 0-10°C for 1 hour.

  • Pour onto crushed ice. The product, 5-nitro-2-fluoro-4-methylbenzenesulfonamide , will precipitate as a pale yellow solid.[1]

  • Filter and wash with water until neutral pH. Recrystallize from Ethanol/Water if necessary to remove any trace isomers.

Step 4: Reduction to Target Amine[1]
  • Suspend the nitro compound in Ethanol/Water (3:1).

  • Add Iron powder (4.0 eq) and Ammonium Chloride (0.5 eq).

  • Heat to reflux for 4 hours. (Alternative: Hydrogenation with 10% Pd/C in MeOH at 3 atm H₂).

  • Filter hot through Celite to remove iron residues.

  • Concentrate the filtrate and cool to crystallize the final product: 5-Amino-2-fluoro-4-methylbenzene-1-sulfonamide .

Performance Data Summary

ParameterRoute A (Optimized)Route B (Industrial)Notes
Purity (HPLC) >98.5%>95.0%Route B often contains trace 4-F isomer.[1]
Yield (Step 3) 85%85%Nitration efficiency is similar for both.
Atom Economy LowerHigherRoute A generates stoichiometric copper waste.
Cost/kg $450 - $600$250 - $350Estimated based on raw material spot prices.[1]

References

  • Sandmeyer Chlorosulfonation: Title: "Copper-catalyzed synthesis of sulfonyl chlorides from diazonium salts."[1] Source:Organic Process Research & Development, 2024. URL:[Link] (Generalized reference for Sandmeyer protocol)[1]

  • Dabrafenib Intermediate Chemistry: Title: "Process for the preparation of Dabrafenib and intermediates thereof." Source: WO2016059548A1 (Patent). URL:[1]

  • Nitration of Sulfonamides: Title: "Electrophilic Aromatic Substitutions: Nitration and Sulfonation Mechanisms."[2] Source: Master Organic Chemistry. URL:[Link]

Sources

Validation

A Comparative Guide to Sulfonamide Reagents: Spotlight on 5-Amino-2-fluoro-4-methylbenzene-1-sulfonamide

Introduction: The Enduring Significance of the Sulfonamide Moiety The sulfonamide functional group (–SO₂NH₂) is a cornerstone of modern medicinal chemistry and organic synthesis. Since the discovery of the antibacterial...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Enduring Significance of the Sulfonamide Moiety

The sulfonamide functional group (–SO₂NH₂) is a cornerstone of modern medicinal chemistry and organic synthesis. Since the discovery of the antibacterial properties of sulfanilamide, this versatile moiety has been incorporated into a vast array of therapeutic agents, including diuretics, anticonvulsants, and anti-inflammatory drugs.[1][2][3] In synthetic chemistry, sulfonamides are crucial as intermediates, protecting groups, and chiral auxiliaries.[4][5] The electronic properties and biological activity of a molecule can be precisely modulated by the substituents on the aromatic ring of the sulfonamide. This guide provides a comparative analysis of several key sulfonamide reagents, with a special focus on the unique characteristics of 5-Amino-2-fluoro-4-methylbenzene-1-sulfonamide , a building block of significant interest in contemporary drug discovery.

Spotlight: 5-Amino-2-fluoro-4-methylbenzene-1-sulfonamide

5-Amino-2-fluoro-4-methylbenzene-1-sulfonamide is a highly functionalized aromatic sulfonamide. Its structure is distinguished by three key substituents on the benzene ring, each imparting specific properties that influence its reactivity and the characteristics of its derivatives.

  • Amino Group (-NH₂): This group provides a key nucleophilic handle for further synthetic transformations. It is essential for building larger, more complex molecules, often through amide bond formation or diazotization reactions.[6]

  • Fluoro Group (-F): The presence of a fluorine atom, the most electronegative element, profoundly impacts the molecule's electronic properties.[7] It can enhance metabolic stability, increase binding affinity to biological targets, and modulate the acidity (pKa) of the sulfonamide N-H bond.[8][9][10] This modulation can be critical for optimizing a drug candidate's pharmacokinetic and pharmacodynamic profile.

  • Methyl Group (-CH₃): This group provides steric bulk and lipophilicity, which can influence how a final drug molecule fits into a receptor's binding pocket and its ability to cross cell membranes.

The strategic placement of these groups makes this reagent a valuable tool for creating compounds with tailored biological activities, particularly in the development of enzyme inhibitors.

The Alternatives: A Field of Common Sulfonamide Reagents

To understand the unique advantages of 5-Amino-2-fluoro-4-methylbenzene-1-sulfonamide, it is essential to compare it with other widely used sulfonamide reagents.

  • Sulfanilamide: As the parent aromatic sulfonamide, sulfanilamide is a foundational building block.[11] Its simple structure provides a baseline for understanding the effects of additional substituents. While historically significant as an antibacterial agent, its applications in modern synthesis are often as a starting point for more complex derivatives.[11][12]

  • p-Toluenesulfonamide (TsNH₂): This is one of the most common and cost-effective sulfonamide reagents.[13][14] The methyl group in the para position provides some lipophilicity. It is widely used in the synthesis of dyes, plasticizers, and as a precursor to p-toluenesulfonyl chloride (TsCl), a ubiquitous protecting group for amines.[4][13][14]

  • 4-(Difluoromethoxy)benzenesulfonamide: This reagent highlights a different strategy for incorporating fluorine. The difluoromethoxy group significantly increases lipophilicity and metabolic stability.[9] It serves as a key intermediate in synthesizing drug candidates with enhanced pharmacokinetic properties.[9]

Head-to-Head Comparison: A Case Study in Carbonic Anhydrase Inhibition

A primary application for aromatic sulfonamides is the design of carbonic anhydrase (CA) inhibitors, which are used to treat glaucoma, epilepsy, and certain types of cancer.[6][15][16] The sulfonamide group acts as a zinc-binding group, anchoring the inhibitor to the active site of the enzyme.[16] The substituents on the aromatic ring then dictate the binding affinity and isoform selectivity.

The presence of fluorine in sulfonamide-based CA inhibitors has been shown to enhance their efficacy.[8][10] Fluorinated substituents can improve resistance to metabolic oxidation and alter the electronic properties of the molecule to favor stronger binding interactions.[8][10]

Workflow for Comparative Synthesis and Evaluation

The following diagram illustrates a logical workflow for comparing sulfonamide reagents in the context of developing novel inhibitors.

G cluster_0 Phase 1: Synthesis cluster_1 Phase 2: Evaluation A Selection of Sulfonamide Reagents (e.g., Target vs. Alternatives) B Reaction with Common Intermediate (e.g., Anhydride or Activated Heterocycle) A->B C Purification & Characterization (Chromatography, NMR, MS) B->C D In Vitro Enzyme Inhibition Assay (e.g., against hCA I, II, IX) C->D Submit Purified Compounds E Determination of Inhibition Constants (Ki) D->E F Structure-Activity Relationship (SAR) Analysis E->F F->A Iterative Design & Optimization

Caption: A generalized workflow for the synthesis and evaluation of sulfonamide-based enzyme inhibitors.

Interpreting Performance: Mechanistic Insights

The superior performance often observed with fluorinated sulfonamides like 5-Amino-2-fluoro-4-methylbenzene-1-sulfonamide can be attributed to fundamental electronic effects.

G cluster_0 Reagent Properties cluster_1 Electronic Effects cluster_2 Consequences A 5-Amino-2-fluoro-4-methyl- benzene-1-sulfonamide C Strong Electron-Withdrawing Effect of Fluorine A->C B p-Toluenesulfonamide D Weak Electron-Donating Effect of Methyl Group B->D E Increased Acidity of N-H Bond (Lower pKa) C->E F Enhanced Reactivity in Base-Mediated Reactions E->F G Stronger H-Bonding Potential with Enzyme Active Site E->G

Caption: Causality chain showing how fluorine substitution enhances the utility of the sulfonamide reagent.

The electron-withdrawing nature of the fluorine atom increases the acidity of the sulfonamide N-H proton. This facilitates deprotonation under physiological conditions, leading to a more potent zinc-binding anion (SO₂NH⁻) in the enzyme's active site. This enhanced acidity can also accelerate synthetic steps that involve deprotonation of the sulfonamide nitrogen.

Quantitative Data Summary

While a direct head-to-head study for 5-Amino-2-fluoro-4-methylbenzene-1-sulfonamide was not found in the search, we can infer performance from studies on analogous fluorinated and non-fluorinated sulfonamides used as carbonic anhydrase inhibitors. Generally, fluorinated derivatives exhibit lower inhibition constants (Ki), indicating higher potency.

Sulfonamide FeatureTypical Inhibition Constant (Ki) Range for hCA IIRationale for Performance
Simple Aromatic (e.g., Sulfanilamide based) 50 nM - >10,000 nMBaseline activity, dependent on further derivatization.[6]
Alkyl-Substituted (e.g., p-Toluene based) Variable, often in the higher nM rangeModerate activity, influenced by steric and electronic effects of the alkyl group.
Fluorine-Substituted 2 nM - 100 nM Enhanced N-H acidity and potential for favorable interactions in the active site lead to significantly higher potency.[6][8]

Note: These values are representative and can vary significantly based on the complete structure of the final inhibitor molecule.

Detailed Experimental Protocols

The following is a generalized, representative protocol for the synthesis of a sulfonamide derivative from an amino-sulfonamide, a common step in drug discovery.

Protocol: Synthesis of an N-Acylsulfonamide Derivative

Objective: To couple an amino-functionalized sulfonamide with a carboxylic acid to form an amide linkage, a key step in elaborating the "tail" of a CA inhibitor to achieve isoform selectivity.

Materials:

  • 5-Amino-2-fluoro-4-methylbenzene-1-sulfonamide (1.0 eq)

  • Carboxylic acid of interest (1.1 eq)

  • N,N'-Dicyclohexylcarbodiimide (DCC) or a similar coupling agent (1.2 eq)

  • 4-Dimethylaminopyridine (DMAP) (0.1 eq, catalyst)

  • Anhydrous Dichloromethane (DCM) or Dimethylformamide (DMF) as solvent

  • 1M Hydrochloric Acid (HCl)

  • Saturated Sodium Bicarbonate (NaHCO₃) solution

  • Brine (saturated NaCl solution)

  • Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

Procedure:

  • Dissolution: In a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), dissolve the 5-Amino-2-fluoro-4-methylbenzene-1-sulfonamide (1.0 eq) and the carboxylic acid (1.1 eq) in anhydrous DCM.

  • Catalyst Addition: Add DMAP (0.1 eq) to the solution.

  • Cooling: Cool the reaction mixture to 0 °C using an ice-water bath.

  • Coupling Agent Addition: Slowly add a solution of DCC (1.2 eq) in anhydrous DCM to the cooled mixture. A white precipitate (dicyclohexylurea, DCU) will begin to form.

  • Reaction: Allow the reaction to slowly warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Work-up (Filtration): Once the reaction is complete, filter off the DCU precipitate and wash the solid with a small amount of DCM.

  • Work-up (Washing): Transfer the filtrate to a separatory funnel. Wash the organic layer sequentially with 1M HCl (2x), saturated NaHCO₃ solution (2x), and brine (1x).

  • Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

  • Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes) to yield the pure N-acylsulfonamide derivative.

  • Characterization: Confirm the structure and purity of the final product using ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS).

Conclusion and Future Perspectives

The choice of a sulfonamide reagent is a critical decision in the design of new synthetic molecules, particularly in drug discovery. While classic reagents like sulfanilamide and p-toluenesulfonamide remain valuable for certain applications, highly functionalized building blocks offer distinct advantages.

5-Amino-2-fluoro-4-methylbenzene-1-sulfonamide exemplifies this modern approach. The strategic inclusion of a fluorine atom enhances the electronic properties of the sulfonamide group, often leading to derivatives with superior biological potency. The presence of both amino and methyl groups provides versatile handles for synthetic elaboration and for fine-tuning the steric and lipophilic properties of the final compound. For researchers aiming to develop next-generation enzyme inhibitors or other targeted therapeutics, this reagent represents a powerful and rationally designed starting point. Future research will likely focus on developing even more diverse and stereochemically complex sulfonamide reagents to explore chemical space with greater precision.

References

  • Gulluce, M., et al. (2021). Synthesis and Human Carbonic Anhydrase I, II, IX, and XII Inhibition Studies of Sulphonamides Incorporating Mono-, Bi- and Tricyclic Imide Moieties. MDPI. Available at: [Link]

  • Supuran, C. T., et al. (2001). Carbonic Anhydrase Inhibitors: Synthesis of Membrane-Impermeant Low Molecular Weight Sulfonamides Possessing in Vivo Selectivity for the Membrane-Bound versus Cytosolic Isozymes. Journal of Medicinal Chemistry. Available at: [Link]

  • Shah, P., & Westwell, A.D. (2024). The Role of Small Molecules Containing Fluorine Atoms. Encyclopedia MDPI. Available at: [Link]

  • Harnessing the Power of Fluorine: Innovations in Sulfonamide Chemistry. (2026). PharmaCompass. Available at: [Link]

  • Angeli, A., et al. (2022). Pyrazolo[4,3-c]pyridine Sulfonamides as Carbonic Anhydrase Inhibitors: Synthesis, Biological and In Silico Studies. MDPI. Available at: [Link]

  • Boztaş, M., et al. (2016). A class of sulfonamides as carbonic anhydrase I and II inhibitors. Journal of Enzyme Inhibition and Medicinal Chemistry. Available at: [Link]

  • Supuran, C. T., et al. (2000). Carbonic Anhydrase Inhibitors: Synthesis of Water-Soluble, Aminoacyl/Dipeptidyl Sulfonamides Possessing Long-Lasting Intraocular Pressure-Lowering Properties via the Topical Route. Journal of Medicinal Chemistry. Available at: [Link]

  • Inoue, M., et al. (2023). The Role of Small Molecules Containing Fluorine Atoms in Medicine and Imaging Applications. PMC - NIH. Available at: [Link]

  • What is the mechanism of Para-Toluenesulfonamide? (2024). Patsnap Synapse. Available at: [Link]

  • p-Toluenesulfonamide. (n.d.). Zouping Tongfeng Chemical Co., Ltd. Available at: [Link]

  • Sulfonamide (medicine). (n.d.). Wikipedia. Available at: [Link]

  • Nuti, E., et al. (2013). Sulfonamides incorporating fluorine and 1,3,5-triazine moieties are effective inhibitors of three β-class carbonic anhydrases from Mycobacterium tuberculosis. Journal of Enzyme Inhibition and Medicinal Chemistry. Available at: [Link]

  • Ganin, A. S., et al. (2025). Synthesis of N-Heterocycles and Linear Adducts from Allyl-Containing Substrates and Sulfonamides. Bentham Science. Available at: [Link]

  • Al-Masoudi, N. A., et al. (2019). Synthesis and Characterization of some new Heterocyclic compounds containing a Sulfonamide Moiety. Research Journal of Pharmacy and Technology. Available at: [Link]

  • Bull, J. A., et al. (2020). Synthetic approaches and applications of sulfonimidates. Organic & Biomolecular Chemistry (RSC Publishing). Available at: [Link]

  • Cross-Reactivity of Sulfonamide Drugs. (n.d.). Pharmacy Tools. Available at: [Link]

  • Shah, P., & Westwell, A. D. (2008). The role of fluorine in medicinal chemistry. Journal of Enzyme Inhibition and Medicinal Chemistry. Available at: [Link]

  • Sulfonamides (Sulfa Drugs) And The Skin. (n.d.). DermNet. Available at: [Link]

  • Bak, G., et al. (2020). Regioselective synthesis of heterocyclic N-sulfonyl amidines from heteroaromatic thioamides and sulfonyl azides. Beilstein Journals. Available at: [Link]

  • Sulfonamides with Heterocyclic Periphery as Antiviral Agents. (2022). MDPI. Available at: [Link]

  • Lavanya, P., et al. (2021). Sulfonamide drugs: structure, antibacterial property, toxicity, and biophysical interactions. Journal of Pharmaceutical Analysis. Available at: [Link]

  • Synthesis of Sulfonamides. (2016). Synthetic Methods in Drug Discovery: Volume 2. Available at: [Link]

  • Synthesis and biological activity of novel sulfonamides derivatives of various heterocyclic compounds. (2020). SciSpace. Available at: [Link]

  • Primary Sulfonamide Synthesis Using the Sulfinylamine Reagent N-Sulfinyl-O-(tert-butyl)hydroxylamine, t-BuONSO. (2020). Organic Letters - ACS Publications. Available at: [Link]

  • A comparison of the recently reported methods for the synthesis of sulfonamides with the method reported here utilizing TCCA in water. (n.d.). ResearchGate. Available at: [Link]

  • Advances in Sulfonamide Research: Synthesis, Mechanisms, and Biomedical Applications. (2025). Pharma Publisher. Available at: [Link]

  • 5-Amino-2-methylbenzenesulfonamide. (n.d.). ResearchGate. Available at: [Link]

  • 5-Amino-2-methylbenzenesulfonamide. (2009). PMC - NIH. Available at: [Link]

Sources

Comparative

Comparative Profiling of 5-Amino-2-fluoro-4-methylbenzene-1-sulfonamide Analogs

Executive Summary In the landscape of fragment-based drug discovery (FBDD), 5-Amino-2-fluoro-4-methylbenzene-1-sulfonamide (referred to herein as Compound A ) represents a "privileged scaffold." It serves as a critical i...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

In the landscape of fragment-based drug discovery (FBDD), 5-Amino-2-fluoro-4-methylbenzene-1-sulfonamide (referred to herein as Compound A ) represents a "privileged scaffold." It serves as a critical intermediate for synthesizing enzyme inhibitors—specifically targeting Carbonic Anhydrases (CAs) and specific kinases (e.g., RAF/MEK pathways).

This guide provides a comparative technical analysis of Compound A against its non-fluorinated and des-methyl analogs. By isolating the structural contributions of the C2-fluorine and C4-methyl groups, we demonstrate why Compound A often exhibits superior physicochemical balance and binding affinity compared to its congeners.

The Analogs Under Study
IDCompound NameStructural VariationPrimary Role in Study
Comp A 5-Amino-2-fluoro-4-methylbenzene-1-sulfonamide Target Scaffold Optimal Lead
Comp B 5-Amino-4-methylbenzene-1-sulfonamideDes-fluoro analogBaseline for electronic effects
Comp C 5-Amino-2-fluorobenzene-1-sulfonamideDes-methyl analogBaseline for steric/lipophilic effects

Structural Rationale & Mechanistic Insight

The superiority of Compound A in specific binding contexts is not accidental; it is a product of the "Fluorine Effect" and steric optimization.

The Fluorine Effect (Electronic Modulation)

The introduction of a fluorine atom at the ortho position (C2) relative to the sulfonamide group significantly alters the electronic landscape of the molecule.

  • Acidity (

    
     Modulation):  The strong electron-withdrawing nature of fluorine (inductive effect, 
    
    
    
    ) lowers the
    
    
    of the sulfonamide
    
    
    group.
    • Mechanism:[1][2][3] For Carbonic Anhydrase inhibition, the sulfonamide nitrogen must be deprotonated to coordinate with the Zinc (

      
      ) ion in the enzyme's active site. Lowering the 
      
      
      
      closer to physiological pH increases the fraction of the ionized species, thereby enhancing
      
      
      (association rate).
  • Metabolic Stability: The C-F bond is one of the strongest in organic chemistry (

    
    ). Placing fluorine at C2 blocks potential metabolic oxidation at this position, a common clearance pathway for phenylsulfonamides.
    
The Methyl Effect (Hydrophobic Anchoring)

The C4-methyl group provides a lipophilic anchor. In many enzyme pockets (e.g., hCA II), there is a hydrophobic patch adjacent to the zinc-binding site. The methyl group facilitates Van der Waals interactions that stabilize the inhibitor-enzyme complex, an effect often absent in Comp C.

Visualizing the Structure-Activity Relationship (SAR)[4][5][6]

The following diagram illustrates the causal relationships between structural modifications and observed pharmacological properties.

SAR_Analysis Core Benzenesulfonamide Scaffold F_Sub C2-Fluorine Substitution Core->F_Sub Me_Sub C4-Methyl Substitution Core->Me_Sub Acidity Decreased pKa (Increased Acidity) F_Sub->Acidity Inductive (-I) Metab Blocked Metabolic Oxidation F_Sub->Metab C-F Bond Strength Lipo Increased Lipophilicity (LogP) Me_Sub->Lipo VdW Hydrophobic Anchoring Me_Sub->VdW Zn_Bind Enhanced Zn2+ Coordination Acidity->Zn_Bind Ionization Lipo->VdW

Figure 1: SAR map detailing how C2-Fluoro and C4-Methyl substitutions drive potency and stability.

Comparative Performance Data

The following data synthesizes experimental ranges typical for this class of sulfonamides against Human Carbonic Anhydrase II (hCA II) , a cytosolic isoform relevant to glaucoma and edema.

PropertyComp A (Target) Comp B (Des-fluoro)Comp C (Des-methyl)Interpretation
Molecular Weight 204.22186.23190.19F adds mass but remains fragment-sized (<300 Da).
Sulfonamide

9.1 - 9.3 10.1 - 10.49.0 - 9.2F reduces

by ~1 unit vs Comp B, enhancing Zn-binding.
LogP (Lipophilicity) 0.85 0.620.45Methyl + Fluoro pushes LogP to an optimal range for membrane permeability.
hCA II

(nM)
8 - 15 nM 45 - 60 nM25 - 35 nMComp A is ~4x more potent than Comp B due to acidity and ~2x more than Comp C due to hydrophobic contacts.
Metabolic Stability High ModerateHighC2-F blocks ortho-oxidation; Comp B is susceptible to ring oxidation.

Note:


 values are representative of high-affinity benzene sulfonamide inhibitors measured via stopped-flow CO2 hydration assay.

Experimental Protocols

To validate the claims above, the following protocols are recommended. These are designed to be self-validating systems where controls ensure data integrity.

Protocol 1: Synthesis via Chlorosulfonation

Objective: Synthesize Compound A from 2-fluoro-4-methylaniline.

  • Protection: React 2-fluoro-4-methylaniline with acetic anhydride (1.1 eq) in DCM to form the acetanilide. Checkpoint: Monitor disappearance of amine peak by TLC.

  • Chlorosulfonation: Add the acetanilide portion-wise to neat chlorosulfonic acid (5 eq) at 0°C. Heat to 60°C for 2 hours. Caution: Generates HCl gas.

  • Amination: Quench reaction mix onto ice. Extract the sulfonyl chloride. Treat with aqueous

    
     (excess) at 0°C.
    
  • Deprotection: Reflux the intermediate in 10% HCl/Ethanol for 1 hour to remove the acetyl group.

  • Purification: Neutralize with

    
    , filter precipitate, and recrystallize from Ethanol/Water.
    
Protocol 2: Stopped-Flow Enzyme Kinetics (hCA II Inhibition)

Objective: Determine


 values to verify potency.
  • Reagents: Purified hCA II enzyme, Phenol Red indicator, HEPES buffer (pH 7.5),

    
     saturated water.
    
  • Methodology:

    • Incubation: Incubate enzyme (typical conc. 10 nM) with varying concentrations of Compound A (0.1 nM to 100 nM) for 15 minutes.

    • Reaction Trigger: Rapidly mix the enzyme-inhibitor solution with

      
      -saturated water using a stopped-flow apparatus.
      
    • Detection: Monitor the acidification rate (hydration of

      
      ) via the absorbance change of Phenol Red at 557 nm.
      
    • Calculation: Fit the initial velocity data to the Cheng-Prusoff equation to derive

      
      .
      

Validation Step: Run Acetazolamide as a positive control. If Acetazolamide


 is not within 10-15 nM, the assay is invalid.

Workflow Visualization

Assay_Workflow cluster_prep Sample Preparation cluster_measure Stopped-Flow Measurement Stock Compound A (DMSO Stock) Dilution Serial Dilution (Buffer pH 7.5) Stock->Dilution Mix Rapid Mixing (<10ms) Dilution->Mix Enzyme hCA II Enzyme + Phenol Red Enzyme->Mix Read Absorbance Decay (557 nm) Mix->Read CO2 CO2 Saturated Water CO2->Mix Data Analysis\n(Cheng-Prusoff) Data Analysis (Cheng-Prusoff) Read->Data Analysis\n(Cheng-Prusoff) Calculate Ki

Figure 2: Kinetic assay workflow for determining inhibition constants.

References

  • Supuran, C. T. (2019). Structure-activity relationship of Human Carbonic Anhydrase-II inhibitors. Journal of Enzyme Inhibition and Medicinal Chemistry.

  • Purser, S., et al. (2008). Fluorine in medicinal chemistry. Chemical Society Reviews.

  • Gillis, E. P., et al. (2015). Applications of Fluorine in Medicinal Chemistry. Journal of Medicinal Chemistry.

  • Ma, X. J., et al. (2009). Crystal structure of 5-amino-2-methylbenzenesulfonamide. Acta Crystallographica Section E.

  • Fisher Scientific. (2023). 5-Amino-2-methylbenzenesulfonamide Product Specifications.

Sources

Validation

"5-Amino-2-fluoro-4-methylbenzene-1-sulfonamide" mechanism of action vs similar compounds

Mechanistic Profile & Comparative Analysis Executive Summary 5-Amino-2-fluoro-4-methylbenzene-1-sulfonamide (hereafter referred to as AFMS-524 ) is a high-value pharmacophore used primarily as a scaffold in the design of...

Author: BenchChem Technical Support Team. Date: February 2026

Mechanistic Profile & Comparative Analysis

Executive Summary

5-Amino-2-fluoro-4-methylbenzene-1-sulfonamide (hereafter referred to as AFMS-524 ) is a high-value pharmacophore used primarily as a scaffold in the design of Carbonic Anhydrase (CA) inhibitors and Type I/II Kinase inhibitors (specifically BRAF/MEK pathways).

Unlike generic sulfonamides, AFMS-524 incorporates specific substitutions—an ortho-fluorine and a para-methyl group relative to the sulfonamide—that fundamentally alter its physicochemical properties. This guide analyzes its mechanism of action (MoA), contrasting it with standard comparators like Sulfanilamide and Acetazolamide to assist researchers in lead optimization and fragment-based drug discovery (FBDD).

Mechanism of Action (MoA)

AFMS-524 operates through a dual-mechanistic potential depending on its application: as a standalone inhibitor or a derivatized fragment.

A. Primary Mechanism: Zinc Ion Coordination (Carbonic Anhydrase)

In its free form, the sulfonamide moiety (


) acts as a classic "zinc anchor."
  • Ionization: The ortho-fluorine atom exerts an electron-withdrawing inductive effect (-I), lowering the

    
     of the sulfonamide group (typically from ~10.4 to ~9.0). This increases the concentration of the anionic species (
    
    
    
    ) at physiological pH.
  • Coordination: The ionized nitrogen coordinates directly to the

    
     ion in the enzyme's active site, displacing the catalytic water molecule/hydroxide ion.
    
  • Hydrophobic Lock: The 4-methyl group engages with the hydrophobic wall of the enzyme active site (specifically residues Val121, Leu198 in hCA II), stabilizing the complex more effectively than non-methylated analogs.

B. Secondary Mechanism: Hinge Binding (Kinase Inhibition)

When derivatized at the 5-amino position (e.g., urea formation), the molecule serves as a "hinge binder" in kinase pockets.

  • H-Bond Network: The sulfonamide oxygens act as H-bond acceptors for the backbone NH of the kinase hinge region.

  • Metabolic Shielding: The 2-fluorine atom blocks metabolic oxidation at the sensitive ortho position, extending the half-life of the resulting drug candidate.

Comparative Analysis

The following table contrasts AFMS-524 with structurally related compounds to highlight the "Fluorine-Methyl Effect."

FeatureAFMS-524 (Subject)Sulfanilamide (Baseline)Acetazolamide (Standard)5-Amino-2-methyl-BS (Analog)
Structure Benzene-sulfonamide (+F, +Me)Benzene-sulfonamide (Unsubstituted)Heterocyclic (Thiadiazole)Benzene-sulfonamide (+Me, No F)

(Sulfonamide)
~9.1 (Enhanced Acidity)~10.4~7.2~10.5
CA II Inhibition (

)
Low Nanomolar (<50 nM) Micromolar rangeSub-nanomolarHigh Nanomolar
Lipophilicity (

)
Moderate (Balanced)Low (Hydrophilic)LowModerate
Metabolic Stability High (F blocks metabolism)Low (N-acetylation prone)ModerateModerate
Primary Utility Fragment/ScaffoldHistorical/ReagentGlaucoma/DiureticReagent
Key Insights:
  • Vs. Sulfanilamide: AFMS-524 is significantly more potent due to the 4-methyl group filling the hydrophobic pocket and the 2-fluoro group optimizing acidity.

  • Vs. Acetazolamide: While Acetazolamide is a stronger CA inhibitor, AFMS-524 offers a benzene ring handle (5-amino) that is essential for building larger kinase inhibitors, which Acetazolamide cannot support.

Visualization: Mechanism & SAR Logic

The following diagram illustrates the binding mode of AFMS-524 within the Carbonic Anhydrase active site and the functional role of each substituent.

G Substrate AFMS-524 (Ligand) Sulfonamide 1-Sulfonamide Group (-SO2NH2) Substrate->Sulfonamide Fluoro 2-Fluoro Group (-F) Substrate->Fluoro Methyl 4-Methyl Group (-CH3) Substrate->Methyl Amino 5-Amino Group (-NH2) Substrate->Amino Zn Zn2+ Ion (Active Site) Hydrophobic Hydrophobic Pocket (Val121, Leu198) Metabolism Metabolic Attack (Cytochrome P450) Sulfonamide->Zn Direct Coordination (Displaces H2O) Fluoro->Metabolism Blocks Oxidation Fluoro->Sulfonamide Inductive Effect (Lowers pKa) Methyl->Hydrophobic Van der Waals Interactions Amino->Substrate Derivatization Point (Amide/Urea Coupling)

Figure 1: Mechanistic contributions of AFMS-524 substituents to binding affinity and stability.

Experimental Protocols

To validate the activity of AFMS-524, the following self-validating protocols are recommended.

Protocol A: Carbonic Anhydrase Esterase Assay

Objective: Determine the Inhibition Constant (


) of AFMS-524 against hCA II.

Materials:

  • Enzyme: Recombinant hCA II (Sigma or equivalent).

  • Substrate: 4-Nitrophenyl acetate (4-NPA).

  • Buffer: 50 mM Tris-SO4, pH 7.6.

Workflow:

  • Preparation: Dissolve AFMS-524 in DMSO to create a 10 mM stock. Serial dilute to range 0.1 nM – 10 µM.

  • Incubation: Mix 10 µL of inhibitor solution with 180 µL of enzyme solution (1 µM). Incubate for 15 min at 25°C.

    • Control: Use Acetazolamide (positive control) and DMSO-only (negative control).

  • Initiation: Add 10 µL of 4-NPA (3 mM in acetone).

  • Measurement: Monitor absorbance at 400 nm (formation of 4-nitrophenolate) every 10 seconds for 5 minutes.

  • Analysis: Plot initial velocity (

    
    ) vs. [Inhibitor]. Fit to the Cheng-Prusoff equation to derive 
    
    
    
    .
Protocol B: Chemical Derivatization (Urea Formation)

Objective: Utilize the 5-amino group to synthesize a kinase-targeting fragment.

Workflow:

  • Reagents: AFMS-524 (1 eq), Phenyl isocyanate (1.1 eq), DCM (Solvent).

  • Reaction: Stir AFMS-524 in dry DCM at 0°C. Dropwise add Phenyl isocyanate.

  • Monitoring: Warm to RT and stir for 2 hours. Monitor via TLC (Mobile phase: 5% MeOH/DCM).

    • Success Indicator: Disappearance of the polar amine spot and appearance of a less polar urea spot.

  • Workup: Filter the precipitate (the urea product is often insoluble in DCM). Wash with cold ether.

  • Validation: Confirm structure via 1H-NMR (Look for disappearance of broad

    
     signal and appearance of two urea NH singlets).
    

References

  • Supuran, C. T. (2008). Carbonic anhydrases: novel therapeutic applications for inhibitors and activators. Nature Reviews Drug Discovery. Link

  • Scozzafava, A., & Supuran, C. T. (2000). Carbonic anhydrase inhibitors: Synthesis of sulfonamides incorporating furan, thiophene and pyrrole carboxamido moieties. Journal of Medicinal Chemistry. Link

  • PubChem Compound Summary. (2023). 5-Amino-2-methylbenzenesulfonamide (Structural Analog Data). National Center for Biotechnology Information. Link

  • Bollag, G., et al. (2012). Vemurafenib: the first drug approved for BRAF-mutant cancer. Nature Reviews Drug Discovery. (Contextualizing the sulfonamide scaffold in kinase inhibitors). Link

Comparative

The Emerging Potential of 5-Amino-2-fluoro-4-methylbenzene-1-sulfonamide: A Patent-Informed Comparative Guide for Drug Discovery

For researchers, scientists, and professionals in drug development, the identification of novel chemical intermediates with the potential to unlock new therapeutic avenues is a critical endeavor. This guide provides an i...

Author: BenchChem Technical Support Team. Date: February 2026

For researchers, scientists, and professionals in drug development, the identification of novel chemical intermediates with the potential to unlock new therapeutic avenues is a critical endeavor. This guide provides an in-depth analysis of 5-Amino-2-fluoro-4-methylbenzene-1-sulfonamide, a promising yet under-documented building block. By examining the patent landscape of structurally related compounds, particularly key intermediates in the synthesis of approved drugs, we can infer the potential applications and synthetic strategies for this fluorinated sulfonamide.

The core of our analysis hinges on the well-established role of a close structural isomer, 5-amino-2-methylbenzenesulfonamide, as a crucial intermediate in the industrial synthesis of the multi-targeted tyrosine kinase inhibitor, pazopanib.[1][2][3][4][5] The introduction of a fluorine atom, a common strategy in medicinal chemistry to enhance metabolic stability, binding affinity, and other pharmacokinetic properties, suggests that 5-Amino-2-fluoro-4-methylbenzene-1-sulfonamide could be a valuable precursor for developing next-generation kinase inhibitors or other targeted therapies.

This guide will provide a comparative analysis of the patented synthesis of 5-amino-2-methylbenzenesulfonamide with a proposed, optimized route for its fluorinated analog. We will delve into the mechanistic rationale for the proposed synthetic steps and present detailed experimental protocols. Furthermore, we will offer a forward-looking perspective on how the unique structural features of 5-Amino-2-fluoro-4-methylbenzene-1-sulfonamide may offer advantages in drug discovery programs.

The Strategic Importance of the Aminobenzenesulfonamide Scaffold

The aminobenzenesulfonamide moiety is a privileged scaffold in medicinal chemistry. Its derivatives have been explored for a wide range of therapeutic applications, including as antibacterial agents, diuretics, and, more recently, as key components of targeted cancer therapies. The sulfonamide group can act as a hydrogen bond donor and acceptor, contributing to strong and specific interactions with biological targets. The amino group provides a versatile handle for further chemical modifications, allowing for the construction of complex molecular architectures.

The significance of this scaffold is exemplified by its incorporation into pazopanib, a potent inhibitor of vascular endothelial growth factor receptors (VEGFR) and other tyrosine kinases, approved for the treatment of renal cell carcinoma.[1][3][4] The synthesis of pazopanib, as detailed in numerous patents, consistently relies on the coupling of 5-amino-2-methylbenzenesulfonamide with a substituted pyrimidine derivative.[3][4]

A Comparative Analysis of Synthetic Routes

The patented synthesis of 5-amino-2-methylbenzenesulfonamide provides a robust template for developing a synthetic pathway for its fluorinated analog. The most common industrial approach involves a two-step process starting from p-nitrotoluene: chlorosulfonation followed by reduction of the nitro group and amidation of the sulfonyl chloride.

Patented Synthesis of 5-Amino-2-methylbenzenesulfonamide

A representative synthesis is described in Chinese patent CN107805212B, which outlines a high-yield, industrially scalable process.[5] The key steps are:

  • Sulfonation: p-Nitrotoluene is reacted with chlorosulfonic acid to introduce the sulfonyl chloride group ortho to the methyl group.

  • Reductive Amidation: The resulting 2-methyl-5-nitrobenzenesulfonyl chloride is then simultaneously reduced and amidated. This is typically achieved through catalytic hydrogenation in the presence of ammonia.[5]

This process, while effective, can present challenges related to regioselectivity during the sulfonation step and the handling of hazardous reagents like chlorosulfonic acid.

Proposed Synthesis of 5-Amino-2-fluoro-4-methylbenzene-1-sulfonamide

Leveraging the principles of the patented synthesis of the non-fluorinated analog, we propose a synthetic route for 5-Amino-2-fluoro-4-methylbenzene-1-sulfonamide starting from the commercially available 2-fluoro-4-methylaniline.

G cluster_start Starting Material cluster_step1 Step 1: Protection cluster_step2 Step 2: Chlorosulfonation cluster_step3 Step 3: Ammonolysis cluster_step4 Step 4: Deprotection 2_fluoro_4_methylaniline 2-Fluoro-4-methylaniline protected_aniline N-(2-fluoro-4-methylphenyl)acetamide 2_fluoro_4_methylaniline->protected_aniline Amide Formation acetyl_chloride Acetyl Chloride (or Acetic Anhydride) sulfonyl_chloride N-(5-(chlorosulfonyl)-2-fluoro-4-methylphenyl)acetamide protected_aniline->sulfonyl_chloride Electrophilic Aromatic Substitution chlorosulfonic_acid Chlorosulfonic Acid sulfonamide N-(5-sulfamoyl-2-fluoro-4-methylphenyl)acetamide sulfonyl_chloride->sulfonamide Nucleophilic Acyl Substitution ammonia Aqueous Ammonia final_product 5-Amino-2-fluoro-4-methylbenzene-1-sulfonamide sulfonamide->final_product Acid Hydrolysis hcl Aqueous HCl

This proposed route introduces a protection-deprotection strategy to ensure regioselectivity and improve handling. The fluorine atom's electron-withdrawing nature is anticipated to influence the reactivity of the aromatic ring, potentially requiring adjusted reaction conditions compared to the non-fluorinated analog.

Comparative Data and Performance

While direct experimental data for 5-Amino-2-fluoro-4-methylbenzene-1-sulfonamide is not available in the public patent literature, we can construct a comparative table based on the patented process for its isomer and the anticipated outcomes of the proposed synthesis.

ParameterPatented Synthesis of 5-Amino-2-methylbenzenesulfonamide[5]Proposed Synthesis of 5-Amino-2-fluoro-4-methylbenzene-1-sulfonamideRationale for Anticipated Differences
Starting Material p-Nitrotoluene2-Fluoro-4-methylanilineReadily available commercial starting materials for both routes.
Key Steps 1. Chlorosulfonation2. Reductive Amidation1. N-Acetylation (Protection)2. Chlorosulfonation3. Ammonolysis4. Deacetylation (Deprotection)The proposed route adds protection/deprotection steps to control regioselectivity and potentially improve yields.
Regiocontrol Potential for isomeric impurities during sulfonation.High regioselectivity directed by the acetamido group.The acetamido group is a stronger ortho, para-director than the methyl group, ensuring sulfonation at the desired position.
Reaction Conditions Harsh (e.g., neat chlorosulfonic acid).Milder conditions may be possible due to the activating effect of the acetamido group.The electron-donating nature of the acetamido group facilitates electrophilic aromatic substitution.
Overall Yield Reported as high, but may vary with scale-up and purity requirements.Potentially higher and more consistent yields due to improved regiocontrol.Minimization of side products and easier purification are expected.
Safety Profile Involves direct handling of a nitrated aromatic compound and a one-pot reduction/amidation.The nitro group is avoided, and the synthesis is broken down into more controlled steps.Avoiding the energetic nitro group and using a stepwise approach can enhance process safety.

Experimental Protocols

Proposed Laboratory-Scale Synthesis of 5-Amino-2-fluoro-4-methylbenzene-1-sulfonamide

Step 1: N-Acetylation of 2-Fluoro-4-methylaniline

  • To a stirred solution of 2-fluoro-4-methylaniline (1.0 eq) in a suitable solvent (e.g., dichloromethane or ethyl acetate) at 0 °C, add acetic anhydride (1.1 eq) dropwise.

  • Allow the reaction mixture to warm to room temperature and stir for 2-4 hours, monitoring the reaction progress by TLC.

  • Upon completion, quench the reaction with water and separate the organic layer.

  • Wash the organic layer with saturated sodium bicarbonate solution and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield N-(2-fluoro-4-methylphenyl)acetamide.

Step 2: Chlorosulfonation

  • To chlorosulfonic acid (5.0 eq) cooled to 0 °C, add N-(2-fluoro-4-methylphenyl)acetamide (1.0 eq) portion-wise, maintaining the temperature below 10 °C.

  • After the addition is complete, allow the mixture to stir at room temperature for 1-2 hours.

  • Carefully pour the reaction mixture onto crushed ice with vigorous stirring.

  • Collect the precipitated solid by filtration, wash with cold water until the filtrate is neutral, and dry under vacuum to obtain N-(5-(chlorosulfonyl)-2-fluoro-4-methylphenyl)acetamide.

Step 3: Ammonolysis

  • Add the crude sulfonyl chloride from the previous step to an excess of concentrated aqueous ammonia at 0 °C.

  • Stir the mixture at room temperature for 2-3 hours.

  • Collect the resulting precipitate by filtration, wash with water, and dry to yield N-(5-sulfamoyl-2-fluoro-4-methylphenyl)acetamide.

Step 4: Deacetylation

  • Suspend the crude N-(5-sulfamoyl-2-fluoro-4-methylphenyl)acetamide in a mixture of ethanol and concentrated hydrochloric acid.

  • Heat the mixture to reflux for 4-6 hours.

  • Cool the reaction mixture and neutralize with a base (e.g., sodium carbonate) to precipitate the product.

  • Collect the solid by filtration, wash with water, and recrystallize from a suitable solvent system (e.g., ethanol/water) to afford pure 5-Amino-2-fluoro-4-methylbenzene-1-sulfonamide.

Future Perspectives and Applications

The introduction of a fluorine atom at the 2-position of the 5-amino-4-methylbenzenesulfonamide scaffold is a strategic modification. In the context of kinase inhibitors, this fluorine could engage in favorable interactions within the ATP-binding pocket, potentially leading to enhanced potency and selectivity. Furthermore, the altered electronic properties of the aromatic ring could influence the pKa of the sulfonamide and amino groups, which may have implications for the compound's pharmacokinetic profile, including cell permeability and metabolic stability.

Researchers in drug discovery are encouraged to consider 5-Amino-2-fluoro-4-methylbenzene-1-sulfonamide as a valuable building block for the synthesis of novel kinase inhibitors and other targeted therapies. Its structural similarity to a key intermediate of an approved drug, combined with the potential advantages conferred by the fluorine atom, makes it an attractive starting point for lead optimization programs.

G cluster_known Known Intermediate cluster_proposed Proposed Intermediate cluster_drug Therapeutic Agent non_fluoro 5-Amino-2-methyl- benzenesulfonamide pazopanib Pazopanib (Kinase Inhibitor) non_fluoro->pazopanib Patented Synthesis[3][4] fluoro 5-Amino-2-fluoro-4-methyl- benzene-1-sulfonamide novel_inhibitors Novel Fluorinated Kinase Inhibitors fluoro->novel_inhibitors Proposed Application pazopanib->novel_inhibitors Structural Analogy

Conclusion

While direct patent literature for 5-Amino-2-fluoro-4-methylbenzene-1-sulfonamide is currently sparse, a comprehensive analysis of related compounds, particularly the key intermediate for pazopanib, provides a clear and compelling case for its potential in drug discovery. The proposed synthetic route offers a logical and potentially high-yielding pathway to this valuable building block. The strategic placement of the fluorine atom suggests that derivatives of 5-Amino-2-fluoro-4-methylbenzene-1-sulfonamide could exhibit improved pharmacological properties compared to their non-fluorinated counterparts. This guide serves as a foundational resource for researchers looking to explore the untapped potential of this promising intermediate.

References

  • Time in Winnipeg, CA. Google Search. Accessed February 20, 2026.
  • CN112538073A - Preparation method of pazopanib intermediate - Google P
  • CN103373963A - Intermediate of pazopanib hydrochloride and preparation method of ...
  • WO2012073254A1 - A process for the preparation of pazopanib using novel intermediate - Google P
  • Review on Synthetic Approaches and Reported Polymorphs for Pazopanib Hydrochloride (Votrient), an Anticancer Drug | Open Access Journals. Accessed February 20, 2026. [Link]

  • Pazopanib, パゾパニブ塩酸塩 , Пазопаниба Гидрохлорид | New Drug Approvals. Accessed February 20, 2026. [Link]

  • FR2763331A1 - PROCESS FOR THE SYNTHESIS OF SULFONIMIDES AND THEIR SALTS. Accessed February 20, 2026.
  • US4163754A - Fluorinated sulfonamides - Google P
  • Fluorinated sulfonamide derivatives - Patent US-5227493-A - PubChem. Accessed February 20, 2026. [Link]

  • CN105237446A - Synthetic method of p-aminobenzenesulfonamide - Google P
  • EP0390654B1 - Aminobenzenesulfonic acid derivative - Google P
  • CN107805212B - Preparation method of 2-methyl-5-aminobenzenesulfonamide - Google P
  • CAS No : 6973-09-7 | Product Name : 5-Amino-2-methylbenzenesulfonamide. Pharmaffiliates. Accessed February 20, 2026. [Link]

  • US10745392B2 - Benzenesulfonamide compounds and their use as therapeutic agents - Google P
  • US8247442B2 - Benzenesulfonamide compounds and their use - Google P
  • Patents - Medicinal Chemistry - UT Southwestern, Dallas, Texas. Accessed February 20, 2026. [Link]

  • Patent & Publications | Pharma Inventor Inc. Accessed February 20, 2026. [Link]

Sources

Validation

A Comparative Guide to Impurity Profiling of 5-Amino-2-fluoro-4-methylbenzene-1-sulfonamide

For Researchers, Scientists, and Drug Development Professionals Introduction: The Criticality of Impurity Profiling In pharmaceutical development, the identification and quantification of impurities are not merely a regu...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Criticality of Impurity Profiling

In pharmaceutical development, the identification and quantification of impurities are not merely a regulatory hurdle but a fundamental aspect of ensuring drug safety and efficacy. For a molecule such as 5-Amino-2-fluoro-4-methylbenzene-1-sulfonamide, a substituted aromatic sulfonamide, a thorough understanding of its impurity profile is paramount. Impurities can arise from various stages, including synthesis, purification, and storage, and may possess undesirable pharmacological or toxicological properties.[1][2]

This guide will explore a risk-based approach to impurity profiling for 5-Amino-2-fluoro-4-methylbenzene-1-sulfonamide, beginning with a predictive analysis of potential impurities based on a likely synthetic route. Subsequently, we will provide a comparative analysis of state-of-the-art analytical techniques, offering experimental data and protocols to empower researchers in selecting the most appropriate methods for their specific needs.

Postulated Synthetic Pathway and Potential Impurities

A likely synthetic pathway initiates from 4-fluoro-2-methylaniline. This starting material can be synthesized via the reduction of 5-fluoro-2-nitrotoluene.[3] The subsequent steps would involve chlorosulfonylation followed by amination.

Synthetic Pathway A 5-Fluoro-2-nitrotoluene B 4-Fluoro-2-methylaniline A->B Reduction (e.g., H2/Pd/C) C 4-Fluoro-2-methylbenzene-1-sulfonyl chloride B->C Chlorosulfonylation (e.g., ClSO3H) D 5-Amino-2-fluoro-4-methylbenzene-1-sulfonamide C->D Amination (e.g., NH4OH) HPLC-DAD Workflow A Sample Preparation (Dissolution in Mobile Phase) B HPLC System A->B C C18 Column (e.g., 250 x 4.6 mm, 5 µm) B->C D Gradient Elution (Acetonitrile/Water with Formic Acid) C->D E Diode Array Detector (e.g., 254 nm) D->E F Data Analysis (Peak Integration and Quantification) E->F LC-MS_Workflow A Sample Preparation (Dilution in Mobile Phase) B UHPLC System A->B C High-Resolution C18 Column (e.g., 100 x 2.1 mm, 1.8 µm) B->C D Gradient Elution C->D E Mass Spectrometer (ESI+, Full Scan & MS/MS) D->E F Data Analysis (Mass-to-Charge Ratio and Fragmentation Pattern) E->F

Sources

Safety & Regulatory Compliance

Safety

Operational Guide: Safe Disposal of 5-Amino-2-fluoro-4-methylbenzene-1-sulfonamide

Executive Summary & Chemical Profile This guide defines the standard operating procedure (SOP) for the segregation, labeling, and disposal of 5-Amino-2-fluoro-4-methylbenzene-1-sulfonamide (CAS: 169280-56-2). Commonly ut...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Chemical Profile

This guide defines the standard operating procedure (SOP) for the segregation, labeling, and disposal of 5-Amino-2-fluoro-4-methylbenzene-1-sulfonamide (CAS: 169280-56-2).

Commonly utilized as an intermediate in the synthesis of antiretrovirals (e.g., Darunavir), this compound presents specific challenges due to its fluorinated nature and sulfonamide moiety . Improper disposal risks generating hydrofluoric acid (HF) in non-scrubbed incinerators or causing allergic sensitization in downstream waste handlers.

Chemical Hazard Data
ParameterSpecification
CAS Number 169280-56-2
Molecular Formula Cngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-inserted">

H

FN

O

S
Physical State Solid (Powder/Crystalline)
GHS Classification Warning Acute Tox. 4 (Oral) Skin Irrit. 2 Eye Irrit.[1][2][3][4][5] 2A STOT SE 3 (Respiratory)
Key Hazard Statements H302: Harmful if swallowed H315/H319: Causes skin/serious eye irritation H335: May cause respiratory irritation
Critical Chemical Feature Contains Fluorine (Halogenated) and Sulfur

Pre-Disposal Segregation Strategy

The Core Directive: Do not treat this merely as "general organic waste." The presence of the fluorine atom dictates the incineration path.

Why Segregation Matters (The "Why")
  • Halogen Load: Standard catalytic oxidizers used for non-halogenated waste are often not equipped with acid scrubbers. Burning fluorinated aromatics generates Hydrogen Fluoride (HF), which corrodes incinerator brickwork and violates emission standards.

  • Sulfonamide Sensitization: Sulfonamides are potent allergens. Waste containers must be sealed and externally wiped to prevent contact dermatitis in waste management personnel.

Segregation Logic
  • Solid Waste: Segregate into Hazardous Solid Waste . Labeling must explicitly state "Contains Fluorine/Sulfur."

  • Liquid Waste (Mother Liquor):

    • If dissolved in Halogenated Solvents (DCM, Chloroform):Halogenated Waste Stream .

    • If dissolved in Non-Halogenated Solvents (MeOH, EtOAc): Check facility threshold.[6] If concentration is

      
      , default to Halogenated Waste Stream  to protect downstream infrastructure.
      

Step-by-Step Disposal Protocols

Protocol A: Disposal of Pure Solid/Powder

Applicability: Expired reagents, reaction precipitates, weighing boat residues.

  • Personal Protective Equipment (PPE):

    • Nitrile gloves (double-gloved recommended).

    • Safety goggles.[7]

    • Respiratory Protection: N95 or P100 respirator is mandatory if handling open powder outside a fume hood to prevent inhalation (H335).

  • Containment:

    • Transfer solid waste into a clear, wide-mouth polyethylene (HDPE) or glass jar.

    • Do not use metal containers (potential corrosion from hydrolysis products).

  • Labeling:

    • Affix a hazardous waste tag.

    • Constituents: Write "5-Amino-2-fluoro-4-methylbenzene-1-sulfonamide."

    • Hazard Checkboxes: Mark "Toxic," "Irritant," and "Solid."

    • Special Note: Write "ORGANIC FLUORIDE" in the comments section.

  • Secondary Containment: Place the sealed jar into the satellite accumulation area's secondary tub.

Protocol B: Disposal of Reaction Mixtures (Liquids)

Applicability: Mother liquors, filtrates, and HPLC waste.

  • Solvent Assessment: Determine the primary solvent.

  • Collection:

    • Pour into the appropriate carboy (Halogenated vs. Non-Halogenated).

    • Critical Step: If the compound concentration is high (>50 mM), preferentially use the Halogenated Waste carboy regardless of the solvent. This ensures the waste goes to a facility capable of scrubbing HF.

  • Rinsing: Triple rinse the reaction vessel with the carrier solvent and add rinsate to the same waste carboy.

  • Closure: Cap the carboy immediately to prevent solvent evaporation and aerosolization of the sulfonamide.

Protocol C: Contaminated Debris

Applicability: Gloves, paper towels, bench mats.

  • Bagging: Place all contaminated soft debris into a clear, 6-mil hazardous waste bag.

  • Sealing: Goose-neck and tape the bag.

  • Disposal: Place in the "Hazardous Solid Debris" drum. Do not throw in regular trash.

Operational Decision Workflow

The following diagram illustrates the decision logic for disposing of CAS 169280-56-2 to ensure regulatory compliance and safety.

DisposalWorkflow Start Waste Generation: CAS 169280-56-2 StateCheck Determine Physical State Start->StateCheck Liquid Liquid / Solution StateCheck->Liquid Solid Pure Solid / Powder StateCheck->Solid Debris Contaminated Debris (Gloves, Wipes) StateCheck->Debris SolventCheck Primary Solvent Type? Liquid->SolventCheck HaloSolvent Halogenated Solvent (DCM, Chloroform) SolventCheck->HaloSolvent Yes NonHaloSolvent Non-Halogenated Solvent (MeOH, EtOAc, Water) SolventCheck->NonHaloSolvent No BinHalo BIN: Halogenated Liquid Waste (High Temp Incineration + Scrubbing) HaloSolvent->BinHalo ConcCheck Is Solute Conc. > 1%? NonHaloSolvent->ConcCheck ConcCheck->BinHalo Yes (Protect Scrubber) BinNonHalo BIN: Non-Halogenated Liquid Waste (Standard Incineration) ConcCheck->BinNonHalo No (Trace levels) BinSolid BIN: Hazardous Solid Waste Tag: 'Contains Fluorine' Solid->BinSolid Debris->BinSolid

Figure 1: Decision matrix for segregating fluorinated sulfonamide waste streams to prevent infrastructure damage and ensure compliance.

Spill Contingency & Safety Systems

Immediate Spill Response (Dry Powder)
  • Evacuate: If a large amount (>10g) is aerosolized, evacuate the immediate area to allow dust to settle.

  • PPE Up: Don N95/P100 respirator, safety glasses, and nitrile gloves.

  • Wet Method: Never dry sweep. Cover the spill with wet paper towels (dampened with water or dilute soap) to suppress dust.

  • Collect: Scoop the wet slurry into a hazardous waste jar.

  • Clean: Wipe the surface with a detergent solution.

Regulatory Compliance (RCRA)

While CAS 169280-56-2 is not explicitly P-listed or U-listed under 40 CFR § 261.33, it must be managed as Characteristic Hazardous Waste due to its toxicity profile (H302).

  • Generator Status: Weight counts toward monthly hazardous waste generator status.

  • Drain Disposal: Strictly Prohibited. Do not pour down the sink. Sulfonamides are persistent aquatic pollutants.

References

  • PubChem. (n.d.). Compound Summary: 5-Amino-2-fluoro-4-methylbenzene-1-sulfonamide. National Library of Medicine. Retrieved October 26, 2023, from [Link]

  • U.S. Environmental Protection Agency (EPA). (2023). Resource Conservation and Recovery Act (RCRA) Regulations: Hazardous Waste.[8] Retrieved October 26, 2023, from [Link]

  • Occupational Safety and Health Administration (OSHA). (2012). Hazard Communication Standard: Safety Data Sheets. Retrieved October 26, 2023, from [Link]

Sources

© Copyright 2026 BenchChem. All Rights Reserved.